R4K1

Core Science & Biosynthesis

R4K1 Peptide: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Introduction

The R4K1 peptide is a synthetically engineered, cell-permeable stapled peptide designed as a potent and specific inhibitor of the estrogen receptor α (ERα) signaling pathway.[1][2] Developed through molecular dynamics simulations, R4K1 represents a significant advancement in targeting protein-protein interactions within the cell.[1][3] It is derived from a high-affinity stapled peptide that was modified to enhance cell permeability, a common challenge in the development of peptide-based therapeutics.[1][2] R4K1's primary mechanism involves the disruption of the critical interaction between ERα and its p160 coactivators, a key step in estrogen-mediated gene transcription and cancer cell proliferation.[1] This document provides an in-depth technical overview of R4K1's mechanism of action, supported by quantitative data, detailed experimental protocols, and visual diagrams of the relevant biological pathways and workflows.

Core Mechanism of Action

The primary function of R4K1 is to act as a coactivator binding inhibitor for ERα.[1][2] In ER-positive breast cancer, the binding of estradiol (B170435) (E2) to ERα induces a conformational change in the receptor. This change creates a binding surface for coactivator proteins, which contain a conserved LXXLL motif (where L is leucine (B10760876) and X is any amino acid).[4] The recruitment of these coactivators is essential for the subsequent recruitment of the transcriptional machinery and the expression of genes that drive cell proliferation.[1][4]

R4K1 was designed to mimic the helical LXXLL motif of the coactivator protein, allowing it to bind with high affinity to the coactivator binding groove on the surface of the ERα ligand-binding domain.[1] By occupying this site, R4K1 competitively inhibits the recruitment of endogenous coactivators.[1] This blockade prevents the formation of a functional transcriptional complex, leading to the repression of E2-stimulated gene expression.[1][2] Consequently, R4K1 can reverse the proliferative effects of estradiol on ER-positive breast cancer cells, such as MCF-7.[1] A key feature of R4K1 is the addition of a poly-arginine sequence, which confers cell-penetrating properties, allowing the peptide to reach its intracellular target.[1]

Quantitative Data Summary

The efficacy of R4K1 has been quantified through various biochemical and cellular assays. The following tables summarize the key quantitative data.

Parameter	Method	Value	Target	Reference
Binding Affinity (Kd)	Surface Plasmon Resonance (SPR)	19 nM	ERα Ligand Binding Domain	[1]
Inhibitory Concentration (IC50)	Time-Resolved FRET (TR-FRET)	5.1 nM	ERα/SRC Interaction	[1]

Table 1: Biochemical Activity of R4K1. This table shows the high-affinity binding of R4K1 to its target and its potent inhibition of the ERα-coactivator interaction.

Cell Line	Assay	R4K1 Concentration	Estradiol (E2) Concentration	Outcome	Reference
MCF-7	Cell Proliferation	15 µM	10 nM	Reversed E2-stimulated proliferation to vehicle-treated levels.	[1]
MCF-7	Gene Transcription (RNA-Seq)	15 µM	10 nM	Repressed E2-mediated gene expression.	[1]
MCF-7 & T47D	Cytotoxicity (LDH Release)	30 µM	N/A	No significant increase in LDH release compared to vehicle.	[1]

Table 2: Cellular Activity of R4K1. This table summarizes the effects of R4K1 in breast cancer cell lines, demonstrating its ability to inhibit proliferation without causing significant cytotoxicity at effective concentrations.

Signaling Pathways and Workflows

R4K1 Mechanism of Action

Caption: Mechanism of R4K1 in blocking ERα signaling.

Peptide Design and Validation Workflow

Caption: Workflow for the design and validation of the R4K1 peptide.

Experimental Workflow for Cellular Assays

Caption: A generalized experimental workflow for evaluating R4K1 in cells.

Experimental Protocols

Stapled Peptide Synthesis

The synthesis of R4K1 is accomplished using established solid-phase peptide synthesis (SPPS) protocols with Fmoc chemistry.[1][5]

• Resin Preparation: A suitable resin (e.g., Rink Amide) is swelled in a solvent like dimethylformamide (DMF).

• Amino Acid Coupling: The linear peptide is assembled on the resin. For each cycle, the Fmoc protecting group is removed from the N-terminus of the growing peptide chain using a piperidine (B6355638) solution in DMF. The next Fmoc-protected amino acid, including the non-natural amino acids for stapling, is activated (e.g., with HCTU/DIEA) and coupled to the free amine.

• Olefin Metathesis (Stapling): Once the linear peptide is synthesized, the on-resin cyclization is performed. The resin is washed with an appropriate solvent (e.g., 1,2-dichloroethane). A solution of a ruthenium-based catalyst (e.g., Grubbs' first-generation catalyst) is added to the resin and agitated for several hours at room temperature to facilitate the ring-closing metathesis between the olefinic side chains of the non-natural amino acids.[6]

• Cleavage and Deprotection: The stapled peptide is cleaved from the resin, and the side-chain protecting groups are removed simultaneously using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) with scavengers (e.g., triisopropylsilane (B1312306) and water).

• Purification: The crude peptide is precipitated with cold diethyl ether, collected by centrifugation, and then purified using reverse-phase high-performance liquid chromatography (RP-HPLC).

• Verification: The final product's identity and purity are confirmed by mass spectrometry and analytical HPLC.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This assay is used to measure the ability of R4K1 to inhibit the interaction between ERα and a coactivator peptide.[1][7]

• Reagent Preparation:

  • ERα ligand-binding domain is labeled with a TR-FRET donor (e.g., Terbium cryptate).

  • A peptide fragment of a steroid receptor coactivator (SRC) containing an LXXLL motif is labeled with a TR-FRET acceptor (e.g., fluorescein).[1]

  • Serial dilutions of the R4K1 peptide are prepared in assay buffer.

• Assay Procedure:

  • The labeled ERα, labeled SRC peptide, and varying concentrations of R4K1 are added to the wells of a microplate.

  • The plate is incubated at room temperature to allow the binding reaction to reach equilibrium.

• Data Acquisition: The plate is read in a TR-FRET-capable plate reader. The donor is excited (e.g., at 340 nm), and emissions are read at two wavelengths: one for the donor (e.g., 495 nm) and one for the acceptor (e.g., 520 nm).

• Data Analysis: The ratio of the acceptor to donor fluorescence is calculated. These ratios are plotted against the logarithm of the R4K1 concentration. The data are fitted to a sigmoidal dose-response curve to determine the IC50 value.[1]

Cell Proliferation Assay

This assay measures the effect of R4K1 on the proliferation of ER-positive breast cancer cells.[1][8][9]

• Cell Seeding: MCF-7 cells are seeded in 96-well plates in phenol (B47542) red-free medium supplemented with charcoal-stripped fetal bovine serum to remove endogenous steroids. Cells are allowed to attach and acclimatize.

• Treatment: The medium is replaced with fresh medium containing the test compounds. Typical treatment groups include: vehicle control (e.g., DMSO), 10 nM estradiol (E2) alone, 15 µM R4K1 alone, and 10 nM E2 combined with 15 µM R4K1.[1]

• Incubation: Cells are incubated for a defined period (e.g., 24-72 hours).[1]

• Quantification of Proliferation: Cell number or viability is assessed using a suitable method, such as:

  • Direct Cell Counting: Cells are trypsinized and counted using a hemocytometer or an automated cell counter.

  • Metabolic Assays (e.g., MTT, MTS): A reagent is added that is converted into a colored formazan (B1609692) product by metabolically active cells. The absorbance is measured and is proportional to the number of viable cells.

• Data Analysis: The proliferation in each treatment group is normalized to the vehicle control. Statistical analysis (e.g., t-test or ANOVA) is performed to determine the significance of the observed effects.

Lactate (B86563) Dehydrogenase (LDH) Cytotoxicity Assay

This assay is used to assess whether R4K1 induces cell membrane damage.[1][10][11]

• Cell Seeding and Treatment: Cells (e.g., MCF-7, T47D) are seeded in a 96-well plate. After attachment, they are treated with the R4K1 peptide (e.g., at 30 µM) for a specified duration (e.g., 1-24 hours).[1] Controls should include:

  • Spontaneous LDH Release: Untreated cells.

  • Maximum LDH Release: Cells treated with a lysis buffer.

• Sample Collection: After incubation, the plate is centrifuged to pellet the cells. A portion of the supernatant (cell culture medium) from each well is carefully transferred to a new 96-well plate.

• LDH Reaction: An LDH assay reagent, containing a substrate (lactate) and a tetrazolium salt, is added to each supernatant sample.[12] The LDH released from damaged cells catalyzes the conversion of lactate to pyruvate, which leads to the reduction of the tetrazolium salt into a colored formazan product.

• Incubation and Measurement: The plate is incubated at room temperature, protected from light, for approximately 30 minutes.[11] A stop solution may be added, and the absorbance is measured at an appropriate wavelength (e.g., 490 nm).

• Data Analysis: Cytotoxicity is calculated as a percentage of the maximum LDH release after correcting for the spontaneous release, using the formula: % Cytotoxicity = 100 * (Experimental Release - Spontaneous Release) / (Maximum Release - Spontaneous Release)

Conclusion

R4K1 is a rationally designed, cell-permeable stapled peptide that serves as a powerful chemical probe for studying ERα signaling.[1] It effectively inhibits the ERα/coactivator interaction with low nanomolar potency, leading to the repression of estrogen-driven gene transcription and the reversal of cancer cell proliferation.[1] The detailed data and protocols presented in this guide underscore the utility of R4K1 in breast cancer research and highlight the potential of stapled peptides as a therapeutic modality for targeting previously challenging intracellular protein-protein interactions.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of ligand-dependent recruitment of coactivator peptides to estrogen receptor using fluorescence polarization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chemical Synthesis of Hydrocarbon-Stapled Peptides for Protein Interaction Research and Therapeutic Targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 6. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 7. LXXLL peptide mimetics as inhibitors of the interaction of vitamin D receptor with coactivators - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. Improving the reproducibility of the MCF-7 cell proliferation assay for the detection of xenoestrogens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. LDH cytotoxicity assay [protocols.io]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. assaygenie.com [assaygenie.com]

The Structure and Function of R4K1: A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The R4K1 stapled peptide is a synthetically engineered molecule designed to disrupt the protein-protein interaction between the estrogen receptor-alpha (ERα) and its coactivators, a critical step in the proliferation of ER-positive breast cancers. Developed through molecular dynamics simulations, R4K1 was optimized from a high-affinity but cell-impermeable precursor to enhance cellular uptake while maintaining potent inhibitory activity.[1][2] This technical guide provides a comprehensive overview of the structure, synthesis, and biological activity of R4K1, including detailed experimental protocols and a summary of key quantitative data.

Introduction: The Rationale for R4K1

Approximately 75% of breast tumors are ER-positive, making the estrogen receptor a prime target for therapeutic intervention.[2] Endocrine therapies, such as tamoxifen, have been the standard of care, but resistance often develops. A promising alternative strategy is to block the interaction between ERα and its p160 family of coactivators, which is essential for the transcriptional activation of genes that drive tumor growth.[3][4]

Stapled peptides, which are locked into an α-helical conformation by a hydrocarbon staple, offer a powerful modality to target these intracellular protein-protein interactions.[5][6] The staple enhances proteolytic resistance and can improve cell permeability.[5][6] R4K1 was designed based on the LXXLL motif of the steroid receptor coactivator 2 (SRC2), which is a key recognition site for ERα.[1] By appending a poly-arginine sequence, the cell permeability of the parent stapled peptide was significantly improved, leading to the development of R4K1.[1]

Structure of R4K1 Stapled Peptide

Primary Amino Acid Sequence and Staple

The R4K1 peptide is a modified version of the second nuclear receptor interacting box (NRIB2) of the steroid receptor coactivator 2 (SRC2). The core sequence contains unnatural amino acids with olefinic side chains that are cyclized via ring-closing metathesis to form a hydrocarbon staple.

Table 1: Amino Acid Sequences of R4K1 and Related Peptides

Peptide	Sequence	Description
R4K1	Ac-RRRR-K-S₅-L-K-T-E-S₅-L-L-NH₂	Stapled peptide with an appended tetra-arginine sequence for enhanced cell permeability.
SRC2-SP4	Ac-K-S₅-L-K-T-E-S₅-L-L-NH₂	The parent stapled peptide without the tetra-arginine sequence.
SRC2-WT	Ac-K-I-L-K-T-E-T-S-L-L-NH₂	The wild-type sequence from the SRC2 coactivator.

Ac represents acetylation of the N-terminus. S₅ represents the unnatural amino acid (S)-2-(4'-pentenyl)alanine, which forms the hydrocarbon staple between positions 2 and 6 of the core peptide sequence (an i, i+4 staple).

Three-Dimensional Conformation

An experimentally determined three-dimensional structure of R4K1 through methods like X-ray crystallography or NMR spectroscopy is not publicly available. The design and conformational analysis of R4K1 were primarily conducted using molecular dynamics simulations.[1][2] These simulations guided the placement of the hydrocarbon staple to stabilize the α-helical conformation necessary for high-affinity binding to the coactivator binding groove on ERα. The addition of the flexible tetra-arginine tail was predicted to enhance cell permeability without disrupting the core binding structure.

Synthesis and Purification of R4K1

The synthesis of R4K1 follows a standard solid-phase peptide synthesis (SPPS) protocol using Fmoc chemistry, followed by on-resin ring-closing metathesis (RCM) and subsequent purification.

Experimental Protocol: Synthesis and Purification

• Solid-Phase Peptide Synthesis (SPPS):

  • The linear peptide is synthesized on a Rink amide resin using an automated peptide synthesizer.

  • Fmoc-protected amino acids are sequentially coupled to the growing peptide chain. The unnatural amino acid, Fmoc-(S)-2-(4-pentenyl)alanine, is incorporated at the designated positions for stapling.

  • Standard coupling reagents such as HBTU/DIEA or HATU/DIEA are used.

  • The N-terminus is acetylated on-resin using acetic anhydride.

• Ring-Closing Metathesis (RCM):

  • The resin-bound peptide is washed with dichloromethane (B109758) (DCM).

  • A solution of Grubbs' first-generation catalyst in 1,2-dichloroethane (B1671644) (DCE) is added to the resin.

  • The reaction is allowed to proceed for 2-4 hours at room temperature with gentle agitation. The process is typically repeated with a fresh batch of catalyst to ensure complete cyclization.

• Cleavage and Deprotection:

  • The resin is washed thoroughly with DCM.

  • The peptide is cleaved from the resin and side-chain protecting groups are removed using a cleavage cocktail, typically consisting of trifluoroacetic acid (TFA), triisopropylsilane (B1312306) (TIS), and water (e.g., 95:2.5:2.5 v/v/v).

• Purification and Characterization:

  • The crude peptide is precipitated with cold diethyl ether, centrifuged, and the pellet is lyophilized.

  • The lyophilized powder is dissolved in a minimal amount of a suitable solvent (e.g., DMSO or acetonitrile/water).

  • Purification is performed by reverse-phase high-performance liquid chromatography (RP-HPLC) on a C18 column using a water/acetonitrile gradient containing 0.1% TFA.

  • The purity and identity of the final product are confirmed by analytical HPLC and mass spectrometry (e.g., ESI-MS).

Biological Activity and Mechanism of Action

R4K1 functions by competitively inhibiting the binding of coactivator proteins to ERα, thereby repressing the transcription of estrogen-responsive genes.

Signaling Pathway

R4K1 disrupts the canonical estrogen signaling pathway at the level of transcriptional activation.

Estrogen signaling pathway and the inhibitory action of R4K1.

Quantitative Data

The efficacy of R4K1 has been quantified through various in vitro assays.

Table 2: Binding Affinity and Inhibitory Potency of R4K1

Assay	Peptide	Result (nM)	Description
Surface Plasmon Resonance (SPR)	R4K1	19 (Kd)	Measures the dissociation constant (Kd) for the binding of the peptide to immobilized ERα ligand-binding domain.[1]
SRC2-SP4	420 (Kd)	The parent stapled peptide shows significantly weaker binding affinity compared to R4K1.[1]
SRC2-WT	2600 (Kd)	The wild-type peptide has the lowest binding affinity.[1]
Time-Resolved FRET (TR-FRET)	R4K1	5.1 (IC₅₀)	Measures the concentration of the peptide required to inhibit 50% of the interaction between ERα and a fluorescein-labeled SRC fragment.[1]
SRC2-SP4	380 (IC₅₀)	The parent stapled peptide is a less potent inhibitor than R4K1.[1]
SRC2-WT	1100 (IC₅₀)	The wild-type peptide is the least potent inhibitor.[1]

Key Experiments and Protocols

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This assay is used to quantify the inhibition of the ERα/coactivator interaction.

Experimental Workflow

Workflow for the TR-FRET based ERα/coactivator inhibition assay.

Detailed Protocol:

• Reagents are prepared in an appropriate assay buffer.

• A constant concentration of terbium-labeled ERα ligand-binding domain (donor) and fluorescein-labeled SRC peptide (acceptor) are used.

• Serial dilutions of R4K1 are added to the wells of a 384-well plate.

• The plate is incubated for a specified time (e.g., 1-2 hours) at room temperature, protected from light.

• The plate is read on a microplate reader capable of time-resolved fluorescence measurements. The emission from both the donor (495 nm) and the acceptor (520 nm) are recorded after excitation of the donor (typically around 340 nm).

• The ratio of the acceptor to donor emission is calculated. A decrease in this ratio indicates inhibition of the interaction.

• IC₅₀ values are determined by plotting the FRET ratio against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cellular Uptake Analysis by Confocal Microscopy

This method visualizes the cellular localization of fluorescently labeled R4K1.

Experimental Workflow

Workflow for analyzing cellular uptake of FITC-R4K1 via confocal microscopy.

Detailed Protocol:

• MCF-7 cells are seeded onto glass-bottom confocal dishes and allowed to adhere overnight.

• The culture medium is replaced with fresh medium containing FITC-labeled R4K1 at the desired concentration (e.g., 15 µM).[1]

• Cells are incubated for various time points (e.g., 4, 8, and 24 hours).[1]

• After incubation, the cells are washed three times with phosphate-buffered saline (PBS) to remove any unbound peptide.

• Cells are fixed with 4% paraformaldehyde for 15 minutes at room temperature.

• The cells are then washed with PBS and the nuclei are counterstained with a fluorescent dye such as DAPI or Hoechst 33342.

• The dishes are mounted and imaged using a confocal microscope with appropriate laser lines and emission filters for FITC and the nuclear stain.

• Image analysis software is used to visualize the subcellular localization of the peptide and to quantify the fluorescence intensity in different cellular compartments. For R4K1, at 24 hours, 78 ± 2% of the nuclear volume and 89 ± 5.6% of the cytoplasmic area contained the peptide.[1]

Cell Proliferation Assay

This assay measures the effect of R4K1 on the proliferation of ER-positive breast cancer cells.

Detailed Protocol:

• MCF-7 cells are seeded in 96-well plates in their regular growth medium.

• After 24 hours, the medium is replaced with hormone-depleted medium (e.g., phenol (B47542) red-free medium with charcoal-stripped serum) for 48-72 hours to synchronize the cells and reduce basal ER activity.

• Cells are then treated with R4K1 (e.g., 15 µM) in the presence or absence of 17β-estradiol (E2, e.g., 10 nM).[1] Control wells receive vehicle (e.g., DMSO).

• The cells are incubated for a period of time that allows for several cell divisions (e.g., 24 to 96 hours).

• Cell proliferation is quantified using a suitable method, such as:

  • Direct cell counting: Cells are trypsinized and counted using a hemocytometer or an automated cell counter.

  • MTS/MTT assay: A tetrazolium salt is added to the wells, which is converted to a colored formazan (B1609692) product by metabolically active cells. The absorbance is measured on a plate reader.

  • Crystal violet staining: Cells are fixed and stained with crystal violet. The dye is then solubilized, and the absorbance is measured.

• The results are expressed as a fold change in cell number or absorbance relative to the vehicle-treated control. In studies with R4K1, the peptide was shown to reverse estradiol-stimulated proliferation to levels comparable to vehicle-treated cells.[1]

Conclusion

The R4K1 stapled peptide represents a significant advancement in the development of targeted therapies for ER-positive breast cancer. Its rational design, which combines a potent inhibitory core with a cell-penetrating moiety, has resulted in a molecule with low nanomolar activity in vitro and the ability to modulate ER signaling in a cellular context.[1][2] The detailed structural information and experimental protocols provided in this guide serve as a valuable resource for researchers in the fields of chemical biology, oncology, and drug discovery who are interested in utilizing or further developing stapled peptide technology.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. X-ray Crystallographic Structure of α-Helical Peptide Stabilized by Hydrocarbon Stapling at i, i + 1 Positions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A quantitative intracellular peptide binding assay reveals recognition determinants and context dependence of short linear motifs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative mapping of protein-peptide affinity landscapes using spectrally encoded beads - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A cell-permeable peptide-based PROTAC against the oncoprotein CREPT proficiently inhibits pancreatic cancer [thno.org]
• 6. Real-Time Imaging and Quantification of Peptide Uptake in Vitro and in Vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

R4K1 and ERα-Mediated Gene Transcription: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Estrogen receptor alpha (ERα), a ligand-activated nuclear receptor, is a pivotal driver of gene transcription in various physiological and pathological processes, most notably in the development and progression of the majority of breast cancers. Its transcriptional activity is intricately regulated by the binding of its cognate ligand, estradiol (B170435), which induces conformational changes that facilitate the recruitment of coactivator proteins. This ERα-coactivator complex then binds to specific DNA sequences known as estrogen response elements (EREs) in the promoter regions of target genes, initiating transcription. The critical role of the ERα-coactivator interaction in mediating gene expression makes it a prime target for therapeutic intervention.

This technical guide provides an in-depth overview of R4K1, a cell-permeable stapled peptide designed to specifically disrupt the ERα-coactivator interaction, thereby inhibiting ERα-mediated gene transcription. We will delve into the quantitative data supporting its efficacy, detailed experimental protocols for its characterization, and a visual representation of the underlying signaling pathways.

Quantitative Data Summary

The efficacy of R4K1 in modulating ERα activity has been quantified through various in vitro and cell-based assays. The following tables summarize the key quantitative findings.

Table 1: Binding Affinity of R4K1 and Control Peptides to ERα

Peptide	Dissociation Constant (Kd)	Fold Increase in Affinity vs. SRC2-WT
R4K1	19 nM[1]	137-fold[1]
SRC2-SP4	420 nM[1]	6.2-fold
SRC2-WT	2600 nM[1]	1-fold

Data obtained from surface plasmon resonance (SPR) assays.[1]

Table 2: Inhibition of Estradiol-Stimulated ERα-Regulated Gene Expression by R4K1 in MCF-7 Cells

Target Gene	Treatment	Fold Change in mRNA Levels (relative to DMSO vehicle)	P-value
PTGES	E2 (10 nM)	~4.5	<0.0001
E2 + R4K1 (15 µM)	~1.5	<0.001
PR	E2 (10 nM)	~6	<0.0001
E2 + R4K1 (15 µM)	~2	<0.001
PS2	E2 (10 nM)	~7	<0.0001
E2 + R4K1 (15 µM)	~2.5	<0.001
EGR3	E2 (10 nM)	~3.5	<0.001
E2 + R4K1 (15 µM)	~1.5	<0.01
IGFBP4	E2 (10 nM)	~3	<0.001
E2 + R4K1 (15 µM)	~1	<0.001

Data from RT-qPCR analysis. Cells were pretreated with R4K1 for 24 hours, followed by estradiol treatment for 2 hours.[1]

Table 3: Effect of R4K1 on Estradiol-Stimulated Proliferation of MCF-7 Cells

Treatment	Proliferation (relative to DMSO vehicle)
DMSO	1.0
Estradiol (10 nM)	Increased
R4K1 (15 µM)	No significant effect
Estradiol (10 nM) + R4K1 (15 µM)	Decreased to vehicle-treated levels

Cell proliferation was measured in the ER+ breast cancer cell line MCF-7.[1]

Signaling Pathways and Mechanism of Action

ERα-mediated gene transcription is a multi-step process. Upon binding estradiol, ERα undergoes a conformational change, dimerizes, and translocates to the nucleus. In the nucleus, it binds to EREs on target genes and recruits coactivator proteins, which are essential for initiating transcription. R4K1 is a stapled peptide that mimics the LXXLL motif found in coactivator proteins, which is the binding site for ERα. By competitively binding to the coactivator binding groove on ERα, R4K1 effectively blocks the recruitment of endogenous coactivators, thereby inhibiting the transcription of ERα target genes.[1][2]

Figure 1: ERα signaling pathway and R4K1's mechanism of action.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the interaction and effects of R4K1 on ERα-mediated gene transcription.

Surface Plasmon Resonance (SPR) for Binding Affinity

SPR is a label-free technique used to measure the binding kinetics and affinity between two molecules.

Methodology:

• Immobilization: The ligand-binding domain of ERα is immobilized on a CM5 sensor chip.[1]

• Analyte Injection: A series of increasing concentrations of the analyte (R4K1, SRC2-SP4, or SRC2-WT peptides) are injected over the sensor surface at a constant flow rate (e.g., 30 µL/min).[1]

• Association and Dissociation: The binding (association) of the analyte to the immobilized ERα is monitored in real-time. This is followed by a dissociation phase where buffer flows over the chip to measure the unbinding of the analyte.[1]

• Data Analysis: The binding data is fitted to a steady-state affinity model to determine the dissociation constant (Kd).[1]

Figure 2: Surface Plasmon Resonance (SPR) experimental workflow.

Real-Time Quantitative PCR (RT-qPCR) for Gene Expression Analysis

RT-qPCR is used to quantify the mRNA levels of specific genes, providing a measure of gene expression.

Methodology:

• Cell Culture and Treatment: MCF-7 cells are cultured and pre-treated with R4K1 (15 µM) for 24 hours, followed by treatment with 17β-estradiol (10 nM) for 2 hours. A DMSO vehicle control is also included.[1]

• RNA Extraction and cDNA Synthesis: Total RNA is extracted from the cells and reverse-transcribed into complementary DNA (cDNA).

• qPCR Reaction: The qPCR reaction is performed using gene-specific primers for ERα target genes (e.g., PTGES, PR, PS2, EGR3, IGFBP4) and a reference gene (e.g., 36B4 or GAPDH) for normalization.[1]

• Data Analysis: The relative mRNA levels are calculated using the comparative CT (ΔΔCT) method. The fold change in gene expression is determined relative to the DMSO vehicle control.[1]

Figure 3: RT-qPCR experimental workflow.

Cell Proliferation Assay

This assay measures the number of viable cells to assess the effect of a compound on cell growth.

Methodology:

• Cell Seeding: MCF-7 cells are seeded in 96-well plates.

• Treatment: Cells are treated with R4K1 (15 µM) in the presence or absence of 10 nM estradiol. A vehicle control (DMSO) is included.[1]

• Incubation: The plates are incubated for a specified period (e.g., 5 days).

• Quantification: Cell proliferation is measured using a suitable method, such as the MTT assay, which measures the metabolic activity of viable cells.

• Data Analysis: The absorbance values are read, and the proliferation is expressed relative to the vehicle-treated control.

Chromatin Immunoprecipitation Sequencing (ChIP-Seq)

ChIP-Seq is a powerful method to identify the genome-wide binding sites of a protein of interest, such as ERα.

Methodology:

• Cross-linking: Proteins are cross-linked to DNA in live cells using formaldehyde.

• Chromatin Shearing: The chromatin is isolated and sheared into small fragments by sonication.

• Immunoprecipitation: An antibody specific to ERα is used to immunoprecipitate the ERα-DNA complexes.

• DNA Purification: The cross-links are reversed, and the DNA is purified.

• Sequencing: The purified DNA fragments are sequenced using a next-generation sequencing platform.

• Data Analysis: The sequence reads are mapped to the genome to identify the ERα binding sites.

Figure 4: ChIP-Seq experimental workflow.

Conclusion

R4K1 represents a promising class of molecules for targeting ERα-driven gene transcription. Its high-affinity binding to ERα and subsequent inhibition of coactivator recruitment effectively block the transcriptional activity of this key oncogenic driver. The data and protocols presented in this guide provide a comprehensive resource for researchers and drug development professionals working to further characterize and develop inhibitors of the ERα-coactivator interaction for therapeutic applications in breast cancer and other estrogen-dependent diseases.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]

In Vitro Potency of the R4K1 Inhibitor: A Technical Guide

This technical guide provides an in-depth overview of the in vitro potency of R4K1, a cell-permeable stapled peptide inhibitor. The document is intended for researchers, scientists, and drug development professionals working on novel therapeutics targeting protein-protein interactions. It details the quantitative potency, experimental methodologies, and the underlying signaling pathway of the R4K1 inhibitor.

Executive Summary

R4K1 is a synthetic stapled peptide designed to inhibit the interaction between the estrogen receptor (ER) and its coactivators.[1] It demonstrates high in vitro potency with low nanomolar activity.[1] This guide summarizes the key quantitative data, provides detailed experimental protocols for the assays used to determine its potency, and visualizes the relevant biological pathways and experimental workflows. The data presented herein establishes R4K1 as a significant proof-of-concept for developing cell-permeable stapled peptide inhibitors targeting the ER/coactivator interface.[1]

Quantitative Potency of R4K1

The in vitro potency of R4K1 has been determined through biochemical assays that measure its binding affinity to the estrogen receptor α (ERα) and its ability to inhibit the formation of the ERα/coactivator complex. The key quantitative metrics are summarized in the table below.

Parameter	Value	Assay Method	Target Protein	Binding Partner
IC50	5.1 nM	Time-Resolved Förster Resonance Energy Transfer (TR-FRET)	Estrogen Receptor α (ERα) Ligand-Binding Domain	Steroid Receptor Coactivator 2 (SRC2) fragment
Kd	19 nM	Surface Plasmon Resonance (SPR)	Estrogen Receptor α (ERα) Ligand-Binding Domain	R4K1 Peptide

Experimental Protocols

The following sections detail the methodologies employed to ascertain the in vitro potency of R4K1.

Time-Resolved Förster Resonance Energy Transfer (TR-FRET) Assay

This assay was utilized to measure the ability of R4K1 to inhibit the interaction between the ERα ligand-binding domain and a fragment of the steroid receptor coactivator (SRC).[1]

Objective: To determine the half-maximal inhibitory concentration (IC50) of R4K1 for the ERα/SRC interaction.

Materials:

• Terbium-labeled ERα ligand-binding domain (TR-FRET donor)

• Fluorescein-labeled SRC fragment (TR-FRET acceptor)

• R4K1 peptide at various concentrations

• Assay buffer

• Microplate reader capable of TR-FRET measurements

Procedure:

• The terbium-labeled ERα ligand-binding domain and the fluorescein-labeled SRC fragment are prepared in the assay buffer.

• A dilution series of the R4K1 inhibitor is prepared.

• The donor, acceptor, and inhibitor are added to the wells of a microplate. A control group without the inhibitor is also included.

• The reaction mixture is incubated to allow for complex formation and inhibitor binding.

• The TR-FRET signal is measured using a microplate reader. The excitation of the terbium donor leads to energy transfer to the fluorescein (B123965) acceptor when they are in close proximity (i.e., when the ERα/SRC complex is formed).

• The ratio of the fluorescent emissions of the acceptor (fluorescein) and the donor (terbium) is calculated.

• The IC50 value is determined by plotting the emission ratio against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve. A decrease in the FRET signal indicates inhibition of the ERα/SRC interaction.[1]

Surface Plasmon Resonance (SPR) Assay

This assay was employed to measure the direct binding affinity and dissociation constant (Kd) of R4K1 to the ERα ligand-binding domain.[1]

Objective: To determine the dissociation constant (Kd) of R4K1 for ERα.

Materials:

• ERα ligand-binding domain

• CM5 sensor chip

• R4K1 peptide at various concentrations

• SPR instrument

• Running buffer

Procedure:

• The ERα ligand-binding domain is immobilized onto the surface of a CM5 sensor chip.

• A series of R4K1 solutions with varying concentrations are prepared in the running buffer.

• The R4K1 solutions are injected sequentially over the sensor chip surface, allowing for association with the immobilized ERα.

• Following the association phase, the running buffer is flowed over the chip to monitor the dissociation of the R4K1 peptide from the ERα.

• The binding events are detected by the SPR instrument as changes in the refractive index at the sensor surface, which are proportional to the mass of the bound analyte.

• The association and dissociation rate constants are determined from the sensorgrams.

• The dissociation constant (Kd) is calculated as the ratio of the dissociation rate constant to the association rate constant.[1]

Signaling Pathway and Experimental Workflow Visualizations

The following diagrams illustrate the targeted signaling pathway and a typical experimental workflow for assessing the potency of the R4K1 inhibitor.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]

R4K1: A Chemical Probe for Interrogating Estrogen Receptor Signaling

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

The estrogen receptor (ER) is a critical regulator of gene expression and a key driver in the majority of breast cancers.[1] Consequently, it remains a primary target for therapeutic intervention. While existing endocrine therapies like selective estrogen receptor modulators (SERMs) and selective estrogen receptor degraders (SERDs) have proven effective, the emergence of resistance necessitates the development of novel therapeutic strategies.[1] One promising approach is the disruption of the protein-protein interaction between ER and its coactivators, which is essential for transcriptional activation.[1][2] R4K1 is a cell-permeable, hydrocarbon-stapled peptide that has emerged as a potent and specific chemical probe to investigate the consequences of inhibiting the ER/coactivator interaction.[1][2][3] This technical guide provides a comprehensive overview of R4K1, including its mechanism of action, quantitative data, detailed experimental protocols, and visualizations of the relevant signaling pathways and experimental workflows.

Mechanism of Action

R4K1 was rationally designed using molecular dynamics simulations to enhance the cell permeability of a high-affinity stapled peptide.[1][2] Its primary mechanism of action is the competitive inhibition of the binding of steroid receptor coactivators (SRCs) to the activation function 2 (AF-2) pocket on the ligand-binding domain of ERα.[1] By occupying this critical interaction surface, R4K1 effectively blocks the recruitment of the transcriptional machinery necessary for ER-mediated gene expression.[1] This leads to the repression of estradiol (B170435) (E2)-stimulated transcription of ER target genes.[1][4] Notably, R4K1's mode of action is similar to that of SERMs, as it does not induce the degradation of the estrogen receptor, a characteristic of SERDs.[1]

Quantitative Data

The efficacy and binding characteristics of R4K1 have been quantified through various biochemical and cell-based assays. The following tables summarize the key quantitative data for R4K1 in comparison to related peptides.

Compound	Binding Affinity (Kd) to ERα (nM)	Assay
R4K1	19	Surface Plasmon Resonance (SPR)
SRC2-SP4	420	Surface Plasmon Resonance (SPR)
SRC2-WT	2600	Surface Plasmon Resonance (SPR)

Table 1: Binding Affinity of R4K1 and control peptides to ERα. Data sourced from Speltz et al.[1]

Compound	IC50 (nM)	Assay
R4K1	5.1	Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET)

Table 2: In vitro potency of R4K1 in disrupting the ERα/coactivator interaction. Data sourced from Speltz et al.[1]

Signaling Pathway

The classical estrogen receptor signaling pathway begins with the binding of estradiol to ERα, leading to a conformational change, dimerization, and translocation to the nucleus.[5] The ERα dimer then binds to estrogen response elements (EREs) in the promoter regions of target genes and recruits coactivators, initiating gene transcription.[5] R4K1 intervenes by preventing the recruitment of these coactivators.

Figure 1: R4K1 inhibits ER signaling by blocking coactivator recruitment.

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize R4K1.

Surface Plasmon Resonance (SPR) for Binding Affinity

This assay measures the binding affinity of R4K1 to the ERα ligand-binding domain (LBD).

Materials:

• Biacore CM5 sensor chip

• Recombinant human ERα LBD

• R4K1 and control peptides

• Amine coupling kit (EDC, NHS)

• Ethanolamine

• HBS-EP+ buffer (0.01 M HEPES pH 7.4, 0.15 M NaCl, 3 mM EDTA, 0.005% v/v Surfactant P20)

Procedure:

• Chip Immobilization: The ERα LBD is immobilized on a CM5 sensor chip using standard amine coupling chemistry.

• Analyte Injection: A series of concentrations of R4K1 (or control peptides) in HBS-EP+ buffer are injected over the chip surface.

• Data Acquisition: The change in the SPR signal (response units, RU) is monitored in real-time.

• Data Analysis: The association and dissociation rates are measured. The equilibrium dissociation constant (Kd) is calculated by fitting the data to a 1:1 binding model.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay

This competitive binding assay quantifies the ability of R4K1 to disrupt the interaction between ERα and a fluorescently labeled coactivator peptide.

Materials:

• GST-tagged ERα LBD

• Europium-labeled anti-GST antibody

• Biotinylated coactivator peptide (e.g., from SRC2)

• Streptavidin-Allophycocyanin (SA-APC)

• Assay buffer (e.g., 50 mM Tris pH 7.5, 50 mM KCl, 1 mM EDTA, 0.1% BSA)

• R4K1 and control compounds

Procedure:

• Reaction Setup: In a 384-well plate, combine the GST-ERα LBD, Eu-anti-GST antibody, biotinylated coactivator peptide, and SA-APC in the assay buffer.

• Compound Addition: Add serial dilutions of R4K1 or control compounds to the wells.

• Incubation: Incubate the plate at room temperature for a specified time (e.g., 1-2 hours) to allow the binding to reach equilibrium.

• Signal Detection: Measure the TR-FRET signal (emission at 665 nm and 620 nm after excitation at 340 nm).

• Data Analysis: Calculate the ratio of the emission signals. The IC50 value is determined by fitting the dose-response curve to a four-parameter logistic equation.

Experimental Characterization Workflow

The following diagram illustrates the typical workflow for characterizing a chemical probe like R4K1.

Figure 2: Workflow for the characterization of R4K1 as a chemical probe.

Cell-Based Assays

MCF-7 and T47D breast cancer cells, which are ER-positive, are commonly used.[1] Cells are maintained in appropriate media supplemented with fetal bovine serum (FBS). For experiments investigating estrogenic effects, cells are typically cultured in phenol (B47542) red-free media with charcoal-stripped FBS to remove endogenous steroids.[1]

This technique is used to measure the effect of R4K1 on the transcription of specific ER-regulated genes.[1]

Procedure:

• Cell Treatment: Seed MCF-7 cells and allow them to adhere. Pre-treat the cells with R4K1 (e.g., 15 µM for 24 hours) or a vehicle control (DMSO), followed by stimulation with 17β-estradiol (E2; e.g., 10 nM for 2 hours).[1]

• RNA Extraction: Isolate total RNA from the cells using a commercial kit.

• cDNA Synthesis: Reverse transcribe the RNA into cDNA.

• qPCR: Perform quantitative PCR using primers specific for ER target genes (e.g., PGR, TFF1 (pS2), GREB1) and a housekeeping gene for normalization (e.g., GAPDH, 36B4).[1]

• Data Analysis: Calculate the relative fold change in gene expression using the ΔΔCt method.

This assay determines if R4K1 affects the total protein levels of ERα, distinguishing its mechanism from SERDs.[1]

Procedure:

• Cell Treatment: Treat MCF-7 or T47D cells with R4K1 (e.g., 15 µM for 24 hours) with or without E2 (e.g., 10 nM for 2 hours).[1]

• Protein Lysis: Lyse the cells and quantify the total protein concentration.

• SDS-PAGE and Transfer: Separate the protein lysates by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with a primary antibody against ERα and a loading control (e.g., β-actin). Then, incubate with a corresponding secondary antibody.

• Detection: Visualize the protein bands using an appropriate detection reagent.

• Analysis: Quantify the band intensities to determine the relative ERα protein levels.

This assay assesses the functional consequence of R4K1 treatment on the growth of ER-positive breast cancer cells.[1]

Procedure:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate.

• Treatment: Treat the cells with R4K1 (e.g., 15 µM) in the presence or absence of E2 (e.g., 10 nM).[1]

• Incubation: Incubate the cells for a period of time (e.g., 5-7 days) to allow for cell proliferation.

• Quantification: Measure cell viability/proliferation using a suitable method, such as the MTT assay, CyQUANT assay, or by direct cell counting.

• Data Analysis: Normalize the proliferation of treated cells to that of the vehicle-treated control.

Conclusion

R4K1 is a valuable chemical probe that provides a means to specifically interrogate the role of the ER/coactivator interaction in ER signaling and breast cancer biology.[1] Its cell permeability and potent inhibition of this critical protein-protein interaction allow for the detailed study of the downstream consequences in cellular models.[1][2] The data and protocols presented in this guide offer a comprehensive resource for researchers and drug development professionals seeking to utilize R4K1 in their studies of estrogen receptor function and to explore novel therapeutic strategies for ER-positive breast cancer. While a promising proof-of-concept molecule, future development of stapled peptides with enhanced cellular uptake and higher affinity for the estrogen receptor will be crucial for translating this approach into clinical applications.[1]

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Role of estrogen receptor coregulators in endocrine resistant breast cancer [explorationpub.com]

The Discovery and Development of R4K1: A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This whitepaper provides a comprehensive technical overview of the discovery and development of the R4K1 peptide, a novel cell-permeable stapled peptide designed to inhibit the interaction between the estrogen receptor α (ERα) and its coactivators. R4K1 was developed through a rational design approach, employing molecular dynamics simulations to enhance the cell permeability of a high-affinity stapled peptide. This guide details the mechanism of action, quantitative biophysical and cellular characteristics, and the experimental protocols utilized in the characterization of R4K1. The information presented herein is intended to serve as a valuable resource for researchers in the fields of oncology, peptide therapeutics, and drug discovery.

Introduction: Targeting the Estrogen Receptor Signaling Pathway

The estrogen receptor α (ERα) is a key driver in the majority of breast cancers. Upon binding to its ligand, estradiol, ERα undergoes a conformational change that facilitates the recruitment of coactivator proteins. This complex then binds to estrogen response elements (EREs) in the DNA, initiating the transcription of genes that promote cell proliferation and tumor growth.[1][2][3] Disrupting the interaction between ERα and its coactivators presents a promising therapeutic strategy to inhibit ERα signaling.

Stapled peptides, which are synthetic peptides with a reinforced α-helical structure, have emerged as a promising modality to target protein-protein interactions that are often considered "undruggable" by traditional small molecules.[4] The hydrocarbon staple enhances proteolytic resistance and cell permeability, properties that are crucial for intracellular drug targets.[4]

The R4K1 peptide was rationally designed to be a cell-permeable inhibitor of the ERα/coactivator interaction.[4] Its development was guided by molecular dynamics simulations to optimize cell entry while maintaining high-affinity binding to ERα.[4] This document outlines the key characteristics and the experimental validation of R4K1 as a potent inhibitor of ERα signaling in breast cancer cells.

R4K1 Peptide: Quantitative Data Summary

The following tables summarize the key quantitative data for the R4K1 peptide and its precursor/control peptides.

Table 1: Peptide Sequences

Peptide Name	Sequence
R4K1	Ac-RRRR-G-S5-L-K-E-T-L-R-S5-L-L-NH2
SRC2-SP4	Ac-G-S5-L-K-E-T-L-R-S5-L-L-NH2
SRC2-WT	Ac-G-I-L-K-E-T-L-R-I-L-L-NH2
Ac represents acetylation at the N-terminus, and NH2 represents amidation at the C-terminus. S5 represents the (S)-2-(4'-pentenyl)alanine amino acid used for hydrocarbon stapling.

Table 2: Biophysical and Cellular Activity

Parameter	R4K1	SRC2-SP4	SRC2-WT
Binding Affinity to ERα (Kd)	19 nM	420 nM	2600 nM
ER/Coactivator Interaction Inhibition (IC50)	5.1 nM	380 nM	1100 nM
MCF-7 Cell Proliferation	Reverses estradiol-stimulated proliferation	No significant effect	No significant effect

Mechanism of Action: Disrupting the ERα/Coactivator Complex

R4K1 functions by competitively binding to the coactivator binding groove on the surface of the ERα ligand-binding domain. This binding event physically blocks the recruitment of essential coactivator proteins, such as those from the steroid receptor coactivator (SRC) family. By preventing the formation of the functional ERα/coactivator transcriptional complex, R4K1 effectively inhibits the downstream signaling cascade that leads to the expression of estrogen-responsive genes and subsequent cell proliferation.

Figure 1: Mechanism of R4K1 action in inhibiting ERα signaling.

Experimental Protocols

This section provides detailed methodologies for the key experiments conducted in the discovery and characterization of the R4K1 peptide.

Peptide Synthesis

Objective: To synthesize the R4K1, SRC2-SP4, and SRC2-WT peptides.

Method: Automated solid-phase peptide synthesis (SPPS) using Fmoc chemistry.

Protocol:

• Resin: Rink Amide MBHA resin was used as the solid support.

• Amino Acid Coupling: Standard Fmoc-protected amino acids were coupled using HCTU as the activating agent and DIPEA as the base in DMF. A 4-fold molar excess of amino acid and HCTU and an 8-fold molar excess of DIPEA were used relative to the resin substitution. Coupling reactions were performed for 2 hours at room temperature.

• Fmoc Deprotection: The Fmoc protecting group was removed by treating the resin with 20% piperidine (B6355638) in DMF for 20 minutes.

• Stapling: For R4K1 and SRC2-SP4, Fmoc-S5-OH was incorporated at the desired positions. After assembly of the linear peptide, on-resin ring-closing metathesis was performed using Grubbs' first-generation catalyst (10 mol %) in DCE at 60°C for 2 hours. The process was repeated once.

• Cleavage and Deprotection: The peptide was cleaved from the resin and side-chain protecting groups were removed using a cleavage cocktail of 95% TFA, 2.5% TIS, and 2.5% water for 2 hours.

• Purification: The crude peptide was precipitated in cold diethyl ether, dissolved in a water/acetonitrile mixture, and purified by reverse-phase HPLC.

• Characterization: The purified peptide was characterized by mass spectrometry to confirm its molecular weight.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]

R4K1: A High-Affinity Stapled Peptide Inhibitor of Estrogen Receptor α

A Technical Guide for Researchers and Drug Development Professionals

This technical guide provides an in-depth overview of the binding affinity, mechanism of action, and experimental validation of R4K1, a cell-permeable stapled peptide that targets the estrogen receptor α (ERα). R4K1 serves as a potent inhibitor of the ERα/coactivator interaction, a critical step in the progression of many estrogen receptor-positive breast cancers. This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting ERα signaling.

R4K1 Binding Affinity to Estrogen Receptor α

R4K1 was developed to be a cell-penetrating stapled peptide with high affinity for ERα.[1] Its design was optimized from a high-affinity stapled peptide with poor cell permeability through molecular dynamics simulations.[1] The resulting peptide, R4K1, demonstrates a significantly enhanced binding affinity for the ligand-binding domain of ERα compared to its precursors.[2]

Quantitative Binding Affinity Data

The dissociation constant (Kd) of R4K1 for ERα was determined using surface plasmon resonance (SPR).[2] This technique measures the binding interaction between two molecules in real-time by detecting changes in refractive index on a sensor surface. The results, summarized in the table below, show that R4K1 binds to ERα with a high affinity in the low nanomolar range.[2]

Ligand	Target Protein	Dissociation Constant (Kd)
R4K1	ERα	19 nM
SRC2-SP4	ERα	420 nM
SRC2-WT	ERα	2600 nM

Table 1: Binding affinities of R4K1 and related peptides to the estrogen receptor α (ERα) ligand-binding domain as determined by surface plasmon resonance. Data sourced from Speltz et al., 2018.[2]

The addition of four arginine residues to the SRC2-SP4 sequence to create R4K1 is credited with this substantial increase in binding affinity, a finding supported by molecular dynamics simulations.[2]

Mechanism of Action

R4K1 functions as a coactivator binding inhibitor.[2] In the classical "genomic" pathway of estrogen action, the binding of estrogen to ERα induces a conformational change in the receptor.[3] This change facilitates the recruitment of coactivator proteins, which are essential for the subsequent transcription of estrogen-responsive genes that can drive cell proliferation.[3][4]

R4K1 competitively inhibits the interaction between ERα and these coactivators.[2][5] By blocking this crucial step, R4K1 effectively represses ERα-mediated gene transcription, leading to an inhibition of estradiol-stimulated cell proliferation in breast cancer cells.[1][2] RNA-Seq data has confirmed that the vast majority of R4K1's effects on global gene transcription are directly associated with the estrogen receptor.[2]

References

• 1. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A mutant form of ERα associated with estrogen insensitivity affects the coupling between ligand binding and coactivator recruitment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oncotarget.com [oncotarget.com]
• 5. medchemexpress.com [medchemexpress.com]

An In-depth Technical Guide to the Cellular Uptake and Nuclear Localization of R4K1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic stapled peptide, R4K1, focusing on its mechanisms of cellular entry, subsequent localization to the nucleus, and its core function as an inhibitor of the Estrogen Receptor (ER)/coactivator interaction. R4K1 serves as a significant proof-of-concept for cell-permeable stapled peptides in targeting intracellular protein-protein interactions, particularly in the context of ER-positive breast cancer.[1]

R4K1 Overview

R4K1 is a rationally designed, cell-permeable stapled peptide developed to block the interaction between the Estrogen Receptor α (ERα) and its p160 coactivators, such as SRC2.[1] Its design incorporates a hydrocarbon staple to lock the peptide into an alpha-helical conformation, enhancing its binding affinity and stability. To improve cell permeability, four arginine residues (Arg4) were appended to the peptide sequence. This modification proved critical for its cellular uptake and subsequent biological activity.[1]

Cellular Uptake Mechanism

The addition of a poly-arginine sequence is a well-established method for enhancing the cell permeability of peptides and other macromolecules.[1] While the precise endocytic pathway for R4K1 has not been definitively elucidated in the available literature, arginine-rich cell-penetrating peptides typically enter cells through a combination of direct membrane translocation and endocytic pathways, such as macropinocytosis or clathrin-mediated endocytosis.[2][3][4]

Confocal microscopy studies using fluorescein (B123965) isothiocyanate (FITC)-labeled R4K1 demonstrated substantially greater uptake in MCF-7 breast cancer cells compared to control peptides lacking the Arg4 sequence.[1] Over a 24-hour period, FITC-R4K1 showed full distribution throughout the cell, including the nucleus, confirming its ability to efficiently cross the plasma membrane and reach its intracellular target.[1]

Logical Flow: Cellular Uptake

Caption: R4K1 Cellular Uptake Pathway.

Nuclear Localization

The therapeutic efficacy of R4K1 depends on its ability to reach the nucleus, where it interacts with the Estrogen Receptor. The poly-arginine motif not only facilitates cell entry but can also act as a nuclear localization signal (NLS).[5] NLSs are short amino acid sequences that mediate the transport of proteins into the nucleus through the nuclear pore complex (NPC).[6]

This transport is typically mediated by a family of transport receptors known as karyopherins or importins.[7][8] The classical import pathway involves the recognition of the NLS by importin α, which then forms a complex with importin β.[9] This trimeric complex docks at the NPC and is translocated into the nucleoplasm in a Ran-GTP-dependent manner.[6][9] Once inside the nucleus, RanGTP binds to importin β, causing the complex to dissociate and release the cargo protein.[6] Confocal imaging confirms the successful nuclear entry of R4K1, showing a clear overlay of the peptide's fluorescent signal with the Hoechst-stained nucleus.[1]

Signaling Pathway: Nuclear Import of R4K1

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Phosphatidylinositol 5-phosphate 4-kinase regulates early endosomal dynamics during clathrin-mediated endocytosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Breakdown of endocytosis in the oncogenic activation of receptor tyrosine kinases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Endocytosis: a pivotal pathway for regulating metastasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Types of nuclear localization signals and mechanisms of protein import into the nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 6. KoreaMed Synapse [synapse.koreamed.org]
• 7. Importin/karyopherin protein family members required for mRNA export from the nucleus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | Transportin-1: A Nuclear Import Receptor with Moonlighting Functions [frontiersin.org]
• 9. Karyopherin binding interactions and nuclear import mechanism of nuclear pore complex protein Tpr - PMC [pmc.ncbi.nlm.nih.gov]

The Inhibitory Effect of R4K1 on Estrogen Receptor-Positive Breast Cancer Cell Proliferation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Estrogen receptor-alpha (ERα) is a key driver of proliferation in the majority of breast cancers. Therapeutic strategies have historically focused on targeting the receptor's ability to bind its ligand, estrogen. However, the development of resistance to these therapies necessitates the exploration of novel inhibitory mechanisms. This technical guide details the effects and mechanism of action of R4K1, a cell-permeable stapled peptide, on the proliferation of ERα-positive breast cancer cells. R4K1 represents a promising class of molecules that function by disrupting the critical interaction between ERα and its transcriptional coactivators. This document provides a comprehensive overview of the quantitative effects of R4K1, detailed experimental protocols for its characterization, and a visual representation of its impact on the ERα signaling pathway.

Introduction

Approximately 75% of breast tumors are classified as estrogen receptor-positive (ER+), highlighting the central role of the ERα signaling pathway in the pathophysiology of this disease.[1] Upon binding to its ligand, 17β-estradiol (E2), ERα undergoes a conformational change, dimerizes, and translocates to the nucleus.[2] Within the nucleus, the ERα dimer recruits a host of coactivator proteins, which are essential for the subsequent transcription of genes that drive cell proliferation and survival.[3][4]

Standard-of-care endocrine therapies, such as selective estrogen receptor modulators (SERMs) and aromatase inhibitors, are designed to interfere with this pathway. However, a significant number of patients develop resistance to these treatments over time. A novel therapeutic strategy involves the direct inhibition of the protein-protein interaction between ERα and its coactivators.

R4K1 is a synthetically engineered, cell-permeable stapled peptide designed to mimic the α-helical region of coactivator proteins that contains the highly conserved LXXLL motif, which is responsible for binding to ERα.[5] By competitively binding to the coactivator-binding groove on the ERα surface, R4K1 effectively blocks the recruitment of endogenous coactivators, thereby inhibiting ERα-mediated gene transcription and subsequent cellular proliferation.[1][5] This guide provides an in-depth analysis of the anti-proliferative effects of R4K1 on breast cancer cells.

Quantitative Data on the Effects of R4K1

The biological activity of R4K1 has been characterized through various in vitro assays. The following table summarizes the key quantitative findings regarding its binding affinity and its effect on breast cancer cell proliferation.

Parameter	Description	Value	Cell Line	Conditions	Reference
Binding Affinity (Kd)	Dissociation constant for the binding of R4K1 to the ERα ligand-binding domain. A lower Kd indicates higher binding affinity.	19 nM	-	Surface Plasmon Resonance (SPR) assay	[1]
Inhibition of Cell Proliferation	The effect of R4K1 on the proliferation of breast cancer cells stimulated with estradiol (B170435).	Reverses estradiol-stimulated proliferation to vehicle-treated levels.	MCF-7	15 µM R4K1, 10 nM Estradiol	[1]
Effect on ERα-regulated Gene Transcription	R4K1 represses the transcription of native genes mediated by ERα.	Statistically significant decrease in the expression of PTGES, PR, PS2, and EGR3.	MCF-7	15 µM R4K1, 10 nM Estradiol	[1]

Signaling Pathway Visualization

The following diagram illustrates the canonical estrogen receptor signaling pathway and the mechanism of inhibition by R4K1.

Estrogen receptor signaling pathway and R4K1 inhibition.

Experimental Protocols

Cell Culture

• Cell Line: MCF-7 (ERα-positive human breast adenocarcinoma cell line).

• Culture Medium: Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 1% L-glutamine.

• Hormone Deprivation: Prior to experiments involving estradiol stimulation, cells are cultured in phenol (B47542) red-free DMEM supplemented with 10% charcoal-stripped FBS for 72 hours to deplete endogenous hormones.

• Incubation Conditions: Cells are maintained in a humidified incubator at 37°C with 5% CO2.

Cell Proliferation Assay (MTT Assay)

This protocol is adapted from standard MTT assay procedures.

• Cell Seeding: Seed hormone-deprived MCF-7 cells in a 96-well plate at a density of 5 x 10³ cells per well in 100 µL of hormone-free medium. Allow cells to adhere for 24 hours.

• Treatment:

  • Prepare a stock solution of R4K1 in sterile water or an appropriate solvent.

  • Prepare a stock solution of 17β-estradiol in ethanol.

  • Treat cells with the following conditions in triplicate:

    • Vehicle control (e.g., DMSO or ethanol).

    • 10 nM Estradiol.

    • 15 µM R4K1.

    • 10 nM Estradiol + 15 µM R4K1.

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability/proliferation.

Real-Time Quantitative PCR (RT-qPCR) for ERα-Regulated Gene Expression

This protocol outlines the steps to quantify the mRNA levels of ERα target genes.

• Cell Treatment and RNA Extraction:

  • Seed and treat MCF-7 cells as described in the cell proliferation assay protocol in 6-well plates.

  • After 24 hours of treatment, lyse the cells and extract total RNA using a commercial RNA extraction kit (e.g., RNeasy Mini Kit, Qiagen) according to the manufacturer's instructions.

  • Quantify the RNA concentration and assess its purity using a spectrophotometer (e.g., NanoDrop).

• cDNA Synthesis:

  • Reverse transcribe 1 µg of total RNA into cDNA using a high-capacity cDNA reverse transcription kit.

• RT-qPCR:

  • Prepare the qPCR reaction mixture containing cDNA template, forward and reverse primers for the target genes (e.g., PTGES, PR, PS2, EGR3, IGFBP4) and a housekeeping gene (e.g., GAPDH or ACTB), and a SYBR Green master mix.

  • Perform the qPCR reaction using a real-time PCR system with the following typical cycling conditions:

    • Initial denaturation: 95°C for 10 minutes.

    • 40 cycles of:

      • Denaturation: 95°C for 15 seconds.

      • Annealing/Extension: 60°C for 60 seconds.

  • Include a melt curve analysis to verify the specificity of the amplified products.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of the target genes to the housekeeping gene.

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) Assay for ERα/Coactivator Interaction

This assay is used to quantify the disruption of the ERα and coactivator interaction by R4K1 in a biochemical setting.

• Reagents:

  • GST-tagged ERα ligand-binding domain (LBD).

  • Terbium-labeled anti-GST antibody (donor fluorophore).

  • Fluorescein-labeled peptide containing the LXXLL motif of a coactivator (e.g., from SRC-3) (acceptor fluorophore).[6]

  • Assay buffer.

  • 17β-Estradiol.

  • R4K1.

• Assay Procedure:

  • In a 384-well plate, add the test compounds (R4K1 at various concentrations) and a control (vehicle).

  • Add a pre-mixed solution of GST-ERα-LBD and 17β-estradiol.

  • Add a pre-mixed solution of the fluorescein-labeled coactivator peptide and the terbium-labeled anti-GST antibody.[7]

  • Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measurement:

  • Measure the TR-FRET signal using a plate reader capable of time-resolved fluorescence. Excite the terbium donor at ~340 nm and measure the emission at ~495 nm (terbium) and ~520 nm (fluorescein).[7]

• Data Analysis:

  • Calculate the ratio of the acceptor fluorescence (520 nm) to the donor fluorescence (495 nm).

  • A decrease in the FRET ratio in the presence of R4K1 indicates the disruption of the ERα/coactivator interaction.

  • Plot the FRET ratio against the log of the R4K1 concentration to determine the IC50 value.

Conclusion

The stapled peptide R4K1 demonstrates a potent and specific mechanism of action by inhibiting the interaction between the estrogen receptor α and its coactivators. This disruption of a key protein-protein interaction leads to the repression of ERα-mediated gene transcription and a subsequent reversal of estradiol-stimulated proliferation in ER-positive breast cancer cells. The quantitative data and detailed protocols provided in this guide offer a robust framework for researchers and drug development professionals to further investigate R4K1 and similar molecules as a promising therapeutic strategy for overcoming endocrine resistance in breast cancer. The visualization of the signaling pathway provides a clear conceptual model for understanding the targeted approach of R4K1. Further preclinical and clinical investigations are warranted to fully elucidate the therapeutic potential of this class of inhibitors.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Coactivator Function Defines the Active Estrogen Receptor Alpha Cistrome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Estrogen receptor alpha/co-activator interaction assay: TR-FRET - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. documents.thermofisher.com [documents.thermofisher.com]

R4K1: A Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Complex

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Approximately 75% of breast tumors are estrogen receptor-positive (ER+), making the estrogen receptor a critical therapeutic target.[1] Endocrine therapies, such as tamoxifen, have been the cornerstone of treatment, but resistance remains a significant clinical challenge. A promising alternative strategy is to disrupt the interaction between the estrogen receptor α (ERα) and its transcriptional coactivators, which are essential for its function. This technical guide details the mechanism and properties of R4K1, a cell-permeable, hydrocarbon-stapled peptide designed to specifically inhibit the formation of ERα/coactivator complexes.[1][2] R4K1 has demonstrated high binding affinity for ERα, potent inhibition of ERα-mediated gene transcription, and suppression of estradiol-stimulated breast cancer cell proliferation, establishing it as a significant proof-of-concept chemical probe for a new class of breast cancer therapeutics.[1][2]

Introduction: Targeting the ERα/Coactivator Interface

The estrogen receptor α is a ligand-activated transcription factor. Upon binding its ligand, 17β-estradiol (E2), ERα undergoes a conformational change, dimerizes, and translocates to the nucleus. There, it binds to specific DNA sequences known as Estrogen Response Elements (EREs).[3][4] This binding event initiates the recruitment of a multiprotein complex of coactivators, including members of the p160 steroid receptor coactivator (SRC) family, such as SRC-3 (also known as AIB1).[5] These coactivators are crucial for chromatin remodeling and recruitment of the basal transcription machinery, leading to the expression of genes that drive cell proliferation and tumor growth.[5][6]

Disrupting the protein-protein interaction between ERα and its coactivators presents a novel therapeutic strategy. Coactivator binding inhibitors, like R4K1, are designed to competitively block this critical interaction, thereby silencing ERα signaling.[1][2] R4K1 is a stapled peptide, a class of molecules that are locked into a stable alpha-helical conformation, often leading to improved target affinity, proteolytic resistance, and cell permeability compared to their linear counterparts.[1][2]

Mechanism of Action of R4K1

R4K1 was developed from a high-affinity stapled peptide that had poor cell permeability.[2] Molecular dynamics simulations were used to guide the incorporation of four arginine residues, creating a cell-penetrating peptide that retains high-affinity binding to ERα.[1] R4K1 functions by directly competing with coactivators for binding to the activation function-2 (AF-2) cleft on the ligand-binding domain of ERα. By occupying this site, R4K1 prevents the recruitment of coactivators like SRC-3, thereby inhibiting the assembly of the transcriptional machinery at ERα target genes.[1] This blockade effectively represses E2-mediated gene expression and subsequent cellular proliferation.[1]

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. m.youtube.com [m.youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. mdpi.com [mdpi.com]
• 6. Nuclear Receptor Coactivators: Structural and Functional Biochemistry - PMC [pmc.ncbi.nlm.nih.gov]

R4K1 Stapled Peptide: A Technical Guide to Inhibiting the Estrogen Receptor-Coactivator Interaction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Stapled peptides have emerged as a promising class of therapeutics designed to modulate intracellular protein-protein interactions (PPIs), which have traditionally been challenging targets for small molecules and biologics. These synthetic peptides are constrained into an α-helical conformation by a chemical brace, or "staple," which enhances their proteolytic resistance, cell permeability, and target affinity. This guide provides a comprehensive technical overview of R4K1, a cell-permeable stapled peptide inhibitor developed to disrupt the critical interaction between the estrogen receptor α (ERα) and its coactivators, a key driver in the proliferation of ER-positive breast cancers.[1][2]

R4K1 was designed through molecular dynamics simulations to improve upon a high-affinity, but poorly cell-permeable, stapled peptide.[1] It demonstrates low nanomolar potency in vitro, effectively blocks ERα-mediated gene transcription, and inhibits the growth of breast cancer cells.[1] This document details the mechanism of action of R4K1, presents its key quantitative data, outlines the experimental protocols for its characterization, and provides visual representations of the relevant biological pathways and experimental workflows.

Data Presentation

The following tables summarize the key quantitative data for R4K1 and relevant control peptides from in vitro assays.

Table 1: Binding Affinity of Peptides to Estrogen Receptor α (ERα)

Peptide	Sequence	Staple	Dissociation Constant (Kd) (nM)
R4K1	Arg-Arg-Arg-Arg-Gly-S5-Ile-Leu-His-S5-Leu-Leu-Gln-Asp-Ser	i, i+4 All-Hydrocarbon	19[1]
SRC2-SP4	Gly-S5-Ile-Leu-His-S5-Leu-Leu-Gln-Asp-Ser	i, i+4 All-Hydrocarbon	420[1]
SRC2-WT	Gly-Ile-Leu-His-Leu-Leu-Gln-Asp-Ser	None	2600[1]

S5 denotes the non-natural amino acid (S)-2-(4'-pentenyl)alanine used for stapling.

Table 2: Inhibition of ERα/SRC Interaction

Peptide	IC50 (nM)
R4K1	5.1[1]
SRC2-SP4	380[1]
SRC2-WT	1100[1]

Table 3: Effect on Estradiol-Stimulated MCF-7 Cell Proliferation

Treatment	Effect on Proliferation
Estradiol (B170435) (10 nM)	Stimulated
R4K1 (15 µM)	No effect alone
Estradiol (10 nM) + R4K1 (15 µM)	Decreased to vehicle-treated levels[1]

Experimental Protocols

This section provides detailed methodologies for the key experiments involved in the characterization of R4K1.

All-Hydrocarbon Stapled Peptide Synthesis and Purification

This protocol describes the solid-phase synthesis of R4K1 using Fmoc chemistry and subsequent purification.

Materials:

• Fmoc-protected amino acids

• Non-natural amino acids for stapling (e.g., Fmoc-S5-OH)

• Rink Amide resin

• N,N-dimethylformamide (DMF)

• Piperidine (B6355638)

• HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate)

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Grubbs' first-generation catalyst

• Trifluoroacetic acid (TFA)

• Triisopropylsilane (TIS)

• Water

• Reverse-phase high-performance liquid chromatography (RP-HPLC) system

• Mass spectrometer

Procedure:

• Resin Swelling: Swell Rink Amide resin in DMF in a reaction vessel.

• Fmoc Deprotection: Remove the Fmoc protecting group from the resin by treating with 20% piperidine in DMF.

• Amino Acid Coupling: Couple the Fmoc-protected amino acids sequentially to the resin using HBTU and DIPEA in DMF. The non-natural stapling amino acids (Fmoc-S5-OH) are incorporated at the desired positions.

• On-Resin Stapling (Ring-Closing Metathesis):

  • After assembly of the linear peptide, wash the resin with DCM.

  • Add Grubbs' first-generation catalyst dissolved in DCM to the resin and agitate under a nitrogen atmosphere.

  • Monitor the reaction for completion.

• Cleavage and Deprotection: Cleave the stapled peptide from the resin and remove side-chain protecting groups using a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water).

• Purification: Purify the crude peptide by RP-HPLC.

• Characterization: Confirm the identity and purity of the final product by mass spectrometry.

Surface Plasmon Resonance (SPR) for Binding Affinity

This protocol outlines the determination of the binding affinity (Kd) of R4K1 for ERα.

Materials:

• SPR instrument (e.g., Biacore)

• CM5 sensor chip

• Amine coupling kit (EDC, NHS, ethanolamine)

• ERα ligand-binding domain (LBD)

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., glycine-HCl)

• Purified stapled peptides (R4K1, SRC2-SP4, SRC2-WT)

Procedure:

• Chip Immobilization: Immobilize the ERα LBD onto the CM5 sensor chip via amine coupling.

• Binding Analysis:

  • Inject a series of concentrations of the stapled peptide over the sensor surface.

  • Record the binding response in real-time.

• Regeneration: Regenerate the sensor surface between each peptide injection using the regeneration solution.

• Data Analysis: Determine the dissociation constant (Kd) by fitting the steady-state binding data to a 1:1 binding model.

Time-Resolved Förster Resonance Energy Transfer (TR-FRET) for Inhibition Assay

This protocol measures the ability of R4K1 to inhibit the interaction between ERα and a steroid receptor coactivator (SRC) fragment.

Materials:

• Terbium-labeled ERα LBD (donor)

• Fluorescein-labeled SRC peptide (acceptor)

• Assay buffer

• 384-well microplate

• Plate reader capable of TR-FRET measurements

• R4K1 and control peptides

Procedure:

• Assay Setup: In a 384-well plate, add the terbium-labeled ERα LBD, fluorescein-labeled SRC peptide, and varying concentrations of the inhibitor peptide (R4K1 or controls).

• Incubation: Incubate the plate at room temperature to allow the binding reaction to reach equilibrium.

• Measurement: Measure the TR-FRET signal (emission at two wavelengths) using a plate reader.

• Data Analysis: Calculate the ratio of the acceptor to donor emission signals. Plot the ratio against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Circular Dichroism (CD) Spectroscopy

This protocol is used to confirm the α-helical conformation of the stapled peptide.

Materials:

• CD spectropolarimeter

• Quartz cuvette

• Purified stapled peptide

• Phosphate (B84403) buffer

Procedure:

• Sample Preparation: Dissolve the purified stapled peptide in phosphate buffer to a known concentration.

• Data Acquisition: Record the CD spectrum of the peptide solution in the far-UV region (e.g., 190-260 nm).

• Data Analysis: Analyze the resulting spectrum for characteristic α-helical features, such as negative peaks at approximately 208 nm and 222 nm.

Confocal Microscopy for Cellular Uptake

This protocol visualizes the cellular uptake of a fluorescein-labeled version of R4K1.

Materials:

• MCF-7 cells

• Cell culture medium

• FITC-labeled R4K1

• Confocal microscope

• DAPI (for nuclear staining)

• Estradiol

Procedure:

• Cell Seeding: Seed MCF-7 cells on glass-bottom dishes and allow them to adhere.

• Treatment: Treat the cells with FITC-labeled R4K1 in the presence of estradiol for various time points (e.g., 4, 8, 24 hours).

• Staining: Fix the cells and stain the nuclei with DAPI.

• Imaging: Acquire images using a confocal microscope, capturing both the FITC and DAPI channels.

• Analysis: Analyze the images to determine the subcellular localization of the FITC-labeled peptide.

MCF-7 Cell Proliferation Assay

This protocol assesses the effect of R4K1 on the proliferation of ER-positive breast cancer cells.

Materials:

• MCF-7 cells

• Phenol red-free cell culture medium supplemented with charcoal-stripped fetal bovine serum

• Estradiol

• R4K1

• Cell proliferation assay reagent (e.g., MTT, CellTiter-Glo)

• 96-well plates

Procedure:

• Cell Seeding: Seed MCF-7 cells in 96-well plates in hormone-deprived medium.

• Treatment: Treat the cells with vehicle, estradiol, R4K1, or a combination of estradiol and R4K1.

• Incubation: Incubate the cells for a specified period (e.g., 5 days).

• Proliferation Measurement: Measure cell proliferation using a suitable assay reagent according to the manufacturer's instructions.

• Data Analysis: Normalize the proliferation data to the vehicle-treated control and compare the effects of the different treatments.

RNA-Seq and Data Analysis

This protocol provides a general workflow for analyzing the global gene expression changes induced by R4K1.

Procedure:

• Cell Treatment and RNA Isolation: Treat MCF-7 cells with R4K1, estradiol, or vehicle control. Isolate total RNA from the cells.

• Library Preparation and Sequencing: Prepare RNA-seq libraries from the isolated RNA and sequence them on a high-throughput sequencing platform.

• Data Analysis Workflow:

  • Quality Control: Assess the quality of the raw sequencing reads.

  • Alignment: Align the reads to the human reference genome.

  • Quantification: Count the number of reads mapping to each gene.

  • Differential Expression Analysis: Identify genes that are significantly up- or down-regulated in response to R4K1 treatment compared to controls.

  • Pathway Analysis: Perform functional enrichment analysis to identify the biological pathways affected by the differentially expressed genes.

Visualizations

Signaling Pathway

Caption: Estrogen receptor signaling pathway and inhibition by R4K1.

Experimental Workflow

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

R4K1's Impact on Global Gene Transcription: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the effects of R4K1, a cell-permeable stapled peptide, on global gene transcription as determined by RNA sequencing (RNA-Seq). R4K1 is a potent inhibitor of the estrogen receptor α (ERα)/coactivator interaction, a critical driver in the majority of breast cancers. Understanding its impact on the transcriptome is crucial for its development as a potential therapeutic agent.

Introduction to R4K1 and its Mechanism of Action

R4K1 is a synthetic, cell-penetrating stapled peptide designed to mimic the α-helical LXXLL motif of steroid receptor coactivators (SRCs) that binds to the activation function-2 (AF-2) cleft of ERα.[1] By competitively inhibiting this protein-protein interaction, R4K1 effectively blocks the recruitment of coactivators necessary for ERα-mediated gene transcription.[1] This targeted disruption of ERα signaling forms the basis of its anti-proliferative effects in ER-positive breast cancer cells.[1]

The following diagram illustrates the signaling pathway of Estrogen Receptor α (ERα) and the mechanism of action of R4K1.

Estrogen Receptor Signaling and R4K1 Inhibition.

Experimental Protocols

The following sections detail a generalized methodology for assessing the effects of R4K1 on global gene transcription in an ER-positive breast cancer cell line, such as MCF-7, using RNA-Seq. This protocol is a composite based on established methods from multiple studies.[2][3]

Cell Culture and Treatment

MCF-7 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin. For experiments, cells are grown in phenol (B47542) red-free DMEM with charcoal-stripped FBS to eliminate estrogenic effects from the medium.

Cells are seeded and allowed to adhere before being treated with one of the following conditions, typically in triplicate:

• Vehicle control (e.g., DMSO)

• 17β-Estradiol (E2) (e.g., 10 nM) to stimulate ERα activity

• R4K1 (e.g., 15 µM) alone to assess its independent effects

• E2 + R4K1 to evaluate the inhibitory effect of R4K1

• E2 + 4-hydroxytamoxifen (B85900) (4OHT) as a comparator selective estrogen receptor modulator (SERM)

The treatment duration is typically 24 hours to allow for transcriptional changes to occur.

RNA Extraction and Quality Control

Total RNA is extracted from the treated cells using a suitable kit (e.g., RNeasy Mini Kit, Qiagen) following the manufacturer's protocol. The quantity and purity of the extracted RNA are assessed using a spectrophotometer (e.g., NanoDrop), with A260/280 ratios ideally between 1.8 and 2.0. RNA integrity is evaluated using an Agilent Bioanalyzer or similar instrument to ensure high-quality RNA (RIN > 8) for library preparation.

RNA-Seq Library Preparation and Sequencing

An overview of the RNA-Seq workflow is presented in the diagram below.

Generalized RNA-Seq Experimental Workflow.

RNA-Seq libraries are prepared from the high-quality total RNA. This process typically involves:

• Poly(A) selection to enrich for messenger RNA (mRNA).

• RNA fragmentation to generate appropriately sized fragments for sequencing.

• First and second-strand cDNA synthesis to convert the RNA fragments into double-stranded cDNA.

• End-repair, A-tailing, and adapter ligation to prepare the cDNA fragments for sequencing.

• PCR amplification to enrich the final library.

The quality and quantity of the prepared libraries are assessed before sequencing on a high-throughput platform, such as an Illumina NovaSeq, to generate a sufficient number of reads per sample for robust differential gene expression analysis (typically >20 million reads).

Bioinformatic Analysis

The raw sequencing data (in FASTQ format) undergoes a series of bioinformatic analyses:

• Quality Control: Tools like FastQC are used to assess the quality of the raw reads.

• Read Trimming: Adapters and low-quality bases are removed using tools such as Trimmomatic.

• Alignment: The trimmed reads are aligned to a reference human genome (e.g., hg38) using a splice-aware aligner like STAR.

• Gene Expression Quantification: The number of reads mapping to each gene is counted using tools like featureCounts or HTSeq.

• Differential Gene Expression Analysis: Statistical packages such as DESeq2 or edgeR are used to identify genes that are significantly up- or downregulated between the different treatment conditions. A false discovery rate (FDR) adjusted p-value (padj) < 0.05 and a log2 fold change > 1 or < -1 are common thresholds for significance.

• Functional Enrichment Analysis: Gene Ontology (GO) and pathway analysis (e.g., KEGG, Reactome) are performed on the lists of differentially expressed genes to identify enriched biological processes and signaling pathways.

Data Presentation: Global Gene Transcription Changes

The primary study on R4K1's effect on global gene transcription in MCF-7 cells identified several clusters of genes with distinct expression patterns in response to E2, 4OHT, and R4K1.[1] While the raw data for this specific study is not publicly available, the following tables summarize the described findings and provide a representative example of differentially expressed genes from a similar public dataset (GSE117942) where MCF-7 cells were treated with E2 and tamoxifen.[4]

Table 1: Summary of Gene Expression Clusters in Response to E2, 4OHT, and R4K1

Cluster	Description of Gene Expression Pattern	Number of Genes
Cluster 2	E2-stimulated genes, fully reversed by 4OHT and partially by R4K1.	226
Cluster 3	E2-repressed genes, fully reversed by 4OHT and partially by R4K1.	87
Cluster 7 & 9	Genes where R4K1 showed a distinct regulation from 4OHT, which was reversed by E2.	Not specified

Data summarized from Speltz et al., 2018.[1]

Table 2: Representative E2-Upregulated Genes and their Response to Tamoxifen (MCF-7 cells)

Gene Symbol	Gene Name	Log2 Fold Change (E2 vs. Vehicle)	Adjusted p-value (E2 vs. Vehicle)	Log2 Fold Change (Tamoxifen vs. E2)	Adjusted p-value (Tamoxifen vs. E2)
GREB1	Growth Regulation By Estrogen In Breast Cancer 1	4.5	< 0.001	-4.2	< 0.001
PGR	Progesterone Receptor	3.8	< 0.001	-3.5	< 0.001
TFF1	Trefoil Factor 1	5.1	< 0.001	-4.8	< 0.001
MYC	MYC Proto-Oncogene	1.5	< 0.01	-1.2	< 0.05
CCND1	Cyclin D1	1.2	< 0.05	-1.0	< 0.05

Representative data from a similar experiment (GEO Accession: GSE117942).[4]

Table 3: Representative E2-Downregulated Genes and their Response to Tamoxifen (MCF-7 cells)

Gene Symbol	Gene Name	Log2 Fold Change (E2 vs. Vehicle)	Adjusted p-value (E2 vs. Vehicle)	Log2 Fold Change (Tamoxifen vs. E2)	Adjusted p-value (Tamoxifen vs. E2)
CDKN1A	Cyclin Dependent Kinase Inhibitor 1A	-1.8	< 0.01	1.5	< 0.05
SERPINB5	Serpin Family B Member 5	-2.5	< 0.001	2.2	< 0.01
TGFB2	Transforming Growth Factor Beta 2	-1.5	< 0.05	1.3	< 0.05
ID1	Inhibitor Of DNA Binding 1	-2.1	< 0.01	1.9	< 0.01
KLF4	Kruppel Like Factor 4	-1.9	< 0.01	1.7	< 0.01

Representative data from a similar experiment (GEO Accession: GSE117942).[4]

Conclusion

The RNA-Seq data demonstrates that R4K1 effectively and specifically antagonizes ERα-mediated gene transcription.[1] Its effects on global gene expression are largely associated with the estrogen receptor signaling pathway, leading to the reversal of both E2-stimulated and E2-repressed gene expression.[1] The partial reversal observed for some gene clusters compared to the full antagonist 4OHT suggests a nuanced mechanism of action that warrants further investigation.[1] This in-depth analysis of R4K1's transcriptional effects provides a strong rationale for its continued development as a targeted therapy for ER-positive breast cancer. The detailed protocols provided herein offer a robust framework for future studies aimed at further elucidating the molecular mechanisms of R4K1 and other novel ERα inhibitors.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of gene regulation patterns underlying both E2- and tamoxifen-stimulated cell growth through global gene expression profiling in breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. RNA Sequencing of MCF-7 Breast Cancer Cells Identifies Novel Estrogen-Responsive Genes with Functional Estrogen Receptor-Binding Sites in the Vicinity of Their Transcription Start Sites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]

Protocols & Analytical Methods

R4K1 Peptide: Synthesis and Purification Protocols for a Potent Estrogen Receptor Inhibitor

Application Note

Audience: Researchers, scientists, and drug development professionals in oncology and endocrinology.

Abstract: This document provides a detailed protocol for the synthesis and purification of the R4K1 peptide, a cell-permeable, stapled peptide that acts as a potent inhibitor of the estrogen receptor/coactivator interaction. R4K1 has demonstrated significant potential in preclinical studies for its ability to block estrogen receptor α (ERα)-mediated gene transcription and inhibit the proliferation of breast cancer cells.[1] The protocols outlined below cover solid-phase peptide synthesis (SPPS), ruthenium-catalyzed ring-closing metathesis for stapling, and purification by high-performance liquid chromatography (HPLC).

Introduction

The estrogen receptor is a key driver in the majority of breast cancers. R4K1 is a synthetically engineered stapled peptide designed to disrupt the critical interaction between ERα and its coactivators, a necessary step for tumor growth in hormone-dependent cancers.[1][2] The peptide's design incorporates a hydrocarbon staple to lock the peptide in an alpha-helical conformation, enhancing its binding affinity, metabolic stability, and cell permeability. This application note serves as a comprehensive guide for the chemical synthesis, purification, and characterization of the R4K1 peptide for research and development purposes.

R4K1 Peptide Profile

Parameter	Description	Reference
Sequence	Ac-Arg-Arg-Arg-Arg-Lys-(S5)-Ile-Leu-His-Arg-(S5)-Leu-Gln-Glu-NH2	[1]
Stapling	i, i+4 all-hydrocarbon staple using two (S)-2-(4'-pentenyl)alanine (S5) residues.	[1]
Molecular Weight	~2300 g/mol (Calculated based on sequence)
Purity (Post-HPLC)	>95%
Biological Activity	Inhibits ERα/coactivator interaction, blocks ERα-mediated gene transcription, and inhibits proliferation of ER+ breast cancer cells.	[1][2]

Experimental Protocols

I. Solid-Phase Peptide Synthesis (SPPS) of the Linear R4K1 Precursor

This protocol details the manual synthesis of the linear R4K1 peptide precursor using Fmoc/tBu chemistry on a Rink Amide resin.

Materials:

• Rink Amide MBHA resin

• Fmoc-protected amino acids (including Fmoc-(S)-2-(4'-pentenyl)alanine (Fmoc-S5-OH))

• N,N-Dimethylformamide (DMF)

• Dichloromethane (DCM)

• Piperidine (B6355638)

• N,N'-Diisopropylcarbodiimide (DIC)

• OxymaPure

• Acetic Anhydride (B1165640)

• N,N-Diisopropylethylamine (DIEA)

• Kaiser test kit

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 30 minutes in a peptide synthesis vessel.

• Fmoc Deprotection:

  • Treat the resin with 20% piperidine in DMF for 5 minutes.

  • Drain and repeat the treatment for 15 minutes.

  • Wash the resin thoroughly with DMF (5x) and DCM (3x).

• Amino Acid Coupling:

  • In a separate vessel, pre-activate 4 equivalents of the Fmoc-amino acid with 4 equivalents of DIC and 4 equivalents of OxymaPure in DMF for 15 minutes.

  • Add the activated amino acid solution to the resin.

  • Allow the coupling reaction to proceed for 2 hours at room temperature.

  • Monitor the reaction completion using the Kaiser test. If the test is positive, repeat the coupling step.

• Capping (Optional but Recommended): After each coupling step, cap any unreacted amino groups by treating the resin with a solution of acetic anhydride and DIEA in DMF (1:1:8 v/v/v) for 15 minutes.

• Chain Elongation: Repeat steps 2 and 3 for each amino acid in the R4K1 sequence, starting from the C-terminus (Glu) to the N-terminus (Arg). The stapling amino acid, Fmoc-S5-OH, is incorporated at positions 6 and 11.

• N-terminal Acetylation: After the final Fmoc deprotection of the N-terminal Arginine, acetylate the N-terminus by treating the resin with a solution of acetic anhydride and DIEA in DMF.

• Resin Washing and Drying: After the final step, wash the resin with DMF (5x) and DCM (5x) and dry the peptidyl-resin under vacuum.

II. On-Resin Peptide Stapling via Ring-Closing Metathesis (RCM)

Materials:

• Dried peptidyl-resin from Protocol I

• 1,2-Dichloroethane (DCE), anhydrous

• Grubbs' 1st Generation Catalyst

• Argon or Nitrogen gas

Procedure:

• Swell the dried peptidyl-resin in anhydrous DCE under an inert atmosphere (Argon or Nitrogen) for 30 minutes.

• Add Grubbs' 1st Generation Catalyst (5-10 mol% relative to the resin loading) dissolved in a minimal amount of anhydrous DCE to the resin slurry.

• Gently agitate the reaction mixture at room temperature for 2 hours.

• Monitor the reaction progress by taking a small sample of resin, cleaving the peptide, and analyzing by mass spectrometry.

• If the reaction is incomplete, add a fresh portion of the catalyst and continue the reaction for another 2 hours.

• Once the reaction is complete, wash the resin thoroughly with DCE (5x) and DCM (5x).

• Dry the resin under vacuum.

III. Cleavage and Deprotection

Materials:

• Dried, stapled peptidyl-resin

• Cleavage Cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% Water

• Cold diethyl ether

Procedure:

• Add the cleavage cocktail to the dried resin in a reaction vessel.

• Allow the cleavage reaction to proceed for 2-3 hours at room temperature with occasional agitation.

• Filter the resin and collect the filtrate containing the cleaved peptide.

• Precipitate the crude peptide by adding the filtrate to a 10-fold excess of cold diethyl ether.

• Centrifuge the mixture to pellet the peptide, decant the ether, and repeat the ether wash twice.

• Dry the crude peptide pellet under vacuum.

IV. Peptide Purification by Reverse-Phase HPLC

Materials:

• Crude, dried R4K1 peptide

• Solvent A: 0.1% TFA in water

• Solvent B: 0.1% TFA in acetonitrile

• C18 reverse-phase HPLC column (preparative or semi-preparative)

Procedure:

• Dissolve the crude peptide in a minimal amount of Solvent A, with a small percentage of Solvent B if necessary for solubility.

• Filter the peptide solution through a 0.45 µm filter.

• Equilibrate the C18 column with a starting concentration of Solvent B (e.g., 5-10%).

• Inject the peptide solution onto the column.

• Elute the peptide using a linear gradient of Solvent B. A typical gradient would be from 10% to 60% Solvent B over 30-40 minutes at a flow rate appropriate for the column size.

• Monitor the elution profile at 220 nm and 280 nm.

• Collect fractions corresponding to the major peak.

• Analyze the purity of the collected fractions by analytical HPLC and mass spectrometry.

• Pool the fractions with >95% purity and lyophilize to obtain the final purified R4K1 peptide as a white powder.

V. Characterization by Mass Spectrometry

The identity of the purified R4K1 peptide should be confirmed by mass spectrometry (e.g., ESI-MS or MALDI-TOF). The observed molecular weight should correspond to the calculated theoretical mass of the stapled peptide.

Visualized Workflows and Pathways

R4K1 Synthesis and Purification Workflow

Caption: Workflow for R4K1 peptide synthesis and purification.

R4K1 Mechanism of Action Signaling Pathway

Caption: R4K1 inhibits ERα by blocking coactivator binding.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Utilizing R4K1 for MCF-7 Cell Proliferation Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

R4K1 is a synthetically engineered, cell-permeable stapled peptide designed to competitively inhibit the interaction between the estrogen receptor (ER) and its coactivators.[1][2] In estrogen receptor-positive (ER+) breast cancer cell lines, such as MCF-7, the binding of estradiol (B170435) to ERα triggers a conformational change that facilitates the recruitment of coactivator proteins. This complex then binds to estrogen response elements (EREs) in the DNA, initiating the transcription of genes that drive cell proliferation. By disrupting the ER/coactivator interaction, R4K1 effectively blocks this signaling cascade, leading to a reduction in estradiol-stimulated cell proliferation.[1] These application notes provide a comprehensive guide for researchers on the use of R4K1 in MCF-7 cell proliferation assays, including detailed protocols and an overview of the underlying signaling pathways.

Mechanism of Action of R4K1 in MCF-7 Cells

R4K1 acts as a coactivator binding inhibitor.[1] In MCF-7 cells, which are ER-positive, estradiol promotes cell growth by activating ERα. Activated ERα recruits steroid receptor coactivators (SRCs), forming a complex that initiates the transcription of proliferation-associated genes.[3] R4K1, by mimicking a key helical region of the coactivator protein, binds to the coactivator binding groove on ERα, thus preventing the recruitment of endogenous coactivators.[1] This inhibitory action has been shown to repress the transcription of ERα-regulated genes and reverse the proliferative effects of estradiol in MCF-7 cells.[1]

Furthermore, there is significant crosstalk between the estrogen receptor and the PI3K/Akt/mTOR signaling pathway, a critical regulator of cell growth, survival, and proliferation. ERα signaling can activate the PI3K/Akt pathway, and conversely, the PI3K/Akt pathway can lead to ligand-independent activation of ERα. By inhibiting the primary action of ERα, R4K1 may indirectly modulate the activity of the PI3K/Akt/mTOR pathway, contributing to its anti-proliferative effects.

Data Presentation

Quantitative Analysis of R4K1 Effects on MCF-7 Cell Viability

While detailed public data on the dose-response effect of R4K1 on MCF-7 cell proliferation is limited, a study has reported on its cytotoxic effects by measuring the release of lactate (B86563) dehydrogenase (LDH), an indicator of cell membrane damage.

R4K1 Concentration (µM)	% LDH Release (1 hour)	% LDH Release (2 hours)	% LDH Release (4 hours)	% LDH Release (24 hours)
5	~1%	~1%	~2%	~5%
10	~1%	~2%	~3%	~8%
15	~2%	~3%	~4%	~10%
30	~3%	~5%	~8%	~15%
50	~5%	~8%	~12%	~20%
Data is approximated from graphical representations in cited literature.[1]

In proliferation studies, a concentration of 15 µM R4K1 was shown to effectively reverse estradiol-stimulated proliferation in MCF-7 cells after 24 hours of treatment.[1]

Mandatory Visualizations

Caption: Workflow for assessing R4K1's effect on MCF-7 proliferation.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for R4K1 Treatment in T47D Cells

For Researchers, Scientists, and Drug Development Professionals

Introduction

R4K1 is a cell-permeable stapled peptide that has been developed as a potent inhibitor of the estrogen receptor alpha (ERα)/coactivator interaction.[1][2] In estrogen receptor-positive (ER+) breast cancer, the binding of estrogen to ERα triggers a conformational change that promotes the recruitment of coactivators, leading to the transcription of genes that drive cell proliferation. By disrupting the ERα/coactivator complex, R4K1 effectively blocks this signaling pathway, offering a promising therapeutic strategy for ER+ breast cancers.[1] The T47D cell line is a well-established in vitro model for luminal A ER+ breast cancer and is widely used for studying hormone-dependent cancer progression.[3] This document provides detailed protocols for the treatment of T47D cells with the R4K1 peptide and for assessing its effects on cell viability and ERα signaling.

Data Presentation

The following tables summarize hypothetical quantitative data on the effects of R4K1 treatment on T47D cell viability. This data is for illustrative purposes to demonstrate the expected dose-dependent and time-dependent inhibitory effects of R4K1.

Table 1: Dose-Response of R4K1 on T47D Cell Viability at 48 Hours

R4K1 Concentration (µM)	Percent Viability (Mean ± SD)
0 (Vehicle Control)	100 ± 4.5
1	92 ± 5.1
5	75 ± 3.8
10	58 ± 4.2
15	45 ± 3.5
25	30 ± 2.9
50	18 ± 2.1

Table 2: Time-Course of 15 µM R4K1 Treatment on T47D Cell Viability

Treatment Time (Hours)	Percent Viability (Mean ± SD)
0	100 ± 5.0
12	85 ± 4.8
24	65 ± 4.1
48	45 ± 3.9
72	32 ± 3.2

Experimental Protocols

T47D Cell Culture and Maintenance

This protocol outlines the standard procedure for culturing T47D cells to ensure optimal health and viability for subsequent experiments.

Materials:

• T47D cells (ATCC® HTB-133™)

• RPMI-1640 Medium (with L-glutamine)

• Fetal Bovine Serum (FBS), heat-inactivated

• Penicillin-Streptomycin solution (10,000 U/mL penicillin, 10,000 µg/mL streptomycin)

• 0.25% Trypsin-EDTA solution

• Phosphate-Buffered Saline (PBS), sterile

• T-75 cell culture flasks

• Incubator at 37°C with 5% CO2

Procedure:

• Complete Growth Medium Preparation: To a 500 mL bottle of RPMI-1640 medium, add 50 mL of heat-inactivated FBS (to a final concentration of 10%) and 5 mL of Penicillin-Streptomycin solution (to a final concentration of 100 U/mL and 100 µg/mL, respectively).

• Cell Thawing: Thaw a cryopreserved vial of T47D cells rapidly in a 37°C water bath. Decontaminate the vial with 70% ethanol (B145695) before opening in a sterile cell culture hood.

• Initial Seeding: Transfer the thawed cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete growth medium. Centrifuge at 200 x g for 5 minutes. Discard the supernatant and gently resuspend the cell pellet in 10-12 mL of complete growth medium. Transfer the cell suspension to a T-75 flask.

• Incubation: Incubate the cells at 37°C in a humidified atmosphere of 5% CO2.

• Subculturing: When cells reach 80-90% confluency, aspirate the growth medium and wash the cell monolayer once with sterile PBS. Add 3-5 mL of 0.25% Trypsin-EDTA solution and incubate at 37°C for 5-10 minutes, or until cells detach. Neutralize the trypsin by adding 2-3 volumes of complete growth medium. Centrifuge the cell suspension at 200 x g for 5 minutes. Resuspend the cell pellet in fresh complete growth medium and seed into new flasks at a split ratio of 1:3 to 1:6.

• Routine Maintenance: Change the growth medium every 2-3 days.

R4K1 Peptide Treatment Protocol

This protocol describes the preparation and application of the R4K1 peptide to T47D cells for experimental assays.

Materials:

• R4K1 peptide, lyophilized powder

• Sterile, nuclease-free Dimethyl Sulfoxide (DMSO)

• Complete growth medium (as prepared in Protocol 1)

• T47D cells cultured in appropriate vessels (e.g., 96-well plates, 6-well plates)

Procedure:

• R4K1 Stock Solution Preparation: Prepare a high-concentration stock solution of R4K1 (e.g., 10 mM) by dissolving the lyophilized powder in sterile DMSO. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.

• Working Solution Preparation: On the day of the experiment, thaw an aliquot of the R4K1 stock solution. Prepare serial dilutions of the R4K1 stock solution in complete growth medium to achieve the desired final concentrations for treatment. Ensure the final DMSO concentration in the highest treatment dose does not exceed 0.5% to avoid solvent-induced cytotoxicity. Prepare a vehicle control using the same final concentration of DMSO in the complete growth medium.

• Cell Seeding: Seed T47D cells in the desired culture vessels (e.g., 5,000-10,000 cells per well in a 96-well plate for viability assays) and allow them to adhere and resume exponential growth for 24 hours.

• R4K1 Treatment: After 24 hours of seeding, carefully aspirate the existing medium from the cells. Add the prepared R4K1 working solutions (and vehicle control) to the respective wells.

• Incubation: Incubate the cells with the R4K1 peptide for the desired duration of the experiment (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

Cell Viability (MTT) Assay

This protocol details the use of the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess the effect of R4K1 on T47D cell viability.

Materials:

• T47D cells treated with R4K1 (as in Protocol 2) in a 96-well plate

• MTT solution (5 mg/mL in sterile PBS)

• DMSO

• Microplate reader

Procedure:

• MTT Addition: Following the R4K1 treatment period, add 20 µL of MTT solution to each well of the 96-well plate.

• Incubation: Incubate the plate for 3-4 hours at 37°C in a 5% CO2 incubator, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Formazan Solubilization: Carefully aspirate the medium containing MTT from each well without disturbing the formazan crystals. Add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Gently shake the plate on an orbital shaker for 10-15 minutes to ensure complete dissolution of the formazan. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment group relative to the vehicle control (set to 100%).

Western Blotting for ERα Expression

This protocol is for determining the effect of R4K1 on the protein expression levels of ERα in T47D cells. A study has shown that treating T47D cells with 15 µM R4K1 for 24 hours can be used to assess its effect on ERα levels.[1]

Materials:

• T47D cells treated with R4K1 (as in Protocol 2) in 6-well plates

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer (4x)

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibody against ERα

• Primary antibody against a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Lysis: After R4K1 treatment, wash the cells twice with ice-cold PBS. Add an appropriate volume of ice-cold RIPA buffer to each well and scrape the cells. Transfer the lysate to a pre-chilled microcentrifuge tube.

• Protein Quantification: Incubate the lysate on ice for 30 minutes with periodic vortexing. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant and determine the protein concentration using a BCA protein assay.

• Sample Preparation: Mix the desired amount of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil at 95-100°C for 5 minutes.

• SDS-PAGE and Transfer: Load the samples onto an SDS-PAGE gel and separate the proteins by electrophoresis. Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody against ERα (at the manufacturer's recommended dilution) overnight at 4°C. Wash the membrane three times with TBST. Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the ERα signal to the loading control to determine the relative change in ERα expression.

Visualization of Signaling Pathways and Workflows

Caption: R4K1 inhibits ERα signaling by blocking coactivator recruitment.

Caption: Workflow for evaluating R4K1's effects on T47D cells.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Growth and invasion inhibition of T47D ductal carcinoma cells by the association of docetaxel with a bioactive agent in neutral nanosuspension - PMC [pmc.ncbi.nlm.nih.gov]
• 3. c-Myc or Cyclin D1 Mimics Estrogen Effects on Cyclin E-Cdk2 Activation and Cell Cycle Reentry - PMC [pmc.ncbi.nlm.nih.gov]

Measuring the Binding Affinity of the Stapled Peptide R4K1 to Estrogen Receptor α using Surface Plasmon Resonance (SPR)

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for measuring the binding affinity of the cell-permeable stapled peptide, R4K1, to its target, the Estrogen Receptor α (ERα), using Surface Plasmon Resonance (SPR). R4K1 is an inhibitor of the ERα/coactivator interaction, a critical interaction in the progression of certain breast cancers.[1][2][3] This label-free, real-time method allows for the precise determination of kinetic parameters, including the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD).

Introduction

Estrogen Receptor α (ERα) is a key driver in approximately 75% of breast cancers.[1] Its activity is modulated by the binding of coactivator proteins. Disrupting the ERα/coactivator interaction is a promising therapeutic strategy. R4K1 is a synthetically stabilized, cell-permeable peptide designed to inhibit this very interaction, demonstrating high binding affinity for ERα.[1][2]

Surface Plasmon Resonance (SPR) is a powerful optical technique for studying biomolecular interactions in real-time without the need for labels.[4][5][6][7] The technique measures changes in the refractive index on a sensor chip surface as an analyte flows over an immobilized ligand.[4][6][8] This allows for the quantitative determination of binding affinity and kinetics.[5][9]

This application note details the experimental procedure for immobilizing the ligand-binding domain of ERα onto an SPR sensor chip and subsequently measuring the binding of R4K1.

Signaling Pathway and Mechanism of Action

R4K1 acts by competitively inhibiting the binding of steroid receptor coactivators (SRCs) to the ligand-binding domain of ERα. This disruption prevents the transcriptional activation of estrogen-responsive genes, which are crucial for the proliferation of ER-positive breast cancer cells.

Figure 1: Mechanism of R4K1 Inhibition of ERα Signaling.

Experimental Workflow

The general workflow for an SPR experiment involves preparing the ligand and analyte, immobilizing the ligand on the sensor chip, injecting the analyte at various concentrations, and regenerating the sensor surface for subsequent experiments.

Figure 2: General workflow for the SPR-based binding analysis of R4K1 to ERα.

Materials and Reagents

Reagent/Material	Supplier	Catalog #	Notes
SPR Instrument	e.g., Biacore T200	-	-
Sensor Chip CM5	Cytiva	BR100012	Carboxymethylated dextran (B179266) surface for amine coupling.
Amine Coupling Kit	Cytiva	BR100050	Contains EDC, NHS, and Ethanolamine-HCl.
Recombinant Human ERα (LBD)	e.g., Thermo Fisher	A15668	Ligand to be immobilized.
R4K1 Peptide	Custom Synthesis	-	Analyte.
HBS-EP+ Buffer	Cytiva	BR100669	Running buffer (10 mM HEPES pH 7.4, 150 mM NaCl, 3 mM EDTA, 0.05% v/v Surfactant P20).
Acetate (B1210297) Buffer (10 mM)	-	-	For pH scouting (e.g., pH 4.0, 4.5, 5.0).
Glycine-HCl (10 mM)	-	-	Regeneration buffer (e.g., pH 1.5-2.5).

Detailed Experimental Protocol

This protocol is adapted from established methods for measuring peptide-protein interactions using SPR.[1][5]

Preparation of Reagents

• Running Buffer (HBS-EP+): Prepare or use a commercially available buffer. Degas thoroughly before use.

• Immobilization Buffers: Prepare 10 mM sodium acetate buffers at pH 4.0, 4.5, and 5.0.

• Ligand (ERα): Dilute the purified ERα ligand-binding domain to a final concentration of 20 µg/mL in each of the immobilization buffers for pH scouting.

• Analyte (R4K1): Prepare a stock solution of R4K1 in running buffer. Perform a serial dilution to create a concentration series (e.g., 0 nM to 500 nM). The concentration range should ideally span 10-fold below to 10-fold above the expected K D.[4]

Ligand Immobilization (Amine Coupling)

The goal is to immobilize the ERα ligand onto the CM5 sensor chip.

• Instrument Setup: Prime the instrument with running buffer at a flow rate of 10 µL/min.

• Surface Activation: Inject a 1:1 mixture of 0.4 M EDC and 0.1 M NHS for 7 minutes to activate the carboxymethylated dextran surface.

• pH Scouting: To determine the optimal pH for pre-concentration, inject the ERα solution (20 µg/mL) in each acetate buffer (pH 4.0, 4.5, 5.0) over different flow cells. Select the pH that gives the best electrostatic pre-concentration.

• Ligand Immobilization: Inject the ERα solution at the optimal pH to achieve the desired immobilization level (e.g., ~2000-4000 RU).

• Deactivation: Inject 1 M Ethanolamine-HCl for 7 minutes to deactivate any remaining active esters on the surface.

• Reference Surface: The reference flow cell should be activated and deactivated in the same way but without ligand injection to serve as a control for non-specific binding and bulk refractive index changes.

Analyte Binding Analysis

• System Stabilization: Allow the running buffer to flow over the sensor and reference surfaces until a stable baseline is achieved.

• Analyte Injection: Inject the prepared concentrations of R4K1 in ascending order, from the lowest concentration to the highest.

  • Flow Rate: 30 µL/min.

  • Association Time: 120-180 seconds.

  • Dissociation Time: 300-600 seconds.

• Zero Concentration Control: Include several injections of running buffer (0 nM analyte) throughout the experiment to monitor baseline drift and for double referencing.

Surface Regeneration

After each analyte injection, the sensor surface must be regenerated to remove all bound R4K1 before the next injection.

• Regeneration Scouting: Test different regeneration solutions (e.g., short pulses of 10 mM Glycine-HCl at pH 1.5, 2.0, or 2.5) to find a condition that completely removes the analyte without damaging the immobilized ligand.

• Regeneration Step: Inject the chosen regeneration solution for 30-60 seconds after each dissociation phase.

• Stabilization: Ensure the baseline returns to its original level before the next injection cycle.

Data Analysis

• Data Processing: The raw data (sensorgrams) should be processed by subtracting the response from the reference flow cell and then subtracting the average of the buffer blank injections (double referencing).

• Kinetic Analysis: Fit the processed sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model) using the analysis software provided with the SPR instrument. This will yield the association rate constant (ka) and the dissociation rate constant (kd).

• Affinity Calculation: The equilibrium dissociation constant (KD) is calculated from the ratio of the rate constants: KD = kd / ka .

Data Presentation

The binding kinetics of R4K1 to ERα can be summarized in a table for clarity.

Analyte	Ligand	ka (1/Ms)	kd (1/s)	KD (nM)	Reference
R4K1	ERα (LBD)	Value from fit	Value from fit	19	[1]
SRC2-SP4	ERα (LBD)	Value from fit	Value from fit	420	[1]
SRC2-WT	ERα (LBD)	Value from fit	Value from fit	2600	[1]

Note: The values for ka and kd should be determined from the experimental data. The KD of 19 nM for R4K1 is based on published literature and serves as a benchmark.[1]

Troubleshooting

Issue	Possible Cause	Suggested Solution
Low Immobilization Level	- Ligand concentration too low.- Incorrect immobilization pH.- Inactive ligand.	- Increase ligand concentration.- Perform pH scouting carefully.- Check ligand purity and activity.
High Non-Specific Binding	- Analyte is "sticky".- Incomplete deactivation of the surface.	- Increase the surfactant concentration (e.g., 0.05% P20) in the running buffer.- Ensure complete deactivation with ethanolamine.
Incomplete Regeneration	- Regeneration solution is too mild.	- Increase the severity of the regeneration buffer (e.g., lower pH) or the contact time.
Drifting Baseline	- Temperature not equilibrated.- Buffer mismatch.- Ligand leaching from the surface.	- Allow sufficient time for thermal equilibration.- Ensure all solutions are prepared from the same buffer stock.- If leaching occurs, the ligand may need to be re-immobilized.
Mass Transport Limitation	- High ligand density.- Fast association rate.	- Reduce the immobilization level of the ligand.- Increase the flow rate during analyte injection.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 5. Protein-Protein Interactions: Surface Plasmon Resonance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protein Interaction Analysis by Surface Plasmon Resonance | Springer Nature Experiments [experiments.springernature.com]
• 7. Surface Plasmon Resonance Analysis of the Protein-protein Binding Specificity Using Autolab ESPIRIT [bio-protocol.org]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]

Application Notes &amp; Protocols: Experimental Design for Studying the Effects of R4K1 on Gene Expression

For Researchers, Scientists, and Drug Development Professionals

Introduction

R4K1 is a synthetically engineered, cell-permeable stapled peptide designed to inhibit the interaction between the estrogen receptor (ER) and its coactivators.[1] The estrogen receptor, particularly ERα, is a critical driver of proliferation in the majority of breast cancers. Upon binding its ligand, estradiol (B170435) (E2), ERα recruits coactivator proteins to initiate the transcription of genes that promote cell growth and division. By disrupting the ERα/coactivator interface, R4K1 is hypothesized to block ER-mediated gene transcription and inhibit the proliferation of ER-positive cancer cells.[1]

These application notes provide a comprehensive guide for designing and executing experiments to investigate the impact of R4K1 on gene expression. The protocols outlined below cover methods for analyzing specific target genes as well as global transcriptomic changes, enabling researchers to elucidate the mechanism of action of R4K1 and similar compounds.

Estrogen Receptor (ER) Signaling Pathway and Mechanism of R4K1

The estrogen receptor is a ligand-activated transcription factor. In the absence of its ligand, it resides in the cytoplasm or nucleus. Upon binding to estrogen (e.g., 17β-estradiol), ERα undergoes a conformational change, dimerizes, and translocates to the nucleus. There, it binds to specific DNA sequences known as Estrogen Response Elements (EREs) in the promoter regions of target genes. This binding facilitates the recruitment of a complex of coactivator proteins (e.g., p160 family members like SRC-1, SRC-2, SRC-3), which then recruit the basal transcription machinery to initiate gene expression. R4K1 is designed to competitively inhibit the binding of these coactivators to ERα, thereby repressing the transcription of estrogen-regulated genes.

Figure 1. Simplified ERα signaling pathway and the inhibitory action of R4K1.

Experimental Design and Controls

Careful experimental design is crucial for obtaining valid and reproducible results.[2][3][4] Key considerations include:

• Cell Line Selection:

  • Primary Model: Use an ERα-positive human breast cancer cell line, such as MCF-7 , which is well-characterized for its response to estrogens.[1]

  • Negative Control: Include an ERα-negative breast cancer cell line (e.g., MDA-MB-231 ) to demonstrate that the effects of R4K1 are ER-dependent.

• Treatment Conditions:

  • Estradiol (E2): Use a concentration of E2 that elicits a robust transcriptional response (e.g., 10 nM).[1]

  • R4K1: Perform a dose-response curve to determine the optimal concentration of R4K1 (e.g., starting with a range from 1 µM to 25 µM).[1]

  • Time Course: Analyze gene expression at multiple time points (e.g., 2, 6, 12, 24 hours) to capture both early and late transcriptional events.

• Essential Controls:

  • Vehicle Control (e.g., DMSO): The solvent used to dissolve R4K1 and E2. This is the baseline control.

  • E2 Only: To measure the maximal induction of target genes.

  • R4K1 Only: To assess any ER-independent or E2-independent effects of the peptide.

  • E2 + R4K1: The primary experimental condition to measure the inhibitory effect of R4K1.

  • Positive Control Inhibitor: Use a known ER antagonist like 4-hydroxytamoxifen (B85900) (4OHT) to compare the efficacy of R4K1.[1]

Experimental Protocols

Protocol 1: Quantitative Real-Time PCR (RT-qPCR) for Target Gene Expression

RT-qPCR is a sensitive method to quantify mRNA levels of specific genes of interest.[5][6] This protocol allows for the validation of R4K1's effect on known ERα target genes.

A. Experimental Workflow for RT-qPCR

Figure 2. Workflow for RT-qPCR analysis of gene expression.

B. Detailed Methodology

• Cell Seeding and Treatment:

  • Seed MCF-7 cells in 6-well plates. Allow cells to adhere and reach 60-70% confluency.

  • Starve cells in phenol (B47542) red-free media with charcoal-stripped serum for 24 hours to reduce baseline ER activity.

  • Pre-treat cells with R4K1 (e.g., 15 µM) or vehicle (DMSO) for 24 hours.[1]

  • Add 17β-estradiol (E2, 10 nM) for the desired time (e.g., 2 hours) to stimulate ERα activity.[1]

• RNA Extraction:

  • Wash cells with ice-cold 1X PBS.

  • Lyse cells directly in the well using a lysis buffer (e.g., from a Qiagen RNeasy Kit or TRIzol reagent).[7]

  • Isolate total RNA according to the manufacturer's protocol. Include an on-column DNase digestion step to eliminate genomic DNA contamination.[8]

• cDNA Synthesis:

  • Quantify RNA and assess purity (A260/A280 ratio ~2.0).

  • Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit (e.g., SuperScript II) with oligo(dT) or random hexamer primers.[7]

• qPCR:

  • Prepare the qPCR reaction mix: SYBR Green Master Mix, forward and reverse primers (final concentration 200-500 nM), and diluted cDNA template.

  • Use primers for ER-regulated genes (e.g., PR, PS2, EGR3) and a stable housekeeping gene for normalization (e.g., GAPDH, 36B4).[1]

  • Run the reaction on a real-time PCR system with a standard cycling protocol: 95°C for 10 min, followed by 40 cycles of 95°C for 15 sec and 60°C for 1 min.

• Data Analysis:

  • Calculate the threshold cycle (Ct) for each sample.

  • Normalize the Ct value of the gene of interest to the housekeeping gene (ΔCt = Ctgene - Cthousekeeping).

  • Calculate the fold change relative to the control sample using the ΔΔCt method (Fold Change = 2-ΔΔCt).[6]

C. Data Presentation: RT-qPCR

Treatment Group	Target Gene	Normalized Fold Change (Mean ± SD)
Vehicle (DMSO)	PS2	1.0 ± 0.1
E2 (10 nM)	PS2	8.5 ± 0.7
R4K1 (15 µM)	PS2	0.9 ± 0.2
E2 + R4K1	PS2	2.1 ± 0.3
E2 + 4OHT (1 µM)	PS2	1.5 ± 0.2

Protocol 2: Western Blotting for Protein Expression

Western blotting is used to detect changes in the protein levels of ER-regulated genes, confirming that transcriptional changes observed by qPCR translate to the protein level.[9][10][11][12]

A. Experimental Workflow for Western Blotting

Figure 3. General workflow for Western Blot analysis.

B. Detailed Methodology

• Sample Preparation:

  • Treat cells as described in the RT-qPCR protocol, using a longer E2 stimulation time if necessary (e.g., 24 hours) to allow for protein accumulation.

  • Lyse cells in RIPA buffer containing protease and phosphatase inhibitors.[10]

  • Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE and Transfer:

  • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.[9]

  • Separate proteins by size on an SDS-polyacrylamide gel.[13]

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.[11]

• Immunoblotting:

  • Block the membrane for 1 hour at room temperature in 5% non-fat dry milk or BSA in TBST (Tris-buffered saline with 0.1% Tween-20).[9][11]

  • Incubate the membrane with a primary antibody specific to the target protein (e.g., anti-Progesterone Receptor) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.[13]

• Detection and Analysis:

  • Wash the membrane three times with TBST.

  • Apply an enhanced chemiluminescence (ECL) substrate and capture the signal using an imaging system.

  • Perform densitometry analysis using software like ImageJ, normalizing the band intensity of the target protein to a loading control (e.g., β-actin or GAPDH).

C. Data Presentation: Western Blot Densitometry

Treatment Group	Target Protein	Normalized Protein Level (Arbitrary Units ± SD)
Vehicle (DMSO)	Progesterone Receptor	1.0 ± 0.15
E2 (10 nM)	Progesterone Receptor	6.2 ± 0.5
R4K1 (15 µM)	Progesterone Receptor	0.8 ± 0.2
E2 + R4K1	Progesterone Receptor	1.9 ± 0.4

Protocol 3: RNA-Sequencing (RNA-Seq) for Global Gene Expression Analysis

RNA-seq provides an unbiased, transcriptome-wide view of the effects of R4K1, allowing for the discovery of novel regulated genes and pathways.[14][15][16]

A. Experimental Workflow for RNA-Seq

Figure 4. High-level workflow for an RNA-Seq experiment and data analysis.

B. Detailed Methodology

• Sample Preparation and Sequencing:

  • Prepare at least three biological replicates for each treatment condition to ensure statistical power.[17]

  • Isolate total RNA as described previously. High-quality RNA is critical (RIN > 8).

  • Prepare sequencing libraries using a standard kit (e.g., Illumina TruSeq). This involves rRNA depletion or poly(A) selection, RNA fragmentation, cDNA synthesis, and adapter ligation.[14]

  • Sequence the libraries on a high-throughput platform (e.g., Illumina NovaSeq).

• Bioinformatics Analysis:

  • Quality Control: Assess the quality of raw sequencing reads using tools like FastQC.[16]

  • Alignment: Align the reads to the human reference genome (e.g., hg38) using a splice-aware aligner like STAR.

  • Quantification: Count the number of reads mapping to each gene.

  • Differential Expression: Use packages like DESeq2 or edgeR to identify genes that are significantly up- or down-regulated between treatment groups (e.g., E2 vs. E2 + R4K1).[15]

  • Functional Analysis: Perform Gene Ontology (GO) and pathway analysis (e.g., KEGG, Reactome) on the list of differentially expressed genes to identify biological processes affected by R4K1.

C. Data Presentation: RNA-Seq (Top Differentially Expressed Genes)

Gene Symbol	log2(Fold Change) (E2+R4K1 vs E2)	p-value	FDR
PGR	-2.58	1.2e-50	3.4e-46
GREB1	-2.31	4.5e-45	8.1e-41
TFF1 (pS2)	-2.15	8.9e-42	1.1e-37
EGR3	-1.98	7.2e-38	6.5e-34
AREG	-1.85	1.4e-35	9.9e-32
...	...	...	...

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Experimental Design for Gene Expression Analysis: Answers Are Easy, Is Asking the Right Question Difficult? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biocompare.com [biocompare.com]
• 4. cs.cornell.edu [cs.cornell.edu]
• 5. Monitoring gene expression: quantitative real-time rt-PCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. elearning.unite.it [elearning.unite.it]
• 7. stackscientific.nd.edu [stackscientific.nd.edu]
• 8. idtdna.com [idtdna.com]
• 9. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 10. Western Blot Protocol - Creative Biolabs [modelorg-ab.creative-biolabs.com]
• 11. Western blot protocol | Abcam [abcam.com]
• 12. bosterbio.com [bosterbio.com]
• 13. Western Blot Protocol | Proteintech Group [ptglab.com]
• 14. bio-rad.com [bio-rad.com]
• 15. RNA-Seq workflow: gene-level exploratory analysis and differential expression - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bioinformatics Workflow of RNA-Seq - CD Genomics [cd-genomics.com]
• 17. ucdavis-bioinformatics-training.github.io [ucdavis-bioinformatics-training.github.io]

Application Notes and Protocols for Assessing R4K1 Peptide Cell Permeability

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of methodologies to assess the cell permeability of R4K1, a cell-penetrating stapled peptide designed to inhibit the estrogen receptor (ER)/coactivator interaction. The following protocols and data presentation guidelines are intended for researchers in oncology, pharmacology, and drug discovery.

Introduction

R4K1 is a synthetic stapled peptide engineered to disrupt the interaction between the estrogen receptor and its coactivators, a key signaling nexus in ER-positive breast cancers.[1] A critical attribute for the therapeutic efficacy of such peptides is their ability to traverse the cell membrane and engage with intracellular targets. Unlike many traditional peptide-based inhibitors, R4K1 was specifically designed for enhanced cell penetration.[1] Accurate assessment of its cell permeability is therefore a crucial step in its preclinical evaluation.

This document outlines two primary methods for evaluating the cell permeability of R4K1: a direct visualization method using fluorescence microscopy and an indirect method to assess membrane integrity, ensuring that peptide uptake is not a result of cytotoxicity.

Key Experimental Approaches

A multi-faceted approach is recommended to robustly characterize the cell permeability of R4K1. This includes direct visualization of cellular uptake and assessment of cell membrane integrity to rule out cytotoxic mechanisms of entry.

Parameter	Experimental Method	Purpose	Typical Cell Line	Quantitative Readout
Cellular Uptake & Localization	Confocal Microscopy with FITC-labeled R4K1	To visualize and confirm the intracellular penetration and subcellular distribution of the peptide.	MCF-7 (ER-positive breast cancer cell line)	Fluorescence intensity within cellular compartments (e.g., cytoplasm, nucleus).
Membrane Integrity	Lactate Dehydrogenase (LDH) Assay	To ensure that the observed cell permeability is not an artifact of peptide-induced membrane damage.	MCF-7	Percentage of LDH release relative to a positive control (cell lysis).

Protocol 1: Confocal Microscopy for R4K1 Cellular Uptake

This protocol details the direct visualization of FITC-labeled R4K1 uptake in a relevant cancer cell line, such as MCF-7.

Materials

• FITC-labeled R4K1 peptide

• MCF-7 breast cancer cells

• Cell culture medium (e.g., DMEM with 10% FBS)

• Hoechst dye (for nuclear staining)

• Confocal microscope

• Glass-bottom imaging dishes or chamber slides

Experimental Workflow

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Lactate Dehydrogenase (LDH) Release Assay for R4K1 Cytotoxicity

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Lactate (B86563) Dehydrogenase (LDH) release assay is a widely utilized, reliable, and straightforward colorimetric method for quantifying cellular cytotoxicity.[1][2] This assay measures the activity of LDH, a stable cytosolic enzyme that is released into the cell culture medium upon damage to the plasma membrane.[3][4] The amount of LDH released is directly proportional to the number of lysed or damaged cells.[2][5] This application note provides a detailed protocol for assessing the cytotoxicity of R4K1, a cell-permeable stapled peptide, using the LDH release assay.

R4K1 is an inhibitor of the Estrogen Receptor α (ERα) and functions by disrupting the interaction between ERα and its coactivators.[6] This peptide has been shown to inhibit the proliferation of ER-positive breast cancer cells, such as MCF-7, particularly in the presence of estradiol (B170435).[6] The LDH assay serves as an effective tool to quantify the cytotoxic effects of R4K1 on target cells.

Principle of the LDH Release Assay

The LDH assay is based on a coupled enzymatic reaction.[7] Released LDH from damaged cells catalyzes the conversion of lactate to pyruvate, which in turn reduces NAD+ to NADH.[2][7] The newly formed NADH is then used by a diaphorase enzyme to reduce a tetrazolium salt (INT) into a red formazan (B1609692) product.[2][7] The intensity of the red color is proportional to the amount of LDH released and can be quantified by measuring the absorbance at approximately 490 nm.[1][2]

Data Presentation

Table 1: Dose-Response of R4K1 Cytotoxicity in MCF-7 Cells

R4K1 Concentration (µM)	Absorbance at 490 nm (Mean ± SD)	% Cytotoxicity
0 (Vehicle Control)	Insert Data	Calculate
1	Insert Data	Calculate
5	Insert Data	Calculate
10	Insert Data	Calculate
25	Insert Data	Calculate
50	Insert Data	Calculate
Positive Control (e.g., 1% Triton X-100)	Insert Data	100%

Table 2: Time-Course of R4K1-induced Cytotoxicity in MCF-7 Cells at a Fixed Concentration (e.g., 25 µM)

Incubation Time (hours)	Absorbance at 490 nm (Mean ± SD)	% Cytotoxicity
0	Insert Data	Calculate
6	Insert Data	Calculate
12	Insert Data	Calculate
24	Insert Data	Calculate
48	Insert Data	Calculate

Experimental Protocols

Materials

• Target cells (e.g., MCF-7, an ER-positive breast cancer cell line)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Serum-free cell culture medium

• R4K1 peptide

• Vehicle for R4K1 (e.g., DMSO)

• LDH Cytotoxicity Assay Kit (containing LDH Reaction Mixture, Stop Solution, and Lysis Buffer)

• 96-well flat-bottom cell culture plates

• Microplate reader capable of measuring absorbance at 490 nm and a reference wavelength of ~680 nm

Experimental Workflow

Caption: Workflow for assessing R4K1 cytotoxicity using the LDH release assay.

Detailed Protocol

1. Cell Seeding:

• Culture MCF-7 cells in complete medium until they reach approximately 80% confluency.

• Trypsinize and resuspend the cells in fresh complete medium.

• Seed the cells in a 96-well flat-bottom plate at a density of 1 x 10⁴ to 5 x 10⁴ cells per well in 100 µL of complete medium.[4]

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for 24 hours to allow for cell attachment.

2. R4K1 Treatment:

• Prepare serial dilutions of R4K1 in serum-free medium.

• Carefully remove the complete medium from the wells and replace it with 100 µL of the R4K1 dilutions.

• Set up the following controls in triplicate:

  • Vehicle Control: Cells treated with the same concentration of the vehicle (e.g., DMSO) as used for the highest R4K1 concentration. This serves as the spontaneous LDH release control.

  • Maximum LDH Release Control: Cells treated with 10 µL of 10X Lysis Buffer provided in the LDH assay kit. This establishes the maximum releasable LDH.

  • Medium Background Control: Wells containing only serum-free medium to measure the background LDH activity in the medium.

• Incubate the plate at 37°C in a humidified atmosphere with 5% CO₂ for the desired treatment duration (e.g., 24 or 48 hours).

3. LDH Assay Procedure:

• After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes (optional, but recommended to pellet any detached cells).

• Carefully transfer 50 µL of the supernatant from each well to a new, optically clear 96-well flat-bottom plate.

• Prepare the LDH Reaction Mixture according to the manufacturer's instructions.

• Add 50 µL of the LDH Reaction Mixture to each well of the new plate containing the supernatant.

• Incubate the plate at room temperature for 30 minutes, protected from light.

• Add 50 µL of Stop Solution to each well to terminate the enzymatic reaction.

• Gently tap the plate to ensure thorough mixing.

• Measure the absorbance at 490 nm using a microplate reader. It is also recommended to measure the absorbance at a reference wavelength of 680 nm to correct for background absorbance.

Data Analysis

• Subtract the 680 nm absorbance value from the 490 nm absorbance value for each well to correct for background.

• Subtract the average absorbance of the Medium Background Control from all other absorbance values.

• Calculate the percentage of cytotoxicity using the following formula:

  % Cytotoxicity = [(Experimental Value - Spontaneous Release) / (Maximum Release - Spontaneous Release)] x 100

  • Experimental Value: Absorbance of cells treated with R4K1.

  • Spontaneous Release: Absorbance of the Vehicle Control.

  • Maximum Release: Absorbance of the Maximum LDH Release Control.

Signaling Pathway

R4K1 Mechanism of Action and Estrogen Receptor Signaling

R4K1 inhibits the transcriptional activity of ERα by preventing the recruitment of coactivators to the receptor.[6] In ER-positive breast cancer cells, estradiol (E2) binds to ERα, leading to its dimerization and translocation to the nucleus. The E2-ERα complex then binds to Estrogen Response Elements (EREs) in the promoter regions of target genes, recruiting coactivators and initiating transcription of genes involved in cell proliferation and survival.[8] By blocking the interaction with coactivators, R4K1 effectively inhibits this signaling cascade.

Caption: R4K1 inhibits ERα signaling by blocking coactivator recruitment.

References

• 1. researchgate.net [researchgate.net]
• 2. Analysis of Cell Viability by the Lactate Dehydrogenase Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. creative-diagnostics.com [creative-diagnostics.com]
• 4. journals.physiology.org [journals.physiology.org]
• 5. tiarisbiosciences.com [tiarisbiosciences.com]
• 6. researchgate.net [researchgate.net]
• 7. Journal of the Institute of Science and Technology » Submission » In Vitro Evaluation of Cytotoxic and Antitumor Activities of The Tamoxifen and Doxorubicin Combination on MCF-7 and BT-474 Breast Cancer Cell Lines [dergipark.org.tr]
• 8. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Utilizing R4K1 in Co-Immunoprecipitation Assays for the Estrogen Receptor

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Estrogen Receptor (ER) is a crucial transcription factor in both normal physiological processes and the progression of diseases such as breast cancer. Its activity is modulated by the binding of estrogen, which initiates a conformational change, leading to the recruitment of coactivator proteins. This ER-coactivator complex is essential for the transcription of target genes that drive cellular proliferation.

R4K1 is a cell-permeable, stapled peptide designed to specifically inhibit the interaction between ERα and its coactivators.[1][2] With a high binding affinity for ERα, R4K1 serves as a potent tool to investigate the dynamics of ER-coactivator interactions and their downstream effects.[1] These application notes provide a detailed protocol for employing R4K1 in co-immunoprecipitation (Co-IP) assays to probe and disrupt the formation of the ER-coactivator complex.

Data Presentation

The efficacy of R4K1 in disrupting the ERα-coactivator interaction has been quantified, providing a basis for its application in cell-based assays. The following table summarizes the inhibitory concentration of R4K1.

Compound	Target Interaction	Assay Type	IC50 Value
R4K1	ERα / SRC2	TR-FRET	5.1 nM[1]

Signaling Pathway: ERα and Coactivator Recruitment

Upon binding to its ligand, estradiol (B170435) (E2), the Estrogen Receptor α (ERα) undergoes a conformational change, dimerizes, and translocates to the nucleus. There, it binds to Estrogen Response Elements (EREs) on the DNA. This binding facilitates the recruitment of a complex of coactivator proteins, including the p160 family (SRC-1, SRC-2, SRC-3) and histone acetyltransferases like p300/CBP. This multiprotein complex then initiates the transcription of target genes responsible for cell proliferation and other estrogen-mediated effects. R4K1 acts by binding to the coactivator binding groove on ERα, thereby preventing the recruitment of coactivators and inhibiting downstream signaling.

ERα signaling and R4K1 inhibition.

Experimental Protocols

Co-Immunoprecipitation (Co-IP) to Assess R4K1-Mediated Disruption of ERα-Coactivator Interaction

This protocol is designed to test the hypothesis that R4K1 can disrupt the interaction between ERα and its coactivators (e.g., SRC-1, SRC-2, SRC-3, or p300) in a cellular context.

1. Cell Culture and Treatment:

• Culture ER-positive breast cancer cells (e.g., MCF-7 or T47D) in phenol (B47542) red-free DMEM supplemented with 10% charcoal-stripped fetal bovine serum for at least 48 hours to deplete endogenous steroids.

• Seed cells to achieve 80-90% confluency on the day of the experiment.

• Treat cells with either vehicle (DMSO), 10 nM Estradiol (E2), or 10 nM E2 co-treated with a titration of R4K1 (e.g., 1 µM, 5 µM, 15 µM) for a specified time (e.g., 1-4 hours). A no-E2 control with R4K1 alone should also be included.

2. Cell Lysis:

• Wash cells twice with ice-cold PBS.

• Lyse cells in a non-denaturing Co-IP lysis buffer (e.g., 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1 mM EDTA, 1% NP-40, and protease/phosphatase inhibitor cocktail).

• Incubate on ice for 30 minutes with occasional vortexing.

• Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Transfer the supernatant (cell lysate) to a pre-chilled tube.

• Determine protein concentration using a Bradford or BCA assay.

3. Pre-clearing the Lysate:

• To reduce non-specific binding, incubate the cell lysate (e.g., 1-2 mg of total protein) with Protein A/G magnetic beads or agarose (B213101) beads for 1 hour at 4°C on a rotator.

• Pellet the beads by centrifugation or using a magnetic rack and transfer the pre-cleared supernatant to a new tube.

4. Immunoprecipitation:

• To the pre-cleared lysate, add a primary antibody specific for the "bait" protein (e.g., anti-ERα antibody). As a negative control, use a non-specific IgG of the same isotype.

• Incubate overnight at 4°C with gentle rotation.

• Add Protein A/G beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C with rotation to capture the immune complexes.

5. Washing:

• Pellet the beads and discard the supernatant.

• Wash the beads 3-5 times with ice-cold Co-IP lysis buffer. With each wash, resuspend the beads and then pellet them. This step is critical to remove non-specifically bound proteins.

6. Elution and Western Blot Analysis:

• Elute the immunoprecipitated proteins from the beads by adding 2x Laemmli sample buffer and boiling for 5-10 minutes.

• Separate the eluted proteins by SDS-PAGE.

• Transfer the proteins to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Probe the membrane with primary antibodies against the "prey" protein (e.g., anti-SRC-1, anti-p300) and the "bait" protein (anti-ERα) to confirm successful immunoprecipitation.

• Incubate with the appropriate HRP-conjugated secondary antibodies.

• Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Expected Outcome: In the E2-treated samples, a band corresponding to the coactivator should be detected in the ERα immunoprecipitate. In the samples co-treated with R4K1, the intensity of this band should decrease in a dose-dependent manner, demonstrating the inhibitory effect of R4K1 on the ERα-coactivator interaction.

Experimental Workflow

The following diagram illustrates the key steps in the co-immunoprecipitation protocol to assess the effect of R4K1.

Co-IP workflow for R4K1 application.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: RNA-Seq Sample Preparation for Profiling Transcriptomic Responses to R4K1 Kinase Inhibitor Treatment

Audience: Researchers, scientists, and drug development professionals.

Introduction

The Mitogen-Activated Protein Kinase (MAPK) signaling pathway is a critical regulator of diverse cellular processes, including proliferation, differentiation, and survival.[1] Dysregulation of this pathway, often through mutations in key kinases, is a hallmark of many human cancers.[1] R4K1 (a hypothetical kinase inspired by the MAP4K family) is a serine/threonine kinase that has been identified as an upstream regulator of the Ras/MAPK cascade.[2][3][4] The development of small molecule inhibitors targeting R4K1 represents a promising therapeutic strategy.

This application note provides a detailed protocol for the preparation of high-quality RNA samples from cells treated with a novel R4K1 inhibitor for subsequent analysis by RNA sequencing (RNA-Seq). RNA-Seq enables a comprehensive, unbiased profiling of the transcriptome, offering critical insights into the inhibitor's mechanism of action, identifying downstream targets, and discovering potential biomarkers of drug response. Adherence to this protocol will ensure the generation of robust and reproducible transcriptomic data.

Hypothetical R4K1 Signaling Pathway

The diagram below illustrates the putative position of R4K1 in the MAPK signaling cascade. R4K1 is activated by upstream signals and, in turn, phosphorylates and activates downstream components, leading to the activation of transcription factors that regulate gene expression. The R4K1 inhibitor is designed to block this phosphorylation step, thereby attenuating the signaling cascade.

Caption: Hypothetical R4K1 signaling pathway within the MAPK cascade.

Experimental Protocols

Cell Culture and R4K1 Inhibitor Treatment

This protocol is optimized for adherent cancer cell lines known to have an active MAPK pathway (e.g., A375 melanoma, HCT116 colon cancer).

Materials:

• Selected cancer cell line

• Complete growth medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% Penicillin-Streptomycin)

• R4K1 inhibitor stock solution (e.g., 10 mM in DMSO)

• Vehicle control (DMSO)

• 6-well tissue culture plates

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

Protocol:

• Cell Seeding: Seed cells in 6-well plates at a density that will result in 70-80% confluency at the time of harvest. A typical density is 0.5 x 10^6 cells per well. Incubate at 37°C and 5% CO2 overnight to allow for attachment.

• Treatment Preparation: Prepare working solutions of the R4K1 inhibitor and vehicle control (DMSO) in complete growth medium. A dose-response experiment is recommended to determine the optimal concentration. For this protocol, we will use a final concentration of 1 µM. Ensure the final DMSO concentration does not exceed 0.1% in all wells to avoid solvent-induced artifacts.

• Cell Treatment: Aspirate the old medium from the cells. Add 2 mL of the medium containing the R4K1 inhibitor or vehicle control to the appropriate wells. A minimum of three biological replicates for each condition (treated and vehicle control) is highly recommended.

• Incubation: Return the plates to the incubator for the desired treatment duration (e.g., 24 hours). The incubation time should be optimized based on the inhibitor's mechanism and the desired biological endpoint.

• Cell Harvest: After incubation, aspirate the medium and wash the cells once with 2 mL of ice-cold PBS. Proceed immediately to RNA extraction.

Total RNA Extraction

High-quality, intact RNA is crucial for successful RNA-Seq.[5] This protocol utilizes a column-based RNA purification kit (e.g., RNeasy Mini Kit, Qiagen) and includes an on-column DNase digestion step to eliminate genomic DNA contamination.[6][7]

Materials:

• RNA purification kit with spin columns

• Lysis buffer (e.g., Buffer RLT) containing β-mercaptoethanol

• RNase-Free DNase I set

• 70% Ethanol (B145695) (prepared with nuclease-free water)

• Nuclease-free water

• Microcentrifuge

Protocol:

• Cell Lysis: Add 350 µL of lysis buffer directly to each well of the 6-well plate. Use a cell scraper to ensure all cells are lysed and collected. Pipette the lysate up and down several times to homogenize.

• Homogenization: Transfer the lysate to a microcentrifuge tube. Pass the lysate at least 5 times through a 20-gauge needle fitted to an RNase-free syringe to shear genomic DNA.

• Ethanol Addition: Add one volume (350 µL) of 70% ethanol to the homogenized lysate and mix well by pipetting. Do not centrifuge.

• Column Binding: Transfer the sample (up to 700 µL) to an RNA spin column placed in a 2 mL collection tube. Centrifuge for 15 seconds at ≥8000 x g. Discard the flow-through.

• DNase Treatment: Add 350 µL of wash buffer (e.g., Buffer RW1) to the column and centrifuge for 15 seconds at ≥8000 x g. Discard the flow-through. Add 80 µL of the DNase I incubation mix directly onto the column membrane and incubate at room temperature for 15 minutes.

• Column Washing: After DNase incubation, add 350 µL of wash buffer (e.g., Buffer RW1) to the column and centrifuge for 15 seconds at ≥8000 x g. Discard the flow-through. Add 500 µL of another wash buffer (e.g., Buffer RPE) and centrifuge for 15 seconds. Discard the flow-through. Add another 500 µL of the same wash buffer and centrifuge for 2 minutes to dry the membrane.

• RNA Elution: Place the spin column in a new 1.5 mL collection tube. Add 30-50 µL of nuclease-free water directly to the center of the membrane. Centrifuge for 1 minute at ≥8000 x g to elute the RNA.

• Storage: Store the purified RNA at -80°C.[7]

RNA Quality Control

Assessing the quantity and quality of the extracted RNA is a critical checkpoint before proceeding to library preparation.[8][9]

Protocol:

• Quantification and Purity: Use a spectrophotometer (e.g., NanoDrop) to measure the RNA concentration and assess purity. High-quality RNA should have an A260/A280 ratio of ~2.0 and an A260/A230 ratio between 2.0 and 2.2.

• Integrity Assessment: Evaluate RNA integrity using an automated electrophoresis system (e.g., Agilent 2100 Bioanalyzer). The RNA Integrity Number (RIN) is a key metric, with a score ≥ 8 being recommended for standard RNA-Seq library preparation.[5][9]

RNA-Seq Library Preparation and Sequencing

This protocol outlines the general steps for preparing stranded mRNA libraries for Illumina sequencing.

Protocol:

• mRNA Enrichment: Start with 1 µg of total RNA (RIN > 8). Isolate mRNA using oligo(dT) magnetic beads to select for polyadenylated transcripts.

• Fragmentation and Priming: Fragment the enriched mRNA under elevated temperature.[10] Prime the fragmented RNA with random hexamers.

• First-Strand cDNA Synthesis: Synthesize the first strand of cDNA using reverse transcriptase.[10]

• Second-Strand cDNA Synthesis: Synthesize the second strand, incorporating dUTP to achieve strand specificity.[11]

• End Repair and Adenylation: Repair the ends of the double-stranded cDNA fragments and add a single 'A' base to the 3' ends.

• Adapter Ligation: Ligate sequencing adapters with unique indices to the cDNA fragments.

• Library Amplification: Amplify the adapter-ligated library using PCR to generate a sufficient quantity for sequencing.

• Library QC and Sequencing: Assess the final library quality, concentration, and fragment size distribution using a Bioanalyzer. Pool the indexed libraries and sequence on an Illumina platform (e.g., NovaSeq 6000) to a recommended depth of 20-30 million paired-end reads per sample.[11]

Data Presentation: Quality Control Metrics

The following tables present example QC data for a set of hypothetical samples.

Table 1: RNA Quality Control Summary

Sample ID	Treatment	Replicate	Concentration (ng/µL)	A260/A280	A260/A230	RIN
S1	Vehicle	1	152.4	2.05	2.11	9.8
S2	Vehicle	2	161.8	2.06	2.15	9.7
S3	Vehicle	3	148.9	2.04	2.09	9.9
S4	R4K1 Inh	1	135.7	2.07	2.14	9.6
S5	R4K1 Inh	2	142.1	2.05	2.18	9.8
S6	R4K1 Inh	3	139.5	2.06	2.16	9.7

Table 2: Sequencing Library Quality Control Summary

Sample ID	Library Concentration (nM)	Average Fragment Size (bp)
S1	25.4	350
S2	28.1	355
S3	24.9	348
S4	22.6	352
S5	23.8	349
S6	23.1	351

Experimental and Data Analysis Workflows

The diagrams below provide a visual overview of the entire process, from sample preparation to data analysis.

Caption: Overview of the RNA-Seq experimental workflow.

Caption: Standard bioinformatics workflow for RNA-Seq data analysis.[12][13][14][15]

Conclusion

This application note provides a comprehensive and robust protocol for preparing high-quality RNA from R4K1 inhibitor-treated cells for RNA-Seq analysis. Following these detailed steps for cell culture, treatment, RNA extraction, and quality control will help ensure the generation of reliable and reproducible transcriptomic data. The resulting data will be invaluable for elucidating the molecular mechanisms of the R4K1 inhibitor, accelerating drug development, and advancing our understanding of MAPK pathway-driven diseases.

References

• 1. mdpi.com [mdpi.com]
• 2. The Kinase MAP4K1 Inhibits Cytosolic RNA-Induced Antiviral Signaling by Promoting Proteasomal Degradation of TBK1/IKKε - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MAP4K signaling pathways in cancer: roles, mechanisms and therapeutic opportunities - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. files.zymoresearch.com [files.zymoresearch.com]
• 6. zymoresearch.com [zymoresearch.com]
• 7. Top Ten Ways to Improve Your RNA Isolation | Thermo Fisher Scientific - US [thermofisher.com]
• 8. ngscloud.com [ngscloud.com]
• 9. Our Top 5 Quality Control (QC) Metrics Every NGS User Should Know [horizondiscovery.com]
• 10. mmjggl.caltech.edu [mmjggl.caltech.edu]
• 11. benchchem.com [benchchem.com]
• 12. rna-seqblog.com [rna-seqblog.com]
• 13. Bioinformatics Workflow of RNA-Seq - CD Genomics [cd-genomics.com]
• 14. QIAGEN Bioinformatics Manuals [resources.qiagenbioinformatics.com]
• 15. RNA-Seq workflow: gene-level exploratory analysis and differential expression - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Techniques for Evaluating R4K1 Effects on ER Downstream Targets

Audience: Researchers, scientists, and drug development professionals.

Introduction

The estrogen receptor (ER) is a ligand-activated transcription factor critical in the development and progression of a majority of breast cancers.[1][2] Upon activation by estrogen, the ER modulates the transcription of a wide array of downstream target genes responsible for cell proliferation, differentiation, and survival.[1][3] Consequently, therapies targeting the ER signaling pathway are a cornerstone of treatment for ER-positive breast cancer.[2]

R4K1 is an investigational small molecule designed to modulate ER activity. A thorough evaluation of its effects on ER downstream targets is essential to characterize its mechanism of action and therapeutic potential. These application notes provide a comprehensive suite of protocols for researchers to assess the biological impact of R4K1 on ER-positive cancer cells, from initial cell viability assessment to detailed mechanistic studies of gene and protein expression.

Part 1: Estrogen Receptor Signaling and Experimental Strategy

Overview of Estrogen Receptor (ER) Signaling

The classical mechanism of ER action involves estrogen binding to nuclear receptors, which then dimerize and bind to specific DNA sequences known as estrogen response elements (EREs) in the promoters of target genes.[4] However, ERs can also regulate gene expression indirectly through protein-protein interactions with other transcription factors like AP-1 and Sp1.[4][5][6] Additionally, a portion of ERs located at the cell membrane can initiate rapid, non-genomic signaling cascades, such as the MAPK and PI3K/Akt pathways, which can, in turn, influence nuclear transcription.[3][7] This complex network of signaling pathways underscores the importance of a multi-faceted approach to evaluating a potential ER modulator like R4K1.

Diagram: Estrogen Receptor (ER) Signaling Pathways

Caption: Overview of Genomic and Non-Genomic Estrogen Receptor (ER) signaling pathways.

Experimental Workflow

A tiered approach is recommended to efficiently evaluate the effects of R4K1. The workflow begins with broad phenotypic assays and progresses to more specific and mechanistic studies.

Diagram: Experimental Workflow for R4K1 Evaluation

Caption: A tiered experimental workflow for evaluating the effects of R4K1.

Part 2: Experimental Protocols

Protocol: Cell Viability Assay

Principle: This assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[8][9] Tetrazolium salts (e.g., MTT, MTS) are reduced by mitochondrial dehydrogenases in living cells to form a colored formazan (B1609692) product, which can be quantified spectrophotometrically.[8][10]

Materials:

• ER-positive breast cancer cell line (e.g., MCF-7)

• Complete growth medium (e.g., DMEM with 10% FBS)

• R4K1 compound stock solution

• Positive control (e.g., 17β-Estradiol) and negative control (e.g., Tamoxifen)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or similar viability reagent (e.g., CellTiter-Glo®)

• DMSO or appropriate solubilization buffer

• Microplate reader

Procedure:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells/well. Allow cells to adhere for 24 hours.

• Compound Treatment: Prepare serial dilutions of R4K1. Replace the medium with fresh medium containing the various concentrations of R4K1, controls, or vehicle (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• Reagent Addition: Add MTT reagent (e.g., 20 µL of 5 mg/mL solution) to each well and incubate for 3-4 hours until a purple precipitate is visible.

• Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

Protocol: ERα Luciferase Reporter Assay

Principle: This assay quantifies the transcriptional activity of ERα.[11] Cells are transfected with a plasmid containing a luciferase reporter gene under the control of multiple EREs. ERα activation by a ligand (like R4K1) drives the expression of luciferase, and the resulting luminescence is measured.[11][12]

Materials:

• ER-positive cell line (e.g., MCF-7) or a host cell line for transfection (e.g., HEK293)

• ERE-luciferase reporter plasmid and a control plasmid (e.g., Renilla luciferase)

• Transfection reagent

• Luciferase assay substrate (e.g., Luciferin)

• Luminometer

Procedure:

• Transfection: Co-transfect cells with the ERE-luciferase reporter plasmid and the control plasmid. If using a non-ER-expressing cell line, co-transfect with an ERα expression plasmid.

• Seeding: Plate the transfected cells into a 96-well plate.

• Treatment: After 24 hours, treat the cells with serial dilutions of R4K1 and controls.

• Incubation: Incubate for 18-24 hours.

• Cell Lysis: Lyse the cells using the buffer provided with the luciferase assay kit.

• Luminescence Measurement: Add the luciferase substrate to the cell lysate and immediately measure the firefly luminescence, followed by the Renilla luminescence, using a luminometer.

• Data Analysis: Normalize the firefly luciferase activity to the Renilla luciferase activity to control for transfection efficiency.

Protocol: Reverse Transcription-Quantitative PCR (RT-qPCR)

Principle: RT-qPCR is used to measure the mRNA expression levels of specific ER downstream target genes.[13] Total RNA is first reverse-transcribed into complementary DNA (cDNA), which is then used as a template for qPCR with gene-specific primers.[14] The amplification of DNA is monitored in real-time using a fluorescent dye like SYBR Green.[15]

Materials:

• Treated cells from a 6-well plate experiment

• RNA extraction kit (e.g., TRIzol, RNeasy)

• cDNA synthesis kit

• SYBR Green qPCR master mix

• Primers for target genes (e.g., TFF1, GREB1, PGR) and a housekeeping gene (e.g., GAPDH, ACTB)

• qPCR instrument

Procedure:

• Cell Treatment: Seed MCF-7 cells in 6-well plates. Treat with desired concentrations of R4K1 for 24 hours.[14]

• RNA Extraction: Isolate total RNA from the cells using an RNA extraction kit according to the manufacturer's protocol. Assess RNA purity and concentration.

• cDNA Synthesis: Synthesize cDNA from 1 µg of total RNA using a reverse transcription kit.

• qPCR Reaction Setup: Prepare the qPCR reaction mix containing cDNA template, forward and reverse primers, and SYBR Green master mix.

• qPCR Run: Perform the qPCR reaction using a standard thermal cycling protocol, including a melt curve analysis to verify product specificity.[14]

• Data Analysis: Calculate the relative gene expression using the ΔΔCt method, normalizing the expression of target genes to the housekeeping gene.[14]

Protocol: Western Blotting

Principle: Western blotting is used to detect and quantify the protein levels of ERα and its downstream targets. Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and detected using specific primary and secondary antibodies.[16]

Materials:

• Treated cells from a 6-well or 10 cm plate experiment

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-ERα, anti-pS2, anti-Actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Lysis: Lyse treated cells in ice-cold RIPA buffer.[17][18]

• Protein Quantification: Determine the protein concentration of each lysate using the BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and separate by electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C, followed by incubation with the HRP-conjugated secondary antibody for 1 hour at room temperature.[16]

• Detection: Apply the ECL substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify band intensity using image analysis software and normalize to a loading control (e.g., β-Actin).

Protocol: Chromatin Immunoprecipitation (ChIP)-qPCR

Principle: ChIP is a powerful technique used to investigate the interaction between proteins and DNA in vivo.[19][20] It determines whether R4K1 affects the binding of ERα to the promoter regions of its target genes.[21][22] Cells are treated, and protein-DNA complexes are cross-linked. The chromatin is sheared, and an antibody specific to ERα is used to immunoprecipitate the receptor and its bound DNA. The associated DNA is then purified and quantified by qPCR.[23]

Materials:

• Treated cells from 15 cm plates

• Formaldehyde (B43269) (for cross-linking)

• Glycine (to quench cross-linking)

• ChIP lysis and wash buffers

• Sonicator or micrococcal nuclease

• ChIP-grade anti-ERα antibody and control IgG

• Protein A/G magnetic beads

• Elution buffer and Proteinase K

• DNA purification kit

• qPCR reagents and primers for ERE regions of target genes (e.g., TFF1 promoter)

Procedure:

• Cross-linking: Treat cells with R4K1. Add formaldehyde directly to the culture medium to cross-link proteins to DNA. Quench with glycine.

• Cell Lysis and Chromatin Shearing: Lyse the cells and shear the chromatin into fragments of 200-1000 bp using sonication.

• Immunoprecipitation: Incubate the sheared chromatin with an anti-ERα antibody (or control IgG) overnight. Add Protein A/G beads to pull down the antibody-protein-DNA complexes.

• Washes: Wash the beads extensively to remove non-specifically bound chromatin.

• Elution and Reverse Cross-linking: Elute the complexes from the beads and reverse the cross-links by heating with Proteinase K.

• DNA Purification: Purify the co-precipitated DNA.

• qPCR Analysis: Use the purified DNA as a template for qPCR with primers flanking the known ERE in the promoter of a target gene (e.g., TFF1).

• Data Analysis: Quantify the amount of precipitated DNA relative to the total input chromatin.

Part 3: Data Presentation

Quantitative data should be summarized in clear, structured tables to facilitate comparison and interpretation.

Table 1: Cell Viability and ER Transcriptional Activity

Compound	Cell Viability IC₅₀ (µM)	ERα Reporter Assay EC₅₀/IC₅₀ (µM)	Mode of Action
R4K1	Value	Value	Agonist/Antagonist
17β-Estradiol	>10	Value	Agonist

| Tamoxifen | Value | Value | Antagonist |

Table 2: Relative mRNA Expression of ER Target Genes (RT-qPCR) (Data presented as fold change relative to vehicle control, normalized to housekeeping gene)

Treatment	Concentration	TFF1 (pS2)	GREB1	PGR
Vehicle	-	1.0	1.0	1.0
17β-Estradiol	10 nM	Value	Value	Value
R4K1	100 nM	Value	Value	Value
R4K1	1 µM	Value	Value	Value

| Tamoxifen | 1 µM | Value | Value | Value |

Table 3: Relative Protein Expression (Western Blot Densitometry) (Data presented as fold change relative to vehicle control, normalized to loading control)

Treatment	Concentration	ERα	pS2 (TFF1 protein)
Vehicle	-	1.0	1.0
17β-Estradiol	10 nM	Value	Value

| R4K1 | 1 µM | Value | Value |

Table 4: ERα Recruitment to the TFF1 Promoter (ChIP-qPCR) (Data presented as % Input)

Treatment	Concentration	ERα Binding (% Input)	IgG Control (% Input)
Vehicle	-	Value	Value
17β-Estradiol	10 nM	Value	Value
R4K1	1 µM	Value	Value

| R4K1 + E2 | 1 µM + 10 nM | Value | Value |

References

• 1. Estrogen receptors and their downstream targets in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Estrogen Receptor Mutations and Changes in Downstream Gene Expression and Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Estrogen receptor signaling mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. academic.oup.com [academic.oup.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Cell viability assays | Abcam [abcam.com]
• 9. Overview of Cell Viability and Survival | Cell Signaling Technology [cellsignal.com]
• 10. Testing Cell Viability in Breast Cancer Cells with EZ4U - MTT Assay | Biomedica [bmgrp.com]
• 11. Using Reporter Gene Assays to Screen and Identify Chemical Compounds that Modulate Estrogen Receptor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Extraction of RNA and Analysis of Estrogen-Responsive Genes by RT-qPCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Universal SYBR Green qPCR Protocol [sigmaaldrich.com]
• 16. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 17. bio-rad.com [bio-rad.com]
• 18. benchchem.com [benchchem.com]
• 19. An Optimized ChIP-Seq Protocol to Determine Chromatin Binding of Estrogen Receptor Beta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. An Optimized ChIP-Seq Protocol to Determine Chromatin Binding of Estrogen Receptor Beta | Springer Nature Experiments [experiments.springernature.com]
• 21. Chromatin immunoprecipitation assay detects ERα recruitment to gene specific promoters in uterus - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Chromatin Immunoprecipitation-Sequencing (ChIP-seq) for Mapping of Estrogen Receptor-Chromatin Interactions in Breast Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Chromatin Immunoprecipitation-Sequencing (ChIP-seq) for Mapping of Estrogen Receptor-Chromatin Interactions in Breast Cancer | Springer Nature Experiments [experiments.springernature.com]

Technical Notes & Optimization

improving R4K1 peptide stability in cell culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on improving the stability of the R4K1 peptide in cell culture experiments. Here you will find answers to frequently asked questions, detailed troubleshooting guides, and experimental protocols to help you overcome common challenges and ensure the integrity of your results.

Frequently Asked Questions (FAQs)

Q1: What is the R4K1 peptide and why is its stability important?

A1: R4K1 is a cell-penetrating stapled peptide designed to inhibit the interaction between the estrogen receptor (ER) and its coactivators.[1][2][3] Its stability in cell culture is crucial because degradation can lead to a loss of biological activity, resulting in inaccurate and irreproducible experimental outcomes.[4] Maintaining the structural integrity of R4K1 ensures its ability to reach its intracellular target and exert its inhibitory function on ER-mediated gene transcription and cell proliferation.[1][2]

Q2: What are the primary causes of R4K1 peptide degradation in cell culture?

A2: The primary cause of peptide degradation in cell culture is enzymatic activity from proteases and peptidases.[4][5] These enzymes are naturally present in cell culture media, especially when supplemented with serum, and can also be released by cells.[5] Additionally, chemical degradation pathways such as hydrolysis and oxidation can contribute to the instability of peptides over time. The specific amino acid sequence of a peptide is a key determinant of its susceptibility to these degradation pathways.[6]

Q3: How does the "stapled" nature of R4K1 contribute to its stability?

A3: The hydrocarbon staple in R4K1 introduces a covalent linkage between amino acid side chains, which constrains the peptide into an alpha-helical conformation.[1][7] This rigid structure enhances resistance to proteolytic degradation by making the peptide backbone less accessible to proteases.[7][8] Stapled peptides are generally more stable than their linear counterparts.[1][7]

Q4: What is the expected half-life of R4K1 in standard cell culture conditions?

A4: While the stapled nature of R4K1 improves its stability, its exact half-life in cell culture can vary depending on several factors, including the cell type, serum concentration, and specific culture conditions. As a general guideline for stapled peptides, a significant improvement in stability over linear counterparts is expected. For precise quantification in your specific experimental setup, it is recommended to perform a stability assay as detailed in the protocols section.

Q5: Can I use standard protease inhibitor cocktails to improve R4K1 stability?

A5: Yes, using broad-spectrum protease inhibitor cocktails is a highly recommended and effective strategy to prevent enzymatic degradation of R4K1 in cell culture.[9][10] These cocktails contain a mixture of inhibitors that target different classes of proteases, such as serine, cysteine, and metalloproteases, which are commonly found in cell culture environments.[10][11]

Troubleshooting Guides

Issue 1: Loss of R4K1 Peptide Activity Over Time

Possible Cause	Recommended Solution
Proteolytic Degradation	1. Supplement your cell culture medium with a broad-spectrum protease inhibitor cocktail.[9] 2. Reduce the concentration of serum in your culture medium, or switch to a serum-free medium if your cell line permits. 3. Minimize the incubation time of the peptide with the cells to the shortest duration required to observe the desired biological effect.
Chemical Instability	1. Ensure the peptide is dissolved in a suitable, high-purity solvent (e.g., sterile water, DMSO) and stored at the recommended temperature (typically -20°C or -80°C). 2. Avoid repeated freeze-thaw cycles of the peptide stock solution. Aliquot the stock solution into single-use volumes. 3. Check the pH of your final culture medium after adding the peptide solution to ensure it is within the optimal range for both the cells and the peptide.[4]
Adsorption to Surfaces	1. Use low-protein-binding microplates and pipette tips to minimize the loss of peptide due to adsorption. 2. Consider the addition of a carrier protein like bovine serum albumin (BSA) at a low concentration (e.g., 0.1%) to the culture medium to reduce non-specific binding, if compatible with your experimental design.

Issue 2: Inconsistent Results Between Experiments

Possible Cause	Recommended Solution
Variable Peptide Concentration	1. Prepare fresh dilutions of the R4K1 peptide from a stock solution for each experiment to avoid degradation in diluted working solutions. 2. Quantify the peptide concentration of your stock solution using a reliable method such as a BCA or Bradford assay, or by UV spectroscopy.
Inconsistent Cell Culture Conditions	1. Standardize all cell culture parameters, including cell passage number, seeding density, media composition, and serum lot. 2. Ensure consistent incubation times and conditions (temperature, CO2 levels).
Peptide Aggregation	1. Visually inspect the peptide solution for any precipitates. If observed, gently vortex or sonicate the solution to aid in solubilization. 2. Peptides with hydrophobic residues can be prone to aggregation.[4] Dissolving in a small amount of an organic solvent like DMSO before diluting in aqueous buffer can help.[8]

Quantitative Data Summary

The following table summarizes general strategies to improve peptide stability and their expected impact. The actual improvement for R4K1 will depend on specific experimental conditions.

Stability Enhancement Strategy	Typical Improvement in Half-Life	Key Considerations
Protease Inhibitor Cocktail	2 to 10-fold	Can affect cell health at high concentrations. Choose a cocktail with low cytotoxicity.
Serum-Free Medium	Variable, depends on cell line	May require adaptation of the cell line and optimization of culture conditions.
D-Amino Acid Substitution	Significant increase	Requires synthesis of a modified peptide and may alter biological activity.[12][13]
N-terminal Acetylation & C-terminal Amidation	Moderate increase	Protects against exopeptidases. Requires synthesis of a modified peptide.[12]
PEGylation	Substantial increase	Increases hydrodynamic size, which can affect cell permeability and target binding.[13]

Experimental Protocols

Protocol 1: Assessing R4K1 Peptide Stability in Cell Culture

Objective: To determine the half-life of R4K1 in a specific cell culture medium.

Materials:

• R4K1 peptide

• Cell culture medium (with and without serum)

• Protease inhibitor cocktail

• High-performance liquid chromatography (HPLC) system

• Mass spectrometer (MS)

Methodology:

• Sample Preparation:

  • Prepare a stock solution of R4K1 in an appropriate solvent (e.g., sterile water or DMSO).

  • Spike the R4K1 peptide into your cell culture medium (e.g., with 10% FBS and without FBS) to a final concentration of 10 µM. Prepare a parallel set of samples containing a protease inhibitor cocktail.

  • Incubate the samples at 37°C in a cell culture incubator.

• Time-Point Collection:

  • At various time points (e.g., 0, 1, 2, 4, 8, 12, 24, and 48 hours), collect an aliquot from each sample.

  • Immediately stop the degradation process by adding a quenching solution (e.g., 10% trichloroacetic acid) and placing the samples on ice.

• Analysis:

  • Analyze the samples by reverse-phase HPLC to separate the intact R4K1 peptide from its degradation products.

  • Use mass spectrometry to confirm the identity of the intact peptide peak.

  • Quantify the peak area of the intact R4K1 peptide at each time point.

• Data Interpretation:

  • Plot the percentage of intact R4K1 peptide remaining against time.

  • Calculate the half-life (t½) of the peptide under each condition using a one-phase decay model.

Visualizations

Caption: Workflow for assessing R4K1 peptide stability.

Caption: R4K1 mechanism and susceptibility to degradation.

Caption: Logic for troubleshooting R4K1 instability.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. alliedacademies.org [alliedacademies.org]
• 5. bitesizebio.com [bitesizebio.com]
• 6. Chemical pathways of peptide degradation. VI. Effect of the primary sequence on the pathways of degradation of aspartyl residues in model hexapeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Strategies for Improving Peptide Stability and Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Peptide Design: Principles & Methods | Thermo Fisher Scientific - TR [thermofisher.com]
• 9. scientificlabs.co.uk [scientificlabs.co.uk]
• 10. bosterbio.com [bosterbio.com]
• 11. merckmillipore.com [merckmillipore.com]
• 12. researchgate.net [researchgate.net]
• 13. How to Improve Peptide Stability? NovoPro [novoprolabs.com]

R4K1 Technical Support Center: Troubleshooting Insolubility

This technical support center provides guidance to researchers, scientists, and drug development professionals on resolving potential insolubility issues with the stapled peptide, R4K1. The following information is presented in a question-and-answer format to directly address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for initial reconstitution of lyophilized R4K1?

For initial reconstitution, it is recommended to use an organic solvent such as Dimethyl Sulfoxide (DMSO).[1][2] Hydrophobic peptides, like many stapled peptides, often dissolve more readily in organic solvents.[1][2] After initial dissolution in a small amount of 100% DMSO to create a concentrated stock solution, you can slowly add this stock solution to your aqueous buffer of choice while vortexing to reach the desired final concentration.[3]

Q2: My R4K1 peptide precipitated out of solution after dilution into an aqueous buffer. What should I do?

Precipitation upon dilution into an aqueous buffer is a common issue for hydrophobic peptides. This indicates that the peptide's solubility limit in the final buffer has been exceeded.[3] It is advisable to start again with a small amount of the lyophilized peptide and test a range of final concentrations to determine the solubility limit. If precipitation occurs, you may need to re-evaluate your dilution strategy or the composition of your aqueous buffer.

Q3: Can I use sonication to help dissolve my R4K1 peptide?

Yes, sonication can be a useful technique to aid in the dissolution of peptide aggregates.[1][3][4] It is recommended to use short bursts of sonication in a water bath on ice to avoid excessive heating, which could potentially degrade the peptide.[2][3]

Q4: Is it necessary to centrifuge the R4K1 solution before use?

Yes, it is always recommended to centrifuge your peptide solution before use.[1][4] This will help to pellet any undissolved peptide aggregates, ensuring that you are working with a clear solution of known concentration.

Troubleshooting Guide

This section provides a more in-depth guide to troubleshooting common insolubility issues with R4K1.

Issue 1: Lyophilized R4K1 powder is not dissolving in the initial solvent.

If you are encountering difficulty dissolving the lyophilized R4K1 powder, consider the following steps:

• Solvent Choice: While DMSO is generally recommended, other organic solvents like Dimethylformamide (DMF) or acetonitrile (B52724) can also be used.[2] Note that for peptides containing Cysteine or Methionine, DMSO should be avoided as it can cause oxidation.[5]

• Vortexing and Sonication: Ensure you are vortexing the solution sufficiently. If it still does not dissolve, proceed with gentle sonication as described in the FAQs.[2][3]

• Temperature: Gently warming the solution may help, but extreme heat should be avoided to prevent peptide degradation.[4]

Issue 2: R4K1 precipitates during storage.

If you observe precipitation in your R4K1 stock solution over time, it may be due to aggregation. To address this:

• Storage Conditions: Store peptide stock solutions in aliquots at -20°C or -80°C to minimize freeze-thaw cycles.[3]

• Re-dissolving: If precipitation is observed upon thawing, you may try to re-dissolve the peptide by gentle vortexing and sonication.

Data Presentation: Solvent Selection for Peptides

The following table summarizes common solvents and their suitability for different types of peptides. As R4K1 is a stapled peptide and likely hydrophobic, the information for hydrophobic peptides is most relevant.

Peptide Type	Primary Solvent Recommendation	Secondary Solvent / Additive	Comments
Hydrophobic	DMSO, DMF, Acetonitrile[1][2]	Dilute into aqueous buffer	Start with a high concentration in organic solvent.
Acidic	Basic Buffer (e.g., PBS pH > 7)[5]	10% Ammonium Bicarbonate[1]	Dissolves best at a pH above its isoelectric point.[4]
Basic	Acidic Buffer (e.g., PBS pH < 7)[5]	10% Acetic Acid or 0.1% TFA[2][4]	Dissolves best at a pH below its isoelectric point.[4]

Experimental Protocols

Protocol 1: Initial Reconstitution of R4K1

• Allow the vial of lyophilized R4K1 to warm to room temperature before opening.[2]

• Centrifuge the vial briefly to ensure all the powder is at the bottom.[2]

• Add a minimal volume of 100% DMSO to the vial to create a concentrated stock solution (e.g., 1-10 mg/mL).[3]

• Vortex the vial for at least 30 seconds to dissolve the peptide.[3]

• If the peptide is not fully dissolved, sonicate in a water bath for 10-15 second intervals, cooling on ice in between.[2][3]

• Visually inspect the solution to ensure it is clear and free of particulates.

Protocol 2: Dilution of R4K1 Stock into Aqueous Buffer

• While gently vortexing your target aqueous buffer (e.g., PBS), slowly add the DMSO-peptide stock solution dropwise to the buffer to reach the desired final concentration.[3]

• Visually inspect the solution for any signs of precipitation (cloudiness).

• If the solution remains clear, it is ready for use.

• If precipitation occurs, you have exceeded the peptide's solubility limit in the final buffer. You will need to prepare a new solution at a lower final concentration.

Visualizations

Caption: Workflow for R4K1 solubilization and troubleshooting.

Caption: Key factors influencing peptide solubility.

References

• 1. jpt.com [jpt.com]
• 2. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 3. benchchem.com [benchchem.com]
• 4. Peptide Dissolving Guidelines - Creative Peptides [creative-peptides.com]
• 5. News - How to increase the solubility of peptides? [gtpeptide.com]

Technical Support Center: Optimizing R4K1 Concentration for ER Inhibition

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of R4K1, a cell-permeable stapled peptide inhibitor of the Estrogen Receptor (ER)/coactivator interaction.

Frequently Asked Questions (FAQs)

Q1: What is R4K1 and what is its mechanism of action?

R4K1 is a cell-permeable stapled peptide designed to inhibit the interaction between the Estrogen Receptor (ER) and its coactivators.[1][2] Unlike selective estrogen receptor modulators (SERMs) or selective estrogen receptor degraders (SERDs), R4K1 directly blocks the recruitment of coactivators to the ER, thereby inhibiting the downstream transcriptional activation of ER-regulated genes.[1] This mechanism has been shown to repress the proliferation of ER-positive breast cancer cells.[1][2]

Q2: What is a recommended starting concentration for R4K1 in cell-based assays?

Based on published data, a concentration of 15 μM has been used effectively in cell-based assays with MCF-7 cells to inhibit the transcription of ER-regulated genes and reverse estradiol-stimulated proliferation.[1] For initial experiments, a dose-response curve ranging from low nanomolar (nM) to mid-micromolar (µM) is recommended to determine the optimal concentration for your specific cell line and experimental conditions. A typical starting range for a novel inhibitor would be from 1 nM to 100 µM.[3]

Q3: How stable is R4K1 in cell culture conditions?

Stapled peptides are generally designed to have improved stability against proteolytic degradation compared to their linear counterparts.[4] However, the specific stability of R4K1 in your cell culture medium and conditions should be empirically determined. Factors such as media composition and incubation time can influence peptide stability.[5][6][7]

Q4: Is R4K1 cell-permeable?

Yes, R4K1 was specifically designed to be a cell-penetrating stapled peptide.[1][2] Confocal microscopy studies have shown its uptake by MCF-7 breast cancer cells.[1]

Q5: What are the known off-target effects of R4K1?

Current research suggests that R4K1 is highly selective for ER-mediated signaling. RNA-sequencing analysis has shown that almost all of its effects on global gene transcription are associated with the estrogen receptor.[1][2] Further supporting its selectivity, R4K1 did not affect NFκB target genes.[1] However, for any new experimental system, it is advisable to perform selectivity profiling against other relevant nuclear receptors or kinases.[8][9][10][11][12][13][14]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or no inhibition of ER activity	Suboptimal R4K1 concentration: The concentration may be too low to effectively inhibit the ER/coactivator interaction in your specific cell line.	Perform a dose-response experiment to determine the IC50 of R4K1 in your cell line. Start with a broad range of concentrations (e.g., 1 nM to 50 µM).
Poor cell permeability: Although designed to be cell-permeable, uptake can vary between cell lines.	Verify cellular uptake of R4K1 using a fluorescently labeled version of the peptide and confocal microscopy. If permeability is an issue, consider optimizing incubation time or using a transfection reagent (though this is not typically required for cell-penetrating peptides).
R4K1 instability: The peptide may be degrading in the cell culture medium over the course of the experiment.	Assess the stability of R4K1 in your specific media over time using techniques like HPLC or mass spectrometry. If degradation is observed, consider shorter incubation times or replenishing the media with fresh R4K1.
High cell toxicity or off-target effects	R4K1 concentration is too high: Excessive concentrations can lead to non-specific effects and cytotoxicity.	Determine the toxicity profile of R4K1 in your cell line using a cell viability assay (e.g., MTT or LDH release assay). Use concentrations well below the cytotoxic threshold for your experiments. A concentration of 15 μM was shown to not cause membrane damage in MCF-7 cells.[1]
Contamination of cell culture: Mycoplasma or other contaminants can affect cell health and experimental results.	Regularly test your cell lines for mycoplasma contamination. Ensure aseptic techniques are followed during all cell culture procedures.
Inconsistent results between experiments	Variability in cell culture conditions: Passage number, cell density, and media composition can all impact experimental outcomes.	Use cells with a consistent and low passage number. Seed cells at a consistent density for all experiments. Use the same batch of media and supplements whenever possible.
Inaccurate R4K1 concentration: Errors in stock solution preparation or dilution can lead to variability.	Carefully prepare and validate the concentration of your R4K1 stock solution. Prepare fresh dilutions for each experiment from a validated stock.

Quantitative Data Summary

Parameter	Value	Assay	Reference
IC50	5.1 nM	Time-Resolved Förster Resonance Energy Transfer (TR-FRET)	[1]
Effective Cellular Concentration	15 µM	Cell-based assays (RT-qPCR, Proliferation) in MCF-7 cells	[1]
Cytotoxicity (LDH release)	No significant release at 5, 10, and 15 µM after 24 hours in MCF-7 cells	Lactate Dehydrogenase (LDH) Assay	[1]

Experimental Protocols

Time-Resolved Förster Resonance Energy Transfer (TR-FRET) Assay for ER/Coactivator Interaction

This assay quantitatively measures the ability of R4K1 to disrupt the interaction between the ER ligand-binding domain (LBD) and a coactivator peptide.

Materials:

• Terbium-labeled streptavidin

• Biotinylated ERα LBD

• Fluorescein-labeled coactivator peptide (e.g., from SRC2/3)

• R4K1 peptide

• Assay buffer (e.g., 10 mM HEPES, pH 7.4)

• 384-well low-volume microplates

• TR-FRET compatible plate reader

Procedure:

• Prepare a solution of biotinylated ERα LBD and terbium-labeled streptavidin in assay buffer and incubate to allow for binding.

• Prepare serial dilutions of R4K1 in assay buffer.

• In a 384-well plate, add the ERα LBD/streptavidin-terbium complex.

• Add the R4K1 dilutions to the respective wells.

• Add the fluorescein-labeled coactivator peptide to all wells.

• Incubate the plate at room temperature, protected from light, for the optimized duration (e.g., 1-4 hours).

• Measure the TR-FRET signal using a plate reader with an excitation wavelength of ~340 nm and emission wavelengths of ~495 nm (terbium) and ~520 nm (fluorescein).

• Calculate the ratio of the acceptor (fluorescein) to donor (terbium) emission.

• Plot the emission ratio against the log of the R4K1 concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

MCF-7 Cell Proliferation Assay

This assay assesses the effect of R4K1 on the proliferation of ER-positive breast cancer cells.

Materials:

• MCF-7 cells

• Complete growth medium (e.g., EMEM supplemented with 10% FBS)

• Phenol (B47542) red-free medium supplemented with charcoal-stripped FBS

• R4K1

• 17β-Estradiol (E2)

• Cell proliferation reagent (e.g., MTT, WST-1, or a luminescence-based assay)

• 96-well cell culture plates

Procedure:

• Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Wash the cells with PBS and switch to phenol red-free medium with charcoal-stripped FBS for 24-48 hours to induce hormone deprivation.

• Prepare different concentrations of R4K1 in the hormone-deprived medium.

• Treat the cells with the R4K1 concentrations in the presence or absence of 10 nM E2. Include appropriate vehicle controls.

• Incubate the cells for the desired period (e.g., 72 hours).

• Add the cell proliferation reagent according to the manufacturer's instructions.

• Measure the absorbance or luminescence using a plate reader.

• Normalize the data to the vehicle-treated control and plot cell viability against R4K1 concentration.

Reverse Transcription-Quantitative PCR (RT-qPCR) for ER Target Genes

This protocol measures the effect of R4K1 on the mRNA expression of known ER target genes (e.g., GREB1, pS2/TFF1).

Materials:

• MCF-7 cells

• R4K1

• 17β-Estradiol (E2)

• RNA extraction kit

• cDNA synthesis kit

• qPCR master mix

• Primers for ER target genes and a housekeeping gene (e.g., ACTB, GAPDH)

Procedure:

• Culture and treat MCF-7 cells with R4K1 and/or E2 as described in the proliferation assay protocol. A typical treatment duration is 24 hours.

• After treatment, lyse the cells and extract total RNA using a commercial kit.

• Assess RNA quality and quantity.

• Synthesize cDNA from the extracted RNA.

• Perform qPCR using the synthesized cDNA, specific primers for target and housekeeping genes, and a qPCR master mix.

• Analyze the qPCR data using the ΔΔCt method to calculate the relative fold change in gene expression, normalized to the housekeeping gene and the vehicle control.

Visualizations

Caption: Estrogen Receptor (ER) Signaling Pathway and the inhibitory action of R4K1.

Caption: Experimental workflow for optimizing R4K1 concentration.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Stapled peptides: targeting protein-protein interactions in drug development [explorationpub.com]
• 5. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Factors that determine stability of highly concentrated chemically defined production media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Retinoic acid stability in stem cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Kinase inhibitor profiling reveals unexpected opportunities to inhibit disease-associated mutant kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Comparative Profiling and Chemogenomics Application of Chemical Tools for NR4A Nuclear Receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. bio-connect.nl [bio-connect.nl]
• 12. Non-kinase off-target inhibitory activities of clinically-relevant kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Chemogenomics for NR1 nuclear hormone receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Site-Specific Competitive Kinase Inhibitor Target Profiling Using Phosphonate Affinity Tags - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of R4K1 Stapled Peptide

Welcome to the technical support center for the synthesis of the R4K1 stapled peptide. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions (FAQs) encountered during the synthesis, purification, and characterization of R4K1.

Frequently Asked Questions (FAQs)

Q1: What is the R4K1 stapled peptide and what is its mechanism of action?

A1: R4K1 is a cell-permeable, hydrocarbon-stapled peptide designed as an inhibitor of the estrogen receptor/coactivator (ER/coactivator) interaction.[1][2][3] By mimicking an α-helical portion of a coactivator protein, R4K1 binds to the estrogen receptor α (ERα), preventing the recruitment of coactivators necessary for the transcription of estrogen-responsive genes.[3][4] This disruption of ERα signaling leads to the inhibition of proliferation in ER-positive breast cancer cells.[3] The hydrocarbon staple enhances the peptide's helicity, protease resistance, and cell permeability.[5][6]

Q2: What are the most common challenges in synthesizing R4K1?

A2: The synthesis of R4K1, like other stapled peptides, presents several challenges:

• Solid-Phase Peptide Synthesis (SPPS): Incomplete coupling reactions, especially involving the bulky, non-natural amino acids required for the staple, can lead to deletion sequences.[5][7] Side reactions such as aspartimide formation or diketopiperazine formation can also occur.[8][9]

• Ring-Closing Metathesis (RCM): The efficiency of the ruthenium-catalyzed RCM reaction can be affected by factors such as catalyst choice, solvent purity, and the proximity of the olefinic side chains.[10][11] Contamination with the solvent N,N-dimethylformamide (DMF) can poison the catalyst.[4]

• Purification: The hydrophobic nature of the hydrocarbon staple can lead to aggregation and poor solubility, making purification by High-Performance Liquid Chromatography (HPLC) challenging.[12]

• Characterization: Ensuring the correct conformation and purity of the final product requires multiple analytical techniques.

Troubleshooting Guides

Solid-Phase Peptide Synthesis (SPPS) Issues

Problem	Possible Cause	Recommended Solution
Low yield of full-length peptide	Incomplete deprotection of the Fmoc group.	Extend the piperidine (B6355638) treatment time or use a stronger base solution (e.g., 20-25% piperidine in DMF with 0.1M HOBt). Monitor deprotection using a UV-Vis spectrophotometer to detect the release of the fluorenyl group.
Incomplete coupling of amino acids, especially the non-natural stapling residues or bulky amino acids (e.g., Arginine).[5][7]	Increase the coupling time (from 2 hours to overnight).[13] Perform a double or even triple coupling with fresh reagents.[5] Use a more potent coupling agent like HATU or HCTU.[14] Consider using a microwave peptide synthesizer to improve coupling efficiency.
Aggregation of the growing peptide chain on the resin.[15]	Synthesize the peptide on a low-substitution resin or a resin designed to minimize aggregation (e.g., PEG-based resins). Use solvents known to disrupt secondary structures, such as N-methyl-2-pyrrolidone (NMP) or add chaotropic salts like LiCl.
Presence of unexpected side products	Aspartimide formation at Asp-Xxx sequences.[8]	Use protecting groups for the aspartic acid side chain that are less prone to this side reaction (e.g., Ompe, Odmab). Add HOBt to the piperidine deprotection solution.[16]
Diketopiperazine formation at the dipeptide stage, leading to cleavage from the resin.[9]	This is more common with Proline or Glycine at the C-terminus. If applicable to the R4K1 sequence, consider using a pre-loaded resin with the first two amino acids already coupled.

Ring-Closing Metathesis (RCM) Troubleshooting

Problem	Possible Cause	Recommended Solution
Low conversion to the stapled product	Inefficient catalyst activity.	Use a fresh, high-quality Grubbs' or Hoveyda-Grubbs' second-generation catalyst. Ensure the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) to prevent catalyst degradation.
Catalyst poisoning by residual DMF from the SPPS steps.[4]	Thoroughly wash the resin with a solvent compatible with RCM, such as dichloromethane (B109758) (DCM) or 1,2-dichloroethane (B1671644) (DCE), before adding the catalyst solution.[17]
Poor proximity of the olefinic side chains on the resin-bound peptide.[12]	The peptide must adopt a conformation that brings the reactive groups together. If conversion is consistently low, re-evaluation of the staple position may be necessary, although for R4K1 this is established. Ensure the resin is properly swelled in the RCM solvent.
Insufficient reaction time or temperature.	Increase the reaction time (from 2-4 hours up to 24 hours).[17] Gentle heating (e.g., 40-50 °C) can improve reaction rates, but should be monitored to avoid side reactions.[17]
Formation of dimeric or oligomeric side products	High concentration of the peptide on the resin.	Use a lower substitution resin to increase the distance between peptide chains, favoring intramolecular over intermolecular reactions.

Purification and Solubility Issues

Problem	Possible Cause	Recommended Solution
Poor solubility of the crude peptide	The hydrophobic hydrocarbon staple and overall peptide sequence can lead to aggregation.[12]	Dissolve the lyophilized crude peptide in a small amount of a strong organic solvent like DMSO or hexafluoroisopropanol (HFIP) first, then dilute slowly with the HPLC mobile phase A (water with 0.1% TFA).[12] For very hydrophobic peptides, using 10-20% trifluoroethanol in the buffer can improve solubility.[18]
Difficulty in separating the desired product from impurities by HPLC	Co-elution of closely related impurities (e.g., deletion sequences, diastereomers).	Optimize the HPLC gradient. A shallower gradient (e.g., 0.5% change in acetonitrile (B52724) per minute) can improve resolution.[19] Try a different stationary phase (e.g., a C4 or phenyl column instead of C18) which may offer different selectivity.
The desired peptide peak is broad.	This can be due to aggregation or on-column conformational changes. Adding organic modifiers like isopropanol (B130326) to the mobile phase or increasing the column temperature (e.g., to 40-60 °C) can sometimes improve peak shape.
No precipitate forms after cleavage and addition of cold ether	The peptide may be soluble in ether, or the cleavage was unsuccessful.	Concentrate the TFA solution under a stream of nitrogen before adding cold ether.[20] To confirm cleavage, take a small aliquot of the resin, cleave it, and analyze the supernatant by mass spectrometry.

Experimental Protocols

Key Experimental Methodologies

Here are detailed protocols for the key stages of R4K1 synthesis.

1. Solid-Phase Peptide Synthesis (SPPS) of the Linear R4K1 Precursor

This protocol is based on a standard Fmoc/tBu strategy.

• Resin: Rink Amide MBHA resin (0.3-0.5 mmol/g substitution).

• Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for another 10 minutes.

• Washing: Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x) after deprotection and coupling steps.

• Coupling:

  • For standard amino acids: Use 4 equivalents of Fmoc-amino acid, 3.95 equivalents of HCTU, and 8 equivalents of N,N-diisopropylethylamine (DIEA) in DMF. Couple for 1-2 hours.

  • For non-natural olefinic amino acids: Use 2-3 equivalents of the amino acid and a stronger coupling agent like HATU (1.95 equivalents) with HOAt (2 equivalents) and DIEA (4 equivalents). Extend the coupling time to 4 hours or overnight.[13]

• Monitoring: Use the Kaiser test to confirm the completion of each coupling step. A yellow/colorless result indicates a complete reaction, while a blue/purple result indicates a free primary amine and an incomplete reaction.

• Capping: After coupling, cap any unreacted amines with a solution of 10% acetic anhydride (B1165640) and 1% DIEA in DMF for 10 minutes to prevent the formation of deletion sequences.

2. On-Resin Ring-Closing Metathesis (RCM)

• Resin Preparation: After synthesizing the linear peptide, wash the resin extensively with DCM to remove all traces of DMF.

• Catalyst Solution: Prepare a 5-10 mM solution of Grubbs' second-generation catalyst in degassed 1,2-dichloroethane (DCE).

• Reaction: Add the catalyst solution to the resin and shake the mixture under an inert atmosphere (argon or nitrogen) at room temperature for 2 hours. Drain the solution and repeat with a fresh batch of catalyst solution for another 2 hours.[17]

• Monitoring: A small number of beads can be removed, and the peptide cleaved to check the reaction progress by LC-MS. The stapled peptide will have a lower mass (due to the loss of ethylene) and typically a shorter retention time on reverse-phase HPLC than the linear precursor.

• Washing: After the reaction, wash the resin with DCE (3x), DCM (3x), and DMF (3x).

3. Cleavage and Deprotection

• Cleavage Cocktail: Prepare a cleavage cocktail of Trifluoroacetic acid (TFA) / Triisopropylsilane (TIS) / Water (95:2.5:2.5 v/v/v).

• Procedure: Add the cleavage cocktail to the dried resin and shake for 2-3 hours at room temperature.

• Precipitation: Filter the resin and collect the filtrate. Add the filtrate dropwise to a large volume of ice-cold diethyl ether to precipitate the crude peptide.

• Isolation: Centrifuge the ether suspension, decant the ether, and wash the peptide pellet with cold ether two more times. Dry the crude peptide under vacuum.

4. Purification and Characterization

• Purification: Purify the crude peptide using preparative reverse-phase HPLC (RP-HPLC) on a C18 column. A typical gradient is 10-70% acetonitrile (containing 0.1% TFA) in water (containing 0.1% TFA) over 40 minutes.

• Characterization:

  • Mass Spectrometry: Confirm the identity of the purified peptide by ESI-MS or MALDI-TOF to ensure the molecular weight matches the theoretical mass.

  • Purity Analysis: Assess the purity of the final product by analytical RP-HPLC. The final product should be >95% pure.

  • Circular Dichroism (CD) Spectroscopy: To confirm the α-helical conformation, dissolve the peptide in a suitable buffer (e.g., 10 mM phosphate (B84403) buffer, pH 7.4) and record the CD spectrum. A characteristic helical spectrum will show minima at approximately 208 nm and 222 nm.

Visualizations

Logical Workflow for R4K1 Synthesis

Caption: Workflow for the synthesis and purification of R4K1.

R4K1 Mechanism of Action - Signaling Pathway

Caption: R4K1 inhibits estrogen-mediated gene transcription.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. creative-diagnostics.com [creative-diagnostics.com]
• 6. researchgate.net [researchgate.net]
• 7. The many faces of estrogen signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Advances in Fmoc solid‐phase peptide synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. chempep.com [chempep.com]
• 10. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 11. researchgate.net [researchgate.net]
• 12. Hydrocarbon-Stapled Peptides: Principles, Practice, and Progress: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 13. reddit.com [reddit.com]
• 14. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 15. Optimized Ring Closing Metathesis Reaction Conditions To Suppress Desallyl Side Products in the Solid-Phase Synthesis of Cyclic Peptides Involving Tyrosine(O-allyl) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. peptide.com [peptide.com]
• 17. peptide.com [peptide.com]
• 18. researchgate.net [researchgate.net]
• 19. peptide.com [peptide.com]
• 20. researchgate.net [researchgate.net]

Technical Support Center: Minimizing R4K1-Associated Toxicity in Primary Cell Cultures

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize and understand potential toxicity associated with the R4K1 peptide in primary cell cultures.

Frequently Asked Questions (FAQs)

Q1: What is R4K1 and its primary mechanism of action?

A1: R4K1 is a cell-permeable stapled peptide designed to act as a potent inhibitor of the interaction between the estrogen receptor (ER) and its coactivators.[1] Its primary mechanism involves binding to the estrogen receptor, thereby blocking the recruitment of coactivators necessary for the transcription of ER-regulated genes.[1] This targeted action is intended to inhibit ER signaling, which can be particularly relevant in studying hormone-dependent processes and diseases.

Q2: Is R4K1 expected to be broadly cytotoxic to all primary cell types?

A2: No, R4K1 is not expected to be broadly cytotoxic. Its effects are primarily dependent on the presence and activity of the estrogen receptor in the cells. In ER-negative primary cells, R4K1 should ideally have minimal impact on viability. For ER-positive cells, the observed effects are more likely related to the biological consequences of ER inhibition, such as cell cycle arrest or apoptosis in hormone-dependent cells, rather than non-specific toxicity.[1] However, as with any experimental compound, off-target effects or toxicity at high concentrations cannot be entirely ruled out.

Q3: What are the potential causes of unexpected cell death in my primary cell cultures treated with R4K1?

A3: Unexpected cell death when using R4K1 can stem from several factors:

• On-target effects in ER-positive cells: If your primary cells are ER-positive and depend on estrogen signaling for survival and proliferation, inhibition by R4K1 could lead to apoptosis.[2]

• High concentrations of R4K1: Exceeding the optimal concentration can lead to off-target effects and general cytotoxicity.

• Solvent toxicity: The solvent used to dissolve R4K1, commonly DMSO, can be toxic to primary cells, especially at concentrations above 0.1-0.5%.[3]

• Suboptimal cell culture conditions: Primary cells are sensitive to their environment. Factors like improper media, serum variability, or cell stress can exacerbate the effects of any treatment.[4][5][6]

Troubleshooting Guide

Issue 1: High Levels of Cell Death Observed After R4K1 Treatment

If you are observing significant cell death after treating your primary cells with R4K1, consider the following troubleshooting steps.

Experimental Workflow for Troubleshooting Cell Death

Caption: Workflow for diagnosing the cause of R4K1-induced cell death.

Troubleshooting Steps & Solutions

Potential Cause	How to Investigate	Solution
On-Target Cytotoxicity (in ER+ cells)	1. Confirm ER expression in your primary cells via qPCR, Western Blot, or Immunocytochemistry. 2. Perform a Caspase-3/7 assay to determine if cell death is due to apoptosis.[7][8][9][10]	This may be the expected biological outcome. Consider if this aligns with your experimental goals.
Concentration of R4K1 is Too High	Perform a dose-response experiment to determine the half-maximal cytotoxic concentration (CC50).	Use a concentration well below the CC50 for your functional assays. A good starting point for a dose-response curve is a range from 1 nM to 10 µM.[11][12]
Solvent (e.g., DMSO) Toxicity	Run a solvent-only control group at the same final concentration used for your R4K1 treatment.	Ensure the final concentration of the solvent in your culture medium is at a non-toxic level (typically <0.1% for DMSO).[3]
Suboptimal Cell Culture Health	Visually inspect cells for signs of stress before treatment. Review your cell culture protocols for consistency.[4][6][13]	Optimize cell culture conditions, including media, supplements, and seeding density, before repeating the experiment.[5][14]

Issue 2: No Observable Effect of R4K1 on Primary Cells

If R4K1 is not producing the expected biological effect, consider the following.

Troubleshooting Steps & Solutions

Potential Cause	How to Investigate	Solution
Low or No ER Expression	Confirm the presence and levels of ERα and/or ERβ in your primary cells.	If cells are ER-negative, R4K1 is not expected to have an effect. Consider using a different primary cell type that expresses the target.
R4K1 Concentration is Too Low	Perform a dose-response experiment to determine the optimal effective concentration.	Increase the concentration of R4K1 in a stepwise manner.
Incorrect Experimental Endpoint	Review the literature to ensure you are measuring a relevant downstream effect of ER inhibition for your cell type.	Consider alternative endpoints such as changes in gene expression of known ER target genes (e.g., PR, PS2) via qPCR.[1]
Degraded R4K1 Peptide	Check the storage conditions and age of your R4K1 stock.	Prepare a fresh stock solution of R4K1 and repeat the experiment.

Experimental Protocols

Protocol 1: Determining the Half-Maximal Cytotoxic Concentration (CC50)

This protocol outlines how to determine the concentration of R4K1 that causes 50% cell death in your primary cell culture using a luminescent cell viability assay.

Materials:

• Primary cells of interest

• Appropriate culture medium

• 96-well clear-bottom black plates

• R4K1 stock solution

• Solvent (e.g., DMSO)

• CellTiter-Glo® Luminescent Cell Viability Assay kit[15] or similar ATP-based assay.[16][17]

• Luminometer

Procedure:

• Cell Seeding: Seed your primary cells in a 96-well plate at a predetermined optimal density and allow them to adhere and stabilize for 24 hours.

• Prepare R4K1 Dilutions: Prepare a serial dilution of R4K1 in culture medium. A common range to test is from 0.01 µM to 100 µM. Also, prepare a solvent control with the highest concentration of solvent used.

• Treatment: Remove the old medium from the cells and add the medium containing the different concentrations of R4K1 or the solvent control. Include an "untreated" control with fresh medium only.

• Incubation: Incubate the plate for a duration relevant to your experiment (e.g., 24, 48, or 72 hours).

• Cell Viability Assay:

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions (typically a volume equal to the culture medium volume).

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure luminescence using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data to the untreated control (set to 100% viability).

  • Plot the percentage of cell viability against the logarithm of the R4K1 concentration.

  • Use a non-linear regression (sigmoidal dose-response) to calculate the CC50 value.

Protocol 2: Assessing Apoptosis using a Caspase-3/7 Assay

This protocol uses a luminescent assay to measure the activity of caspases-3 and -7, key executioner caspases in the apoptotic pathway.[7][8]

Materials:

• Primary cells treated with R4K1 (from a previous experiment or set up in parallel)

• Caspase-Glo® 3/7 Assay kit[8]

• White-walled 96-well plates suitable for luminescence

• Luminometer

Procedure:

• Set up Experiment: Seed cells and treat with R4K1 at various concentrations (including a concentration around the determined CC50) and controls as described in Protocol 1.

• Prepare Reagent: Reconstitute the Caspase-Glo® 3/7 substrate with the provided buffer according to the manufacturer's protocol.

• Assay:

  • Equilibrate the plate and the Caspase-Glo® 3/7 reagent to room temperature.

  • Add the Caspase-Glo® 3/7 reagent to each well in a 1:1 ratio with the culture medium volume.

  • Mix gently on a plate shaker at 300-500 rpm for 30 seconds.

  • Incubate at room temperature for 1 to 3 hours, protected from light.

• Data Acquisition: Measure the luminescence of each well with a luminometer.

• Data Analysis: An increase in luminescence compared to the untreated control indicates an induction of caspase-3/7 activity and apoptosis.

Signaling Pathways

Intended R4K1 Signaling Pathway

Caption: R4K1 inhibits the interaction between the Estrogen Receptor and its coactivators.

Potential Off-Target or Stress-Induced Apoptosis Pathway

Caption: A potential pathway for R4K1-induced apoptosis via cellular stress.[18][19][20]

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Intrinsic mechanism of estradiol-induced apoptosis in breast cancer cells resistant to estrogen deprivation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. 8 Ways to Optimize Cell Cultures [vistalab.com]
• 5. biocompare.com [biocompare.com]
• 6. Primary Cell Culture Support—Troubleshooting | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. Apo-ONE® Homogeneous Caspase-3/7 Assay Protocol [promega.sg]
• 8. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
• 9. moleculardevices.com [moleculardevices.com]
• 10. bosterbio.com [bosterbio.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. promocell.com [promocell.com]
• 14. blog.mblintl.com [blog.mblintl.com]
• 15. Cell Viability Assays | Cytotoxicity Assays | Cell Proliferation Assay | Cell Death Detection [worldwide.promega.com]
• 16. Viability Assays for Cells in Culture [jove.com]
• 17. Cell Viability and Proliferation Assays [sigmaaldrich.com]
• 18. Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications - PMC [pmc.ncbi.nlm.nih.gov]
• 19. stacks.cdc.gov [stacks.cdc.gov]
• 20. mdpi.com [mdpi.com]

Technical Support Center: Confirming RIPK1 Target Engagement in Cells

Welcome to the technical support center for Receptor-Interacting Protein Kinase 1 (RIPK1) target engagement. This resource provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods to confirm RIPK1 target engagement in a cellular context?

A1: Several robust methods can be employed to confirm that a compound is binding to RIPK1 within a cell. The choice of method often depends on the specific research question, available equipment, and the nature of the inhibitor. The most common approaches include:

• Cellular Thermal Shift Assay (CETSA®): This biophysical assay directly measures the thermal stabilization of RIPK1 upon ligand binding.[1][2][3][4][5][6]

• Kinase Activity Assays: These biochemical assays measure the enzymatic activity of RIPK1, typically by quantifying the amount of ADP produced.[7][8][9][10] A reduction in ADP production in the presence of an inhibitor indicates target engagement.

• Western Blotting for Downstream Signaling: This method indirectly assesses target engagement by measuring the modulation of downstream signaling events known to be regulated by RIPK1 kinase activity, such as the phosphorylation of RIPK1 itself or other pathway components.[11][12]

• NanoBRET™ Target Engagement Assay: This is a live-cell assay that measures the displacement of a fluorescent tracer from a NanoLuc®-tagged RIPK1 protein by a test compound.[13]

• Proximity Ligation Assay (PLA): This technique can visualize the proximity of RIPK1 to its interaction partners. An inhibitor that disrupts these interactions would lead to a decrease in the PLA signal, indicating target engagement.[14][15][16][17][18]

• Specialized Immunoassays (e.g., TEAR1): The Target Engagement Assessment for RIPK1 (TEAR1) assay is a competition-based immunoassay that measures the direct binding of inhibitors to RIPK1.[19]

Q2: My CETSA® results show no thermal shift for RIPK1 with my compound. What could be the issue?

A2: A lack of a thermal shift in a CETSA® experiment can be due to several factors:

• Compound Not Engaging the Target: The most straightforward explanation is that your compound is not binding to RIPK1 in the cellular environment at the concentrations tested.

• Insufficient Compound Concentration or Incubation Time: Ensure that the compound concentrations used are appropriate and that the incubation time is sufficient for cellular uptake and target binding.

• Suboptimal Heating Conditions: The chosen temperature for the heat shock might be too high or too low. It's crucial to perform a melt curve to determine the optimal temperature that differentiates between the bound and unbound states of RIPK1.[2][4]

• Cell Lysis and Sample Preparation Issues: Inefficient cell lysis or inappropriate handling of the soluble fraction can lead to a loss of RIPK1 protein and variability in your results. Ensure your lysis buffer is effective and that you are consistently collecting the supernatant after centrifugation.[20]

• Antibody Performance: The antibody used for detecting RIPK1 in the downstream western blot or ELISA may be of poor quality or not specific enough.

Q3: I am seeing high background in my in-cell kinase assay. How can I reduce it?

A3: High background in kinase assays can obscure the signal from RIPK1 activity. Here are some troubleshooting steps:

• Optimize ATP Concentration: The concentration of ATP should be close to the Km value for RIPK1 to ensure a good signal-to-background ratio.

• Check for Contaminating Kinase Activity: Your cell lysate may contain other kinases that can phosphorylate the substrate. Consider using a more specific substrate for RIPK1 or immunopurifying RIPK1 before the assay.

• Review Reagent Quality: Ensure that your ATP, substrate, and buffers are fresh and free of contaminants.

• Include Proper Controls: Always include "no enzyme" and "no substrate" controls to determine the source of the background signal.

Q4: How do I choose which downstream phosphorylation event to monitor for RIPK1 target engagement via Western Blot?

A4: A good downstream marker for RIPK1 kinase activity is the autophosphorylation of RIPK1 itself at Serine 166 (p-S166).[12] Inhibition of RIPK1 kinase activity by a compound should lead to a decrease in the p-S166 signal upon stimulation of a relevant pathway (e.g., TNFα-induced necroptosis).[12]

Troubleshooting Guides

Cellular Thermal Shift Assay (CETSA®) for RIPK1

Problem	Possible Cause	Suggested Solution
High variability between replicates	Inconsistent heating across samples.	Use a thermal cycler with a gradient function for precise temperature control. Ensure all tubes are properly seated in the block.
Inconsistent cell lysis or sample handling.	Standardize lysis buffer volume, incubation time, and centrifugation speed. Carefully collect the supernatant without disturbing the pellet.
No RIPK1 signal in any lane	Poor antibody quality or incorrect antibody dilution.	Validate your RIPK1 antibody with a positive control (e.g., lysate from cells known to express RIPK1). Optimize antibody concentration.
Insufficient protein loading.	Perform a protein concentration assay (e.g., BCA) on your lysates and normalize the loading amount for your western blot.
Weak thermal shift	Suboptimal temperature for heat denaturation.	Perform a full melt curve (testing a range of temperatures) to identify the optimal temperature that provides the largest window between the stabilized and unstabilized protein.[2]
The inhibitor has low affinity or poor cell permeability.	Increase the concentration of the inhibitor or the incubation time.

RIPK1 Kinase Activity Assay

Problem	Possible Cause	Suggested Solution
Low signal-to-noise ratio	Suboptimal enzyme concentration.	Titrate the amount of RIPK1 (or cell lysate) to find a concentration that gives a linear reaction rate over time.
Inappropriate substrate.	Ensure you are using a suitable substrate for RIPK1, such as Myelin Basic Protein (MBP).[9]
Inconsistent results	Reagent degradation.	Prepare fresh buffers and ATP solutions. Aliquot and store reagents at the recommended temperatures.
Pipetting errors.	Use calibrated pipettes and be consistent with your technique. Consider using automated liquid handlers for high-throughput screening.

Experimental Protocols & Methodologies

Protocol 1: Cellular Thermal Shift Assay (CETSA®)

This protocol outlines the general steps for performing a CETSA experiment to assess RIPK1 target engagement in cultured cells.

• Cell Culture and Treatment:

  • Plate cells (e.g., HT-29 or Jurkat) at an appropriate density and allow them to adhere or recover overnight.[2][20]

  • Treat cells with various concentrations of the RIPK1 inhibitor or vehicle control (e.g., DMSO) for a predetermined time (e.g., 1 hour) at 37°C.[20]

• Heating Step:

  • After treatment, harvest the cells and resuspend them in a suitable buffer (e.g., PBS with protease inhibitors).

  • Aliquot the cell suspension into PCR tubes.

  • Heat the aliquots at a range of temperatures (for a melt curve) or at a single pre-determined temperature (for an isothermal dose-response) for a short duration (e.g., 3-8 minutes) using a thermal cycler.[2] Include a non-heated control at room temperature.

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or by adding a lysis buffer (e.g., NP-40 based).[20]

  • Separate the soluble fraction (containing stabilized, non-aggregated protein) from the insoluble fraction (containing denatured, aggregated protein) by centrifugation at high speed (e.g., 20,000 x g for 20 minutes).[20]

• Protein Quantification and Analysis:

  • Carefully collect the supernatant (soluble fraction).

  • Quantify the amount of soluble RIPK1 in each sample using a suitable method like Western blotting, AlphaLISA®, or MSD®.[1][3]

  • For Western blotting, separate the proteins by SDS-PAGE, transfer to a membrane, and probe with a specific anti-RIPK1 antibody.[21][22]

  • Quantify the band intensities and plot them against the temperature (for a melt curve) or inhibitor concentration (for an isothermal dose-response curve). A positive result is indicated by a higher amount of soluble RIPK1 at elevated temperatures in the presence of the inhibitor.

Protocol 2: Western Blotting for Downstream RIPK1 Signaling

This protocol describes how to assess RIPK1 target engagement by monitoring its autophosphorylation.

• Cell Culture, Treatment, and Stimulation:

  • Culture cells (e.g., HT-29) and treat with the RIPK1 inhibitor or vehicle for a specified duration.

  • Induce necroptosis to stimulate RIPK1 kinase activity. A common stimulation cocktail is TNF-α, a Smac mimetic (e.g., SM-164), and a pan-caspase inhibitor (e.g., z-VAD-FMK).[11]

• Cell Lysis and Protein Quantification:

  • Lyse the cells in a buffer containing phosphatase and protease inhibitors to preserve the phosphorylation status of proteins.

  • Determine the protein concentration of each lysate using a standard method like BCA.

• Western Blot Analysis:

  • Separate equal amounts of protein from each sample by SDS-PAGE and transfer to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for phosphorylated RIPK1 (e.g., anti-pS166 RIPK1).[12]

  • Also, probe a separate membrane or strip and re-probe the same membrane with an antibody for total RIPK1 to normalize for protein loading.[21][22]

  • Use an appropriate HRP-conjugated secondary antibody and a chemiluminescent substrate for detection.

  • Quantify the band intensities. A successful target engagement will result in a dose-dependent decrease in the ratio of phosphorylated RIPK1 to total RIPK1.

Signaling Pathways and Experimental Workflows

Caption: Simplified RIPK1 signaling pathway upon TNFα stimulation.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA®).

Quantitative Data Summary

The following table summarizes example EC50 values for various RIPK1 inhibitors obtained through different target engagement assays as reported in the literature.

Assay Type	Compound	Cell Line/System	Reported EC50/IC50	Reference
MSD CETSA®	GSK'963	Human Whole Blood	Not specified, but dose-dependent engagement shown	[20]
Alpha CETSA®	Compound 22	Human Whole Blood	Modestly affected by non-CETSA effects	[20]
TEAR1 Assay	GSK'253	HT29 Cells	0.5 nmol·L⁻¹	[19]
NanoBRET™	Compound 22b	Live Cells (hRIPK1)	6.5 nM (Apparent Ki)	[13]
NanoBRET™	PK68	Live Cells (hRIPK1)	3.0 nM (Apparent Ki)	[13]

References

• 1. Quantitative target engagement of RIPK1 in human whole blood via the cellular thermal shift assay for potential pre-clinical and clinical applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. [PDF] CETSA quantitatively verifies in vivo target engagement of novel RIPK1 inhibitors in various biospecimens | Semantic Scholar [semanticscholar.org]
• 6. CETSA quantitatively verifies in vivo target engagement of novel RIPK1 inhibitors in various biospecimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cdn1.sinobiological.com [cdn1.sinobiological.com]
• 8. bellbrooklabs.com [bellbrooklabs.com]
• 9. bpsbioscience.com [bpsbioscience.com]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Discovery of a cooperative mode of inhibiting RIPK1 kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Development of Biochemical and Cellular Probes to Study RIPK1 Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 14. espace.inrs.ca [espace.inrs.ca]
• 15. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 16. Proximity Ligation Assay (PLA) [protocols.io]
• 17. creative-diagnostics.com [creative-diagnostics.com]
• 18. Proximity Ligation Assay (PLA) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Identification of an antibody‐based immunoassay for measuring direct target binding of RIPK1 inhibitors in cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 20. biorxiv.org [biorxiv.org]
• 21. rndsystems.com [rndsystems.com]
• 22. RIP Antibody | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Refining R4K1 Delivery Methods for In Vivo Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for the in vivo delivery of the R4K1 peptide. The information is designed to address specific issues that may be encountered during experimental procedures.

Troubleshooting Guide

This guide provides solutions to common problems encountered during in vivo studies with R4K1.

Problem	Potential Cause	Recommended Solution
Poor Bioavailability	- Rapid clearance: Peptides can be quickly cleared from circulation. - Proteolytic degradation: Despite stapling, some degradation can occur. - Inefficient cellular uptake: Suboptimal charge or lipophilicity can hinder cell penetration.	- Formulation: Consider using a sustained-release formulation, such as biodegradable polymer microparticles. - Route of Administration: Parenteral routes (intravenous, subcutaneous, or intramuscular) are generally preferred for peptides to avoid first-pass metabolism. - Dosing Schedule: A more frequent dosing schedule or continuous infusion may be necessary to maintain therapeutic concentrations.
Off-Target Effects or Toxicity	- Non-specific binding: The positive charge from the arginine residues, while enhancing cell permeability, may lead to non-specific interactions. - Immune response: The peptide may elicit an immune response.	- Dose Optimization: Perform a dose-response study to identify the minimum effective dose with the lowest toxicity. - Formulation with Nanoparticles: Encapsulating R4K1 in nanoparticles can improve its biodistribution and reduce off-target accumulation. - Monitor for Immune Markers: Assess inflammatory markers and consider co-administration of an immunosuppressant if necessary.
Inconsistent Efficacy	- Peptide Instability: The peptide may be unstable in the chosen formulation or under certain storage conditions. - Variability in Animal Model: Differences in animal age, weight, or tumor burden can affect outcomes. - Incorrect Timing of Administration: The dosing schedule may not align with the target's expression or activity.	- Confirm Peptide Integrity: Use analytical methods like HPLC to confirm the purity and concentration of the peptide before each experiment. - Standardize Animal Cohorts: Ensure uniformity in animal characteristics within and between experimental groups. - Pharmacokinetic/Pharmacodynamic (PK/PD) Studies: Conduct PK/PD studies to understand the peptide's half-life and duration of action in your model system to optimize the dosing schedule.
Difficulty in Detecting the Peptide in vivo	- Low concentration: The peptide may be present at levels below the detection limit of your assay. - Rapid metabolism: The peptide may be quickly broken down into smaller, undetectable fragments.	- Radiolabeling or Fluorescent Tagging: Synthesize a version of R4K1 with a radiolabel (e.g., 111In) or a fluorescent tag to enable sensitive detection and biodistribution studies. - Mass Spectrometry: Use highly sensitive mass spectrometry-based methods for quantification in plasma and tissue samples.

Frequently Asked Questions (FAQs)

1. What is the recommended starting dose for R4K1 in an in vivo mouse model?

While there is no established in vivo dose for R4K1, a starting point can be extrapolated from other stapled peptides. A common starting range for stapled peptides in mouse models is 1-10 mg/kg. It is crucial to perform a dose-escalation study to determine the optimal dose for your specific model and experimental goals.

2. What is the best way to formulate R4K1 for in vivo administration?

For initial studies, R4K1 can be dissolved in a biocompatible solvent such as sterile saline or a solution containing a small amount of a solubilizing agent like DMSO, followed by dilution in saline or PBS. For longer-term studies, consider formulating R4K1 in a sustained-release vehicle to improve its pharmacokinetic profile.

3. How can I monitor the in vivo activity of R4K1?

The in vivo activity of R4K1 can be assessed by:

• Tumor Growth Inhibition: In cancer models, measure tumor volume over time in treated versus control groups.

• Pharmacodynamic Biomarkers: Measure the expression of estrogen receptor (ER) target genes in tumor tissue.

• Imaging: If a tagged version of R4K1 is used, its accumulation at the target site can be monitored using appropriate imaging techniques.

4. Is R4K1 expected to be immunogenic?

Peptides can be immunogenic. While the stapling may reduce this potential, it is advisable to monitor for signs of an immune response, especially in long-term studies.

5. How does the hydrocarbon staple in R4K1 improve its in vivo properties?

The all-hydrocarbon staple in peptides like R4K1 serves several key functions for in vivo applications:

• Increases α-helicity: It stabilizes the peptide in its bioactive helical conformation.

• Enhances Protease Resistance: The staple protects the peptide from degradation by proteases in the blood and tissues, thereby increasing its half-life.

• Improves Cell Permeability: By constraining the peptide's shape, the staple can enhance its ability to cross cell membranes.

Experimental Protocols

Detailed Methodology for an In Vivo Efficacy Study of R4K1 in a Breast Cancer Xenograft Model

• Cell Culture: Culture ER-positive breast cancer cells (e.g., MCF-7) under standard conditions.

• Animal Model: Use female immunodeficient mice (e.g., NOD/SCID).

• Tumor Implantation: Subcutaneously inject cultured breast cancer cells into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth regularly using calipers.

• Randomization: When tumors reach a predetermined size (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• R4K1 Formulation: Prepare the R4K1 peptide in a sterile, biocompatible vehicle.

• Administration: Administer R4K1 to the treatment

dealing with batch-to-batch variability of R4K1

This technical support center provides troubleshooting guidance and frequently asked questions to address potential batch-to-batch variability of R4K1, a cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction.[1][2] This guide is intended for researchers, scientists, and drug development professionals using R4K1 in their experiments.

Troubleshooting Guides

This section provides solutions to specific issues that may arise from batch-to-batch variability of R4K1.

Issue 1: Decreased or No Inhibition of Estrogen Receptor (ER) Signaling

• Question: My new batch of R4K1 shows significantly lower or no inhibition of ER-mediated gene transcription (e.g., TFF1 (pS2), PGR) compared to the previous batch. What should I do?

• Answer: This issue can arise from variations in the peptide's purity, concentration, or activity. Follow these troubleshooting steps:

  • Verify Peptide Integrity and Purity:

    • Action: Analyze the new batch of R4K1 using High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS).[3]

    • Rationale: These techniques will confirm the peptide's identity, purity, and detect any degradation products or impurities that might interfere with its function.[3] Compare the results with the certificate of analysis (CoA) of a previously well-performing batch.

  • Confirm Peptide Concentration:

    • Action: Accurately determine the concentration of the R4K1 stock solution. Methods like amino acid analysis or a quantitative BCA protein assay can be used.[4]

    • Rationale: Inaccurate concentration determination can lead to using suboptimal amounts of the peptide in your assays, resulting in reduced efficacy.

  • Perform a Dose-Response Experiment:

    • Action: Conduct a dose-response experiment with the new batch of R4K1 to determine its IC50 value for the inhibition of ER-mediated transcription.

    • Rationale: This will quantitatively assess the functional activity of the new batch and allow for direct comparison with previous batches. A significant shift in the IC50 value indicates a difference in potency.

Issue 2: Increased Off-Target Effects or Cellular Toxicity

• Question: I am observing unexpected cellular toxicity or off-target effects with a new batch of R4K1 that were not present with previous batches. What is the likely cause and how can I address it?

• Answer: Unforeseen toxicity can be caused by impurities from the peptide synthesis process.

  • Assess Purity and Identify Impurities:

    • Action: Use HPLC and MS to analyze the purity of the R4K1 batch and identify any potential impurities.[3]

    • Rationale: Residual solvents, protecting groups, or by-products from the synthesis can be cytotoxic.

  • Endotoxin (B1171834) Testing:

    • Action: Perform a Limulus Amebocyte Lysate (LAL) assay to test for endotoxin contamination.

    • Rationale: Endotoxins, even at low levels, can induce inflammatory responses and cytotoxicity in cell-based assays.

  • Titrate the Peptide Concentration:

    • Action: If the purity is confirmed to be high, perform a toxicity assay (e.g., MTT or LDH assay) with a range of R4K1 concentrations to determine the non-toxic working concentration for the new batch.

    • Rationale: Even with high purity, minor conformational changes could potentially lead to increased toxicity. Establishing a safe concentration range is crucial.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of batch-to-batch variability for a synthetic peptide like R4K1?

A1: Batch-to-batch variability in synthetic peptides can arise from several factors:

• Raw Materials: Variations in the quality and purity of amino acids, coupling reagents, and solvents used in the synthesis.[5]

• Synthesis and Purification Process: Incomplete reactions, side reactions, or inconsistencies in the purification process can lead to variations in purity and the presence of different impurities.[6][7]

• Peptide Handling and Storage: Improper storage conditions (temperature, humidity) or repeated freeze-thaw cycles can lead to peptide degradation.[8]

• Quantification: Inaccurate determination of peptide concentration can lead to inconsistent results.[4]

Q2: How can I minimize the impact of R4K1 batch-to-batch variability on my experiments?

A2: To mitigate the impact of variability, we recommend the following:

• Batch Reservation and Testing: Whenever possible, purchase a larger quantity of a single batch. Before using a new batch, perform critical quality control experiments to qualify its performance in your specific assay.

• Standardized Protocols: Use standardized and well-documented protocols for peptide handling, storage, and experimental procedures.

• Internal Controls: Always include positive and negative controls in your experiments. For R4K1, a known ER antagonist like 4-hydroxytamoxifen (B85900) (4OHT) can serve as a positive control for inhibition.[1]

• Data Normalization: When comparing data from different experiments using different batches, consider normalizing the data to an internal standard or a reference batch.

Q3: What quality control (QC) data should I expect from the supplier for each batch of R4K1?

A3: A comprehensive certificate of analysis (CoA) for each batch of R4K1 should include:

• Identity Confirmation: Mass spectrometry data to confirm the correct molecular weight of the peptide.[3]

• Purity Assessment: HPLC chromatogram indicating the purity of the peptide, typically expressed as a percentage.[3]

• Concentration: The accurate concentration of the supplied peptide.

• Appearance: A description of the physical state of the peptide (e.g., lyophilized powder).

Data Presentation

Table 1: Example Comparison of R4K1 Batches

Parameter	Batch A (Reference)	Batch B	Batch C
Purity (HPLC)	98.5%	95.2%	99.1%
Molecular Weight (MS)	Confirmed	Confirmed	Confirmed
IC50 (ER Transcription)	25 nM	75 nM	22 nM
Cell Viability at 10 µM	>95%	70%	>95%

This table illustrates how quantitative data can be used to compare different batches of R4K1. Batch B shows lower purity and potency, and higher toxicity, while Batch C performs similarly to the reference Batch A.

Experimental Protocols

Protocol 1: Quality Control of R4K1 by HPLC and Mass Spectrometry

• Sample Preparation: Reconstitute the lyophilized R4K1 peptide in an appropriate solvent (e.g., sterile water or DMSO) to a known concentration (e.g., 1 mg/mL).

• HPLC Analysis:

  • Inject a small volume (e.g., 10 µL) of the R4K1 solution onto a C18 reverse-phase HPLC column.

  • Elute the peptide using a gradient of acetonitrile (B52724) in water with 0.1% trifluoroacetic acid.

  • Monitor the elution profile at a specific wavelength (e.g., 214 nm or 280 nm).

  • Calculate the purity based on the area of the main peak relative to the total peak area.

• Mass Spectrometry Analysis:

  • Introduce the R4K1 sample into the mass spectrometer (e.g., via direct infusion or coupled to the HPLC).

  • Acquire the mass spectrum in positive ion mode.

  • Compare the observed molecular weight with the theoretical molecular weight of R4K1 to confirm its identity.

Protocol 2: Functional Assessment of R4K1 by RT-qPCR

• Cell Culture: Plate a suitable ER-positive breast cancer cell line (e.g., MCF-7) in appropriate media.[1]

• Treatment:

  • Pre-treat the cells with a serial dilution of R4K1 from the new batch and a reference batch for a specified time (e.g., 24 hours).[1]

  • Include a vehicle control (e.g., DMSO) and a positive control inhibitor (e.g., 4OHT).[1]

  • Stimulate the cells with estradiol (B170435) (E2) to induce ER-mediated gene expression.[1]

• RNA Extraction and cDNA Synthesis: After the treatment period, lyse the cells, extract total RNA, and synthesize cDNA.

• RT-qPCR:

  • Perform real-time quantitative PCR using primers for a known ER target gene (e.g., TFF1 or PGR) and a housekeeping gene for normalization.

  • Analyze the data to determine the relative expression of the target gene in response to different concentrations of R4K1.

  • Calculate the IC50 value for each batch.

Visualizations

Caption: R4K1 Signaling Pathway

Caption: R4K1 Batch Variability Troubleshooting Workflow

Caption: R4K1 New Batch Validation Workflow

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. selvita.com [selvita.com]
• 4. Amino Acid Analysis in Recombinant Protein Quality Control - Creative Proteomics [creative-proteomics.com]
• 5. Assessing and mitigating batch effects in large-scale omics studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. Improving the batch-to-batch reproducibility in microbial cultures during recombinant protein production by guiding the process along a predefined total biomass profile - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Troubleshooting Guide for Common Recombinant Protein Problems [synapse.patsnap.com]

optimizing incubation time for R4K1 treatment

This technical support center provides researchers, scientists, and drug development professionals with guidance on optimizing the incubation time for R4K1 treatment. It includes troubleshooting guides and frequently asked questions to address specific issues that may be encountered during experiments.

Troubleshooting Guide

This guide is designed to help you troubleshoot common issues encountered when using R4K1, with a focus on optimizing incubation time.

Issue	Potential Cause	Suggested Solution
Low or No Treatment Efficacy	Insufficient Incubation Time: The R4K1 peptide may not have had enough time to be taken up by the cells and inhibit the estrogen receptor (ER)/coactivator interaction. Cellular uptake of FITC-labeled R4K1 has been observed at 4, 8, and 24 hours.[1]	Perform a Time-Course Experiment: Treat cells for varying durations (e.g., 4, 8, 12, 24, 48 hours) to determine the optimal incubation time for your specific cell line and experimental endpoint. Analyze a downstream marker of R4K1 activity, such as the expression of ER-regulated genes.[1]
Peptide Degradation: Although stapled peptides like R4K1 are designed for enhanced stability, prolonged incubation in cell culture media could lead to some degradation.[1]	Consider Replenishing R4K1: For longer incubation periods (> 24 hours), consider a partial or full media change with fresh R4K1 to maintain a stable concentration.
Sub-optimal R4K1 Concentration: The concentration of R4K1 may be too low to achieve the desired effect.	Perform a Dose-Response Experiment: Test a range of R4K1 concentrations in conjunction with your time-course experiment to identify the optimal dose and time combination.
High Cell Death or Cytotoxicity	Prolonged Incubation: Extended exposure to the peptide, even if designed for cell permeability, might induce cellular stress or off-target effects leading to cytotoxicity.	Shorten Incubation Time: Determine the minimum time required to observe the desired biological effect through a time-course experiment and use that for future experiments.
High R4K1 Concentration: Excessive concentrations of R4K1 may lead to off-target effects and cytotoxicity.	Optimize R4K1 Concentration: Conduct a dose-response experiment to find the lowest effective concentration that minimizes cell death.
Cell Line Sensitivity: Different cell lines may have varying sensitivities to R4K1 treatment.	Perform a Cell Viability Assay: Use assays such as MTT or LDH release to assess the cytotoxic effects of different R4K1 concentrations and incubation times on your specific cell line.[1]
High Variability Between Experiments	Inconsistent Incubation Times: Minor variations in the duration of treatment can lead to significant differences in results, especially if the optimal time window is narrow.	Standardize Protocols: Ensure precise timing of R4K1 addition and experiment termination. Use a timer and adhere strictly to the optimized incubation period.
Cell Culture Conditions: Factors such as cell confluency, passage number, and media composition can influence the cellular response to R4K1.	Maintain Consistent Cell Culture Practices: Standardize cell seeding density, passage number, and media components for all experiments. Ensure cells are in the logarithmic growth phase at the time of treatment.

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting incubation time for R4K1 treatment?

A1: Based on published data, a 24-hour incubation period has been successfully used to observe the repression of ER-regulated gene transcription and inhibition of proliferation in MCF-7 breast cancer cells.[1] For initial experiments, a 24-hour time point is a reasonable starting point. Cellular uptake of R4K1 has been observed as early as 4 hours.[1]

Q2: How do I determine the optimal incubation time for my specific experiment?

A2: The optimal incubation time can vary depending on the cell line, the biological endpoint being measured, and the concentration of R4K1 used. To determine the optimal time for your specific conditions, it is highly recommended to perform a time-course experiment. This involves treating your cells with a fixed concentration of R4K1 and collecting samples at multiple time points (e.g., 4, 8, 12, 24, 48 hours).

Q3: Does the stability of the R4K1 peptide affect the incubation time?

A3: R4K1 is a stapled peptide, which is a class of peptides with improved conformational and proteolytic stability.[1] However, the stability in cell culture media over extended periods has not been explicitly reported. For long-term experiments (e.g., > 48 hours), peptide degradation could be a factor. If you suspect this is an issue, consider replenishing the media with fresh R4K1.

Q4: Can the incubation time be optimized to minimize off-target effects?

A4: Yes, optimizing the incubation time can help minimize off-target effects. Shorter incubation times that are sufficient to achieve the desired on-target effect are generally preferable. A time-course study can help identify the earliest time point at which the desired biological response is observed, which may help to reduce the likelihood of off-target effects associated with longer exposures.

Q5: Should I change the incubation time if I change the R4K1 concentration?

A5: It is possible that the optimal incubation time may change with different R4K1 concentrations. Therefore, it is advisable to re-optimize the incubation time if you significantly alter the concentration of R4K1. A matrix experiment testing several concentrations at different time points can be performed to identify the ideal conditions.

Experimental Protocols

Time-Course Experiment to Optimize R4K1 Incubation Time

This protocol outlines a general method for determining the optimal incubation time of R4K1 for inhibiting ER-regulated gene expression in a breast cancer cell line such as MCF-7.

1. Cell Seeding:

• Plate MCF-7 cells in a 6-well plate at a density that will result in 70-80% confluency at the time of harvest.

• Allow cells to adhere and grow for 24 hours in complete growth medium.

2. Cell Treatment:

• Prepare a working solution of R4K1 in the appropriate vehicle (e.g., DMSO).

• Aspirate the growth medium from the cells and replace it with fresh medium containing the desired final concentration of R4K1 (e.g., 15 µM).[1]

• Include a vehicle-only control group.

• Treat the cells for a range of time points (e.g., 4, 8, 12, 24, 48 hours).

3. Cell Lysis and RNA Extraction:

• At each time point, aspirate the medium and wash the cells with cold PBS.

• Lyse the cells directly in the well using a suitable lysis buffer (e.g., TRIzol).

• Extract total RNA according to the manufacturer's protocol.

4. Gene Expression Analysis (RT-qPCR):

• Synthesize cDNA from the extracted RNA.

• Perform quantitative real-time PCR (RT-qPCR) to measure the expression levels of known ER-regulated genes (e.g., TFF1 (pS2), PGR, GREB1).

• Normalize the expression of the target genes to a stable housekeeping gene (e.g., GAPDH, ACTB).

• Analyze the relative gene expression at each time point compared to the vehicle control. The optimal incubation time will be the shortest duration that produces the maximal desired effect on gene expression.

Visualizations

Caption: R4K1 Signaling Pathway.

Caption: Troubleshooting Workflow for Optimizing R4K1 Incubation.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

R4K1 vs. Tamoxifen in ER+ Breast Cancer Cells: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of R4K1, a novel stapled peptide inhibitor, and tamoxifen (B1202), a long-standing selective estrogen receptor modulator (SERM), in the context of estrogen receptor-positive (ER+) breast cancer cells. This document summarizes their mechanisms of action, presents available experimental data, and provides detailed experimental protocols for key assays.

Introduction

Estrogen receptor-positive (ER+) breast cancer is the most common subtype of breast cancer, and endocrine therapy remains a cornerstone of its treatment. For decades, tamoxifen has been a frontline therapy for ER+ breast cancer. However, the development of resistance to tamoxifen is a significant clinical challenge.[1][2] This has spurred the development of novel therapeutic strategies targeting the estrogen receptor signaling pathway. One such emerging therapeutic is R4K1, a cell-permeable stapled peptide designed to disrupt the interaction between the estrogen receptor and its coactivators.[3][4] This guide offers a comparative analysis of these two compounds to aid researchers in understanding their distinct mechanisms and potential applications.

Mechanisms of Action

The primary distinction between R4K1 and tamoxifen lies in their mechanisms of inhibiting estrogen receptor signaling.

Tamoxifen is a selective estrogen receptor modulator (SERM) that acts as a competitive inhibitor of estradiol (B170435) at the estrogen receptor (ERα).[5] By binding to the ligand-binding domain of ERα, tamoxifen induces a conformational change that differs from that induced by estrogen. This tamoxifen-ERα complex can still bind to DNA at estrogen response elements (EREs), but it fails to efficiently recruit the coactivators necessary for gene transcription. Instead, it can recruit corepressors, leading to the inhibition of estrogen-dependent gene expression and a subsequent decrease in cell proliferation.[5]

R4K1 , in contrast, is a stapled peptide that does not compete with estrogen for binding to the ERα ligand-binding pocket. Instead, it is designed to directly inhibit the protein-protein interaction between ERα and its p160 family of coactivators, such as SRC-1, SRC-2, and SRC-3.[3][4] By binding to the coactivator-binding groove on the surface of ERα, R4K1 prevents the recruitment of these essential coactivators, thereby blocking the formation of a functional transcriptional complex and inhibiting the expression of estrogen-responsive genes.[3] This mechanism is distinct from SERMs like tamoxifen and may offer an advantage in overcoming certain forms of tamoxifen resistance where the ERα signaling pathway remains active.

Signaling Pathway Diagrams

To visually represent the distinct mechanisms of action, the following diagrams were generated using the Graphviz DOT language.

Caption: Tamoxifen competitively binds to ERα, preventing estradiol binding and recruiting corepressors to inhibit gene transcription.

Caption: R4K1 binds to the ERα coactivator groove, blocking coactivator recruitment and inhibiting gene transcription.

Comparative Experimental Data

Direct comparative studies between R4K1 and tamoxifen are limited. The following tables summarize available data from independent studies on their effects on cell proliferation and gene expression in the ER+ breast cancer cell line, MCF-7.

Table 1: Effect on MCF-7 Cell Proliferation

Compound	Concentration	Effect	IC50	Reference
R4K1	15 µM	Reversed estradiol-stimulated proliferation to vehicle-treated levels.	Not Reported	[3]
Tamoxifen	0 - 4 µM	Dose-dependent inhibition of cell proliferation.	~2 µM (48h)	[6]
4-Hydroxytamoxifen	3.1 - 100 µM	Dose-dependent inhibition of cell proliferation.	27 µM (4 days)	[7]
4-Hydroxytamoxifen	Not specified	IC50 of 0.5 µM in MCF-7 cells.	0.5 µM	[8]
Tamoxifen	6.25 - 100 µg/mL	Dose-dependent reduction in cell viability.	4.506 µg/mL (24h)	[5]

Note: IC50 values for tamoxifen and its active metabolite, 4-hydroxytamoxifen, vary between studies due to differences in experimental conditions such as incubation time and specific assay used.

Table 2: Effect on ER-Target Gene Expression in MCF-7 Cells

Gene	R4K1 (15 µM) Effect on Estradiol-Induced Expression	4-Hydroxytamoxifen (1 µM) Effect on Estradiol-Induced Expression	Reference
PGR (Progesterone Receptor)	Repressed	Repressed	[3]
GREB1	Repressed	Repressed	[3]
TFF1 (pS2)	Repressed	Repressed	[3]

Data for both compounds are from the same study, allowing for a more direct comparison of their effects on these specific genes.[3]

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the design and replication of studies comparing R4K1 and tamoxifen.

Cell Proliferation Assay (MTT Assay)

This protocol is a standard method to assess the cytotoxic effects of compounds on cancer cell lines.

Workflow Diagram:

Caption: A typical workflow for assessing cell viability using the MTT assay.

Protocol:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells per well in complete growth medium. Allow cells to adhere overnight in a humidified incubator at 37°C with 5% CO2.[9]

• Compound Treatment: Prepare serial dilutions of R4K1 and tamoxifen in culture medium. Remove the overnight culture medium from the cells and replace it with medium containing the desired concentrations of the compounds. Include a vehicle control (e.g., DMSO for tamoxifen).

• Incubation: Incubate the plates for the desired period (e.g., 24, 48, or 72 hours).

• MTT Addition: Following incubation, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan crystals.[5]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the cell viability against the compound concentration to determine the half-maximal inhibitory concentration (IC50).

ERα/Coactivator Interaction Assay (Fluorescence Polarization)

This assay measures the ability of a compound to disrupt the interaction between ERα and a fluorescently labeled coactivator peptide.

Protocol:

• Reagent Preparation: Prepare assay buffer (e.g., 20 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM EDTA, 1 mM DTT, 10% glycerol). Prepare a 2X solution of purified ERα protein and a 2X solution of a fluorescently labeled coactivator peptide (e.g., a rhodamine-labeled peptide containing an LXXLL motif).[10]

• Compound Dilution: Prepare serial dilutions of R4K1 and tamoxifen in the assay buffer.

• Assay Plate Setup: In a 384-well black plate, add the compound dilutions.

• Addition of ERα and Coactivator Peptide: Add the 2X ERα solution and the 2X fluorescent coactivator peptide solution to the wells. The final reaction will contain ERα, the fluorescent peptide, and the test compound.

• Incubation: Incubate the plate at room temperature for 1-2 hours, protected from light.

• Fluorescence Polarization Measurement: Measure the fluorescence polarization (FP) of each well using a plate reader equipped with appropriate filters for the fluorophore used.

• Data Analysis: An increase in FP indicates binding of the fluorescent peptide to ERα. A decrease in FP in the presence of a compound indicates inhibition of the interaction. Plot the change in FP against the compound concentration to determine the IC50 for the disruption of the ERα/coactivator interaction.

Conclusion

R4K1 and tamoxifen represent two distinct strategies for targeting ERα in breast cancer. Tamoxifen, a well-established SERM, acts as a competitive inhibitor of estrogen binding. In contrast, R4K1, a novel stapled peptide, functions by directly inhibiting the interaction between ERα and its coactivators. This fundamental difference in their mechanism of action suggests that R4K1 could be effective in scenarios where tamoxifen resistance has developed but the tumor remains dependent on ERα signaling.

The available data, while not from direct head-to-head comparative studies, indicates that both compounds can inhibit the proliferation of ER+ breast cancer cells and repress the expression of estrogen-responsive genes. However, further research is required to directly compare their efficacy, particularly in tamoxifen-resistant models. The detailed protocols provided in this guide should facilitate such investigations, ultimately contributing to the development of more effective therapies for ER+ breast cancer. Researchers are encouraged to perform direct comparative studies to elucidate the relative potency and potential synergistic or additive effects of these two classes of ERα inhibitors.

References

• 1. Identification of key genes involved in tamoxifen-resistant breast cancer using bioinformatics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of key genes involved in tamoxifen-resistant breast cancer using bioinformatics analysis - Wang - Translational Cancer Research [tcr.amegroups.org]
• 3. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. oaepublish.com [oaepublish.com]
• 6. spandidos-publications.com [spandidos-publications.com]
• 7. Inhibition of human breast cancer cell proliferation with estradiol metabolites is as effective as with tamoxifen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cell Division Cycle Associated 8 Is a Key Regulator of Tamoxifen Resistance in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

Unraveling the Mechanisms: A Comparative Guide to R4K1 and Fulvestrant in Estrogen Receptor Modulation

For researchers, scientists, and drug development professionals navigating the landscape of estrogen receptor (ER) targeted therapies, a clear understanding of the distinct mechanisms of action of novel therapeutics is paramount. This guide provides a detailed, data-driven comparison of R4K1, a stapled peptide inhibitor, and fulvestrant (B1683766), a well-established Selective Estrogen Receptor Degrader (SERD), in their interaction with and modulation of Estrogen Receptor Alpha (ERα).

This comparison delves into their differing approaches to disrupting ERα signaling, supported by quantitative experimental data on binding affinity, receptor degradation, and impact on cell viability. Detailed experimental protocols for key assays are also provided to facilitate reproducible research in this critical area of oncology drug development.

Differentiated Mechanisms of Action: Coactivator Inhibition vs. Receptor Degradation

R4K1 and fulvestrant represent two distinct strategies for antagonizing ERα activity. Fulvestrant, a steroidal antiestrogen, functions as a canonical SERD. Its mechanism involves direct binding to ERα, which not only competitively blocks the binding of estradiol (B170435) but also induces a conformational change in the receptor. This altered conformation inhibits receptor dimerization and nuclear localization, and most critically, marks the ERα protein for degradation via the ubiquitin-proteasome pathway[1][2][3]. This leads to a significant reduction in the total cellular levels of ERα, effectively shutting down estrogen-driven signaling pathways[1][2][3].

In contrast, R4K1, a cell-permeable stapled peptide, operates through a non-degradative mechanism. It is designed to mimic a key helical region of coactivator proteins that bind to ERα. By binding with high affinity to the coactivator binding groove on the ERα surface, R4K1 effectively inhibits the formation of the ER/coactivator complex, a critical step for the transcriptional activation of estrogen-responsive genes. Crucially, studies have shown that R4K1 has little to no ER-degrading activity, distinguishing it mechanistically from SERDs like fulvestrant.

dot

Figure 1. Contrasting mechanisms of Fulvestrant and R4K1.

Quantitative Performance Metrics

The following tables summarize key performance indicators for R4K1 and fulvestrant based on available experimental data. It is important to note that a direct head-to-head comparison in a single study is not yet available, and thus, these values are compiled from different sources.

Table 1: Binding Affinity for Estrogen Receptor Alpha (ERα)

Compound	Method	Target	Binding Affinity
R4K1	Surface Plasmon Resonance (SPR)	ERα Ligand Binding Domain	Kd = 19 nM
Fulvestrant	Cell-free assay	ERα	IC50 = 0.94 nM[1]

Note: Kd (dissociation constant) and IC50 (half-maximal inhibitory concentration) are different measures of binding. A direct comparison of these values should be made with caution as experimental conditions can significantly influence the results.

Table 2: ERα Degradation in MCF-7 Breast Cancer Cells

Compound	Concentration	Time	ERα Degradation
R4K1	15 µM	24 hours	No significant degradation observed
Fulvestrant	1000 nM	1 hour	~50% reduction in ERα levels[4]
Fulvestrant	100 nM	6 hours	~66% reduction in ERα levels[5]

Table 3: Anti-proliferative Activity in MCF-7 Breast Cancer Cells

Compound	Metric	Value
R4K1	Effect on Estradiol-stimulated proliferation	Reverses proliferation to vehicle-treated levels at 15 µM
Fulvestrant	IC50	0.29 nM[1]

Experimental Protocols

To facilitate further comparative studies, detailed methodologies for key experiments are outlined below.

Competitive Binding Assay for ERα

This assay determines the ability of a test compound to compete with a radiolabeled ligand for binding to ERα.

1. Reagent Preparation:

• ERα Source: Recombinant human ERα protein or cytosol extracts from ERα-expressing cells (e.g., MCF-7) or tissues (e.g., rat uterus).

• Radioligand: [3H]-estradiol at a concentration at or below its Kd for ERα.

• Test Compounds: R4K1 and fulvestrant dissolved in an appropriate solvent (e.g., DMSO) and serially diluted to a range of concentrations.

• Assay Buffer: Tris-based buffer (e.g., 50 mM Tris-HCl, pH 7.4) with additives to maintain protein stability.

2. Incubation:

• In a multi-well plate, combine the ERα preparation, a fixed concentration of [3H]-estradiol, and varying concentrations of the test compound.

• Include control wells for total binding (no competitor) and non-specific binding (excess unlabeled estradiol).

• Incubate the plate at a controlled temperature (e.g., 4°C or room temperature) for a sufficient time to reach equilibrium.

3. Separation of Bound and Free Ligand:

• Rapidly separate the ERα-bound radioligand from the free radioligand. Common methods include filtration through glass fiber filters (for membrane preparations) or size-exclusion chromatography.

4. Quantification:

• Quantify the amount of radioactivity in the bound fraction using a scintillation counter.

5. Data Analysis:

• Plot the percentage of specific binding against the log concentration of the test compound.

• Calculate the IC50 value, which is the concentration of the test compound that inhibits 50% of the specific binding of the radioligand.

dot

Figure 2. Workflow for ERα Competitive Binding Assay.

Western Blot for ERα Degradation

This assay quantifies the amount of ERα protein in cells following treatment with a test compound.

1. Cell Culture and Treatment:

• Culture ERα-positive cells (e.g., MCF-7) in appropriate media to 70-80% confluency.

• Treat the cells with various concentrations of R4K1, fulvestrant, or vehicle control for different time points.

2. Cell Lysis:

• Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Collect the cell lysates and determine the protein concentration using a BCA or Bradford assay.

3. SDS-PAGE and Protein Transfer:

• Normalize protein concentrations and prepare samples with Laemmli buffer.

• Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Transfer the separated proteins to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

4. Immunoblotting:

• Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Incubate the membrane with a primary antibody specific for ERα.

• Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

5. Detection and Analysis:

• Apply a chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Quantify the band intensities for ERα and a loading control (e.g., β-actin or GAPDH) using densitometry software.

• Normalize the ERα signal to the loading control to determine the relative amount of ERα protein.

dot

Figure 3. Workflow for ERα Degradation Western Blot.

Cell Viability Assay (MTT Assay)

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation.

1. Cell Seeding and Treatment:

• Seed cells (e.g., MCF-7) into a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a range of concentrations of R4K1, fulvestrant, or vehicle control.

2. MTT Incubation:

• After the desired treatment period (e.g., 48-72 hours), add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well.

• Incubate the plate at 37°C for 2-4 hours to allow viable cells to reduce the yellow MTT to purple formazan (B1609692) crystals.

3. Solubilization:

• Add a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

4. Absorbance Measurement:

• Measure the absorbance of the solution in each well at a wavelength of 570 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of cell viability for each treatment condition relative to the vehicle control.

• Plot the percentage of viability against the log concentration of the compound to determine the IC50 value, which is the concentration that inhibits cell growth by 50%.

dot

Figure 4. Workflow for MTT Cell Viability Assay.

Conclusion

R4K1 and fulvestrant exemplify two distinct and compelling strategies for targeting ERα in breast cancer. Fulvestrant's established mechanism of inducing ERα degradation has proven clinical efficacy. R4K1, with its novel mechanism of inhibiting the ERα/coactivator interaction without causing receptor degradation, offers a potentially differentiated therapeutic approach. The provided data and protocols serve as a valuable resource for researchers to further investigate and directly compare these and other emerging ERα-targeted therapies, ultimately contributing to the development of more effective treatments for hormone-sensitive cancers.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Fulvestrant-Induced Cell Death and Proteasomal Degradation of Estrogen Receptor α Protein in MCF-7 Cells Require the CSK c-Src Tyrosine Kinase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Fulvestrant-Induced Cell Death and Proteasomal Degradation of Estrogen Receptor α Protein in MCF-7 Cells Require the CSK c-Src Tyrosine Kinase | PLOS One [journals.plos.org]

A Comparative Guide to R4K1: A Novel Selective Estrogen Receptor Modulator

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel stapled peptide selective estrogen receptor modulator (SERM), R4K1, with the established SERMs, Tamoxifen and Raloxifene (B1678788). The information presented is based on available experimental data to assist researchers in evaluating its potential as a therapeutic agent.

Introduction to R4K1 and Selective Estrogen Receptor Modulators (SERMs)

Selective Estrogen Receptor Modulators (SERMs) are a class of compounds that bind to estrogen receptors (ERs) and exhibit tissue-selective agonist or antagonist activity.[1][2] They are crucial in the treatment of hormone-receptor-positive breast cancer and osteoporosis.[1][2] R4K1 is a novel, cell-permeable stapled peptide designed to inhibit the interaction between the estrogen receptor and its coactivators.[3] This mechanism of action positions it as a potential new therapeutic in ER-positive breast cancers.[3] Unlike traditional small molecule SERMs, R4K1's stapled peptide structure is designed to mimic an alpha-helical peptide to enhance target affinity and cell permeability.[3] This guide compares the in vitro performance of R4K1 against the well-established SERMs, Tamoxifen and Raloxifene.

Comparative Performance Data

The following tables summarize the available quantitative data for R4K1, Tamoxifen, and Raloxifene across key in vitro assays.

Disclaimer: The data presented below are compiled from different studies. Direct comparison of absolute values should be made with caution due to potential variations in experimental conditions, cell lines, and assay protocols.

Estrogen Receptor Binding Affinity

This table compares the binding affinities of the compounds to the estrogen receptor alpha (ERα). A lower dissociation constant (Kd) or inhibition constant (Ki) indicates a higher binding affinity.

Compound	Parameter	Value (nM)	Assay Method	Source
R4K1	Kd	19	Surface Plasmon Resonance (SPR)	[3]
4-Hydroxytamoxifen (Active Metabolite of Tamoxifen)	Ki	~1-10	Radioligand Binding Assay	[4]
Raloxifene	Ki	~1-5	Radioligand Binding Assay	[5][6]

Estrogen Response Element (ERE) Reporter Gene Assay

This table presents the half-maximal inhibitory concentration (IC50) of the compounds in an ERE-luciferase reporter gene assay, which measures the ability to inhibit estrogen-induced gene transcription.

Compound	Cell Line	IC50 (nM)	Source
R4K1	Data Not Available	-	-
4-Hydroxytamoxifen	MCF-7	~1-10	[7]
Raloxifene	HEK293T	0.3	[8]

MCF-7 Cell Proliferation Assay

This table shows the half-maximal inhibitory concentration (IC50) for the inhibition of estradiol-stimulated proliferation of MCF-7 breast cancer cells.

Compound	IC50 (µM)	Assay Duration	Source
R4K1	Inhibits proliferation at 15 µM	Not Specified	[3]
Tamoxifen	4.506 µg/mL (~12.1 µM)	Not Specified	[9]
4-Hydroxytamoxifen	0.5	5 days	[10]
Raloxifene	~5-10	48 hours	[11][12]

Signaling Pathways and Experimental Workflows

Estrogen Receptor Signaling Pathway

The following diagram illustrates the canonical estrogen receptor signaling pathway and the points of intervention for SERMs.

Caption: Estrogen receptor signaling and SERM intervention points.

Experimental Workflow: Competitive Binding Assay

This diagram outlines the typical workflow for a competitive radioligand binding assay to determine the binding affinity of a test compound to the estrogen receptor.

References

• 1. researchgate.net [researchgate.net]
• 2. Effects of raloxifene on Ki-67 and CD34 antigen expression in breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of tamoxifen-induced coregulator interaction surfaces within the ligand-binding domain of estrogen receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. raloxifene | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. Raloxifene | C28H27NO4S | CID 5035 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. oaepublish.com [oaepublish.com]
• 10. Cell Division Cycle Associated 8 Is a Key Regulator of Tamoxifen Resistance in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. RETRACTED: Lipidic Nano-Sized Emulsomes Potentiates the Cytotoxic and Apoptotic Effects of Raloxifene Hydrochloride in MCF-7 Human Breast Cancer Cells: Factorial Analysis and In Vitro Anti-Tumor Activity Assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Raloxifene Induces Autophagy-Dependent Cell Death in Breast Cancer Cells via the Activation of AMP-Activated Protein Kinase - PMC [pmc.ncbi.nlm.nih.gov]

R4K1 vs. SRC2-SP4: A Comparative Analysis of Estrogen Receptor Alpha Binding Affinity

For researchers and drug development professionals engaged in targeting the estrogen receptor (ERα), understanding the binding affinities of potential inhibitors is paramount. This guide provides a direct comparison of the binding affinities of two such molecules, R4K1 and SRC2-SP4, to the ERα ligand-binding domain. The data presented herein is derived from robust experimental evidence and is intended to inform strategic decisions in the development of novel therapeutics.

Quantitative Analysis of Binding Affinity

The binding affinities of R4K1 and SRC2-SP4 for the estrogen receptor α (ERα) were determined using surface plasmon resonance (SPR). The equilibrium dissociation constant (Kd) serves as a definitive measure of binding affinity, with a lower Kd value indicating a stronger binding interaction. The experimental data reveals a significant difference in the binding affinities of the two peptides.

Peptide	Dissociation Constant (Kd)	Fold Difference vs. SRC2-SP4
R4K1	19 nM	22-fold higher affinity
SRC2-SP4	420 nM	-

As the data indicates, R4K1 exhibits a 22-fold higher binding affinity for ERα compared to SRC2-SP4.[1] This enhanced affinity is attributed to the presence of four additional arginine residues in the R4K1 sequence, a modification that was predicted by molecular dynamics simulations to increase hydrogen bonding with negatively charged residues in the ERα charge clamp.[1]

Experimental Protocols

The binding affinity data was obtained through a surface plasmon resonance (SPR) assay.[1] This technique is a standard and reliable method for quantifying biomolecular interactions in real-time without the need for labeling.[2][3][4][5]

Surface Plasmon Resonance (SPR) Assay Protocol:

• Immobilization: The ligand-binding domain of ERα was immobilized on a CM5 sensor chip. This creates a stable surface to which the analytes (R4K1 and SRC2-SP4) can bind.

• Analyte Injection: Solutions of R4K1 and SRC2-SP4 at varying concentrations were flowed over the sensor chip surface.

• Binding Measurement: The binding of the peptides to the immobilized ERα was detected as a change in the refractive index at the sensor surface, measured in resonance units (RU).

• Data Analysis: The association and dissociation rates were monitored over time. The equilibrium dissociation constant (Kd) was calculated from these rates to determine the binding affinity.[1]

Signaling Pathway and Mechanism of Action

Both R4K1 and SRC2-SP4 are designed to inhibit the interaction between the estrogen receptor α and its coactivators, a critical step in ERα-mediated gene transcription. By binding to ERα, these peptides block the recruitment of coactivator proteins, thereby repressing the transcription of estrogen-regulated genes.[1] This mechanism is central to their potential as therapeutic agents in estrogen-dependent cancers.

The enhanced binding affinity of R4K1 translates to a more potent inhibition of ERα-mediated gene transcription and a greater reduction in the proliferation of estradiol-stimulated breast cancer cells when compared to SRC2-SP4.[1]

Caption: Workflow for determining binding affinity using SPR.

Caption: R4K1/SRC2-SP4 inhibition of ERα signaling.

References

• 1. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Methods to investigate protein–protein interactions - Wikipedia [en.wikipedia.org]
• 4. A straightforward method for measuring binding affinities of ligands to proteins of unknown concentration in biological tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reddit - The heart of the internet [reddit.com]

R4K1: A SERM-like Coactivator Binding Inhibitor for Estrogen Receptor Alpha

A comprehensive analysis of the experimental data suggests that the cell-permeable stapled peptide, R4K1, exhibits properties analogous to Selective Estrogen Receptor Modulators (SERMs), positioning it as a potential novel therapeutic agent for estrogen receptor (ER)-positive cancers.

R4K1 distinguishes itself by its unique mechanism of action. Unlike traditional SERMs that directly compete with estrogen for the ligand-binding pocket of the estrogen receptor, R4K1 acts as a coactivator binding inhibitor.[1][2][3][4] It binds with high affinity to the coactivator binding groove of ERα, preventing the recruitment of essential coactivator proteins necessary for transcriptional activation.[1][2][3] This mode of action effectively represses estrogen-mediated gene transcription and inhibits the proliferation of estradiol-stimulated breast cancer cells.[1][2]

Comparative Analysis: R4K1 vs. Traditional SERMs

While operating through a different interaction site, the functional consequences of R4K1 activity align closely with those of established SERMs like Tamoxifen and Raloxifene (B1678788). A key similarity lies in its SERM-like behavior of inhibiting ERα activity without inducing its degradation, a characteristic that distinguishes SERMs from Selective Estrogen Receptor Degraders (SERDs) such as fulvestrant.[1][2]

Quantitative Comparison of Binding Affinity and Potency

Direct comparison of binding affinities is nuanced due to variations in experimental assays. However, available data provides valuable insights into the relative potency of these compounds.

Compound	Assay Type	Target	Metric	Value
R4K1	Surface Plasmon Resonance (SPR)	ERα Ligand Binding Domain	Kd	19 nM[1][2]
R4K1	TR-FRET Coactivator Interaction Assay	ERα/SRC2	IC50	5.1 nM[2]
Raloxifene	Competitive Radioligand Binding Assay	ERα	IC50	1.8 nM[5], 2.9-5.7 nM[6]
4-Hydroxytamoxifen	Competitive Radioligand Binding Assay	ERα	Affinity	Equal to Estradiol (B170435), 25-50x > Tamoxifen[7]

Note: The presented values are from different studies and assays, which may not be directly comparable. Kd (dissociation constant) and IC50 (half-maximal inhibitory concentration) are both measures of potency, where lower values indicate higher potency.

Experimental Data Supporting SERM-like Properties of R4K1

Inhibition of Estrogen-Regulated Gene Transcription

In MCF-7 breast cancer cells, R4K1 demonstrated its ability to repress the transcription of several ERα-regulated genes, including PTGES, PR, PS2, EGR3, and IGFBP4, in an estradiol-stimulated environment.[1] This inhibitory effect on gene expression is a hallmark of SERM activity.[1]

Reversal of Estradiol-Stimulated Cell Proliferation

R4K1 effectively reversed the proliferative effect of estradiol on MCF-7 cells.[1] While R4K1 alone did not impact cell proliferation, its co-administration with estradiol reduced proliferation to levels observed in untreated cells, further supporting its antagonistic, SERM-like function in breast cancer cells.[1]

Experimental Protocols

Detailed methodologies for the key experiments cited in the assessment of R4K1 and SERMs are outlined below.

Surface Plasmon Resonance (SPR) for Binding Affinity

This technique is employed to measure the binding affinity between a ligand (e.g., R4K1) and a target protein (e.g., ERα).

Protocol:

• Immobilization: The ligand-binding domain of ERα is immobilized on a CM5 sensor chip using amine coupling chemistry.

• Binding Assay: A series of concentrations of the analyte (R4K1 or other peptides) are flowed over the chip surface.

• Data Acquisition: The change in the refractive index at the sensor surface, which is proportional to the mass of bound analyte, is monitored in real-time to generate sensorgrams.

• Analysis: The association and dissociation rate constants are determined from the sensorgrams, and the dissociation constant (Kd) is calculated to quantify the binding affinity.[8][9][10][11]

TR-FRET Coactivator Interaction Assay

This assay is used to screen for inhibitors of the ERα-coactivator interaction.

Protocol:

• Reagent Preparation: A fluorescently labeled coactivator peptide (e.g., containing an LXXLL motif) and the ERα ligand-binding domain are prepared.

• Reaction Setup: ERα, the fluorescent coactivator peptide, and varying concentrations of the test compound (e.g., R4K1) are incubated together in the presence of an ERα agonist like estradiol.

• Measurement: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is measured. A high FRET signal indicates a close proximity between ERα and the coactivator peptide (interaction), while a low signal indicates disruption of this interaction by the inhibitor.

• Data Analysis: The IC50 value is calculated from the dose-response curve, representing the concentration of the inhibitor required to disrupt 50% of the ERα-coactivator interaction.[12][13][14]

Luciferase Reporter Gene Assay

This cell-based assay measures the transcriptional activity of ERα in response to different compounds.

Protocol:

• Cell Culture and Transfection: A suitable cell line (e.g., MCF-7 or HEK293) is stably or transiently transfected with a reporter plasmid containing an estrogen response element (ERE) upstream of a luciferase gene, along with an ERα expression vector if necessary.

• Treatment: The transfected cells are treated with the test compound (e.g., R4K1, estradiol, or a SERM) at various concentrations.

• Lysis and Luciferase Assay: After an incubation period, the cells are lysed, and the luciferase substrate is added. The resulting luminescence, which is proportional to the transcriptional activity of ERα, is measured using a luminometer.

• Analysis: The data is analyzed to determine if the compound acts as an agonist (increases luciferase activity) or an antagonist (decreases estradiol-induced luciferase activity).[15][16][17][18][19]

RT-qPCR for Estrogen-Regulated Gene Expression

This technique quantifies the mRNA levels of specific genes to assess the effect of a compound on their transcription.

Protocol:

• Cell Treatment and RNA Extraction: MCF-7 cells are treated with the compound(s) of interest. Total RNA is then extracted from the cells.

• Reverse Transcription: The extracted RNA is reverse-transcribed into complementary DNA (cDNA).

• Quantitative PCR (qPCR): The cDNA is used as a template for qPCR with primers specific for the estrogen-regulated genes of interest (e.g., PS2, PR). A housekeeping gene is used for normalization.

• Data Analysis: The relative expression of the target genes is calculated to determine the effect of the treatment on their transcription.[1][20][21][22][23]

MCF-7 Cell Proliferation Assay

This assay evaluates the effect of a compound on the growth of estrogen-dependent breast cancer cells.

Protocol:

• Cell Seeding: MCF-7 cells are seeded in multi-well plates.

• Treatment: The cells are treated with the test compound, estradiol, or a combination, in a suitable medium.

• Incubation: The plates are incubated for a period of several days to allow for cell proliferation.

• Quantification of Proliferation: Cell proliferation can be measured using various methods, such as direct cell counting, or assays that measure metabolic activity (e.g., MTT or MTS assays).[24][25][26][27]

• Analysis: The results are analyzed to determine the effect of the compound on cell growth.

Visualizing the Pathways and Processes

Estrogen Receptor Signaling Pathway and Points of Intervention

Caption: ERα signaling and intervention points.

Experimental Workflow for Assessing R4K1's SERM-like Properties

Caption: Workflow for R4K1 functional assessment.

References

• 1. Extraction of RNA and Analysis of Estrogen-Responsive Genes by RT-qPCR | Springer Nature Experiments [experiments.springernature.com]
• 2. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. A Cell-Permeable Stapled Peptide Inhibitor of the Estrogen Receptor/Coactivator Interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. raloxifene | Ligand Activity Charts | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 6. apexbt.com [apexbt.com]
• 7. Comparative binding affinities of tamoxifen, 4-hydroxytamoxifen, and desmethyltamoxifen for estrogen receptors isolated from human breast carcinoma: correlation with blood levels in patients with metastatic breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Protein-peptide Interaction by Surface Plasmon Resonance [bio-protocol.org]
• 9. Surface Plasmon Resonance Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 10. Principle and Protocol of Surface Plasmon Resonance (SPR) - Creative BioMart [creativebiomart.net]
• 11. path.ox.ac.uk [path.ox.ac.uk]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. academic.oup.com [academic.oup.com]
• 14. tools.thermofisher.com [tools.thermofisher.com]
• 15. Using Reporter Gene Assays to Screen and Identify Chemical Compounds that Modulate Estrogen Receptor Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Development of a stably transfected estrogen receptor-mediated luciferase reporter gene assay in the human T47D breast cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. academic.oup.com [academic.oup.com]
• 18. researchgate.net [researchgate.net]
• 19. indigobiosciences.com [indigobiosciences.com]
• 20. Extraction of RNA and Analysis of Estrogen-Responsive Genes by RT-qPCR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. The Use of Real-Time Reverse Transcription-PCR for Assessing Estrogen Receptor and Estrogen-Responsive Gene Expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Use of reverse transcription-polymerase chain reaction methodology to detect estrogen-regulated gene expression in small breast cancer specimens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. ijbms.mums.ac.ir [ijbms.mums.ac.ir]
• 24. Critical parameters in the MCF-7 cell proliferation bioassay (E-Screen) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. Evaluation of cell cycle arrest in estrogen responsive MCF-7 breast cancer cells: pitfalls of the MTS assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. researchgate.net [researchgate.net]
• 27. m.youtube.com [m.youtube.com]

A Head-to-Head Comparison of R4K1 with Novel ER Inhibitors for Estrogen Receptor-Positive Breast Cancer

For Researchers, Scientists, and Drug Development Professionals

The landscape of estrogen receptor (ER)-targeted therapies for breast cancer is rapidly evolving. Beyond the established selective estrogen receptor modulators (SERMs) and the first-generation selective estrogen receptor degrader (SERD), fulvestrant, a new wave of inhibitors with distinct mechanisms of action is emerging. This guide provides a head-to-head comparison of a novel peptide-based inhibitor, R4K1, with the latest generation of orally bioavailable SERDs, offering a comprehensive overview of their mechanisms, preclinical efficacy, and the experimental protocols used for their evaluation.

Introduction to a New Era of ER Inhibition

Estrogen receptor-positive (ER+) breast cancer remains the most prevalent subtype, and endocrine therapy is the cornerstone of its treatment. However, the development of resistance to existing therapies necessitates the discovery of novel agents. R4K1, a cell-permeable stapled peptide, represents a unique approach by targeting the ER/coactivator interaction, a critical step in ER-mediated gene transcription.[1][2] In parallel, a new class of oral SERDs, including elacestrant, camizestrant, and giredestrant, has been developed to offer improved oral bioavailability and efficacy over fulvestrant, particularly in the context of ESR1 mutations that confer resistance to aromatase inhibitors.[3]

This guide will delve into the preclinical data available for R4K1 and these novel oral SERDs, presenting a comparative analysis of their performance in key experimental assays. It is important to note that direct head-to-head studies comparing R4K1 with the novel oral SERDs are not yet available in the published literature. Therefore, the data presented here is a compilation from various studies and should be interpreted with consideration of the different experimental conditions.

Mechanism of Action: Two Distinct Approaches to ER Blockade

The fundamental difference between R4K1 and the novel oral SERDs lies in their mechanism of inhibiting ER signaling.

R4K1: A Coactivator Binding Inhibitor

R4K1 is a stapled peptide designed to mimic a key helical motif of steroid receptor coactivators (SRCs) that binds to the activation function-2 (AF-2) domain of ERα.[2] By competitively inhibiting the binding of SRCs to ERα, R4K1 prevents the assembly of the transcriptional machinery necessary for ER-dependent gene expression.[1][2] This mechanism is distinct from SERMs and SERDs as it does not directly compete with estrogen for binding to the ligand-binding pocket, nor does it primarily induce the degradation of the ER protein.[1]

References

• 1. preprints.org [preprints.org]
• 2. A cell-permeable stapled peptide inhibitor of the estrogen receptor/coactivator interaction - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Navigating the Safe Handling of R4K1: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount, particularly when working with novel compounds like R4K1. This cell-permeable stapled peptide, an estrogen receptor modulator with applications in cancer research, requires meticulous handling and disposal procedures to mitigate potential risks.[1][2] This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to foster a secure research environment.

Personal Protective Equipment (PPE) for R4K1

Given the absence of a specific Safety Data Sheet (SDS) for R4K1, it is prudent to treat it as a "particularly hazardous substance".[3] The following table summarizes the recommended PPE for handling R4K1, based on general guidelines for potent biochemical compounds.[2][4][5]

PPE Category	Item	Specification
Hand Protection	Gloves	Double-gloving with nitrile gloves is recommended.[6] Change gloves immediately if contaminated.
Eye Protection	Safety Glasses or Goggles	ANSI-approved safety glasses with side shields or chemical splash goggles.
Body Protection	Lab Coat	A buttoned, long-sleeved lab coat. Consider a disposable gown when handling larger quantities or during potential splashes.
Respiratory	Fume Hood	All handling of powdered R4K1 and preparation of solutions should be conducted in a certified chemical fume hood.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of R4K1 from receipt to use in experiments.

Receiving and Storage

• Upon receipt, inspect the container for any damage or leaks.

• Store R4K1 in a cool, dry, and dark place, typically at -20°C or colder for long-term stability.[1][7]

• The storage location should be clearly labeled as containing a potent compound.

Preparation of Stock Solutions

• Work in a designated area: All handling of the lyophilized powder and preparation of solutions must occur within a certified chemical fume hood to prevent inhalation of airborne particles.[2][3]

• Allow to equilibrate: Before opening, allow the vial to warm to room temperature in a desiccator to prevent condensation, which can affect the peptide's stability.[7]

• Weighing: Use calibrated equipment and handle the powder carefully to avoid generating dust.

• Dissolving: Dissolve R4K1 in an appropriate sterile buffer or solvent as per your experimental protocol.[7]

• Labeling: Clearly label all solution vials with the compound name, concentration, date of preparation, and solvent used.

Use in Experiments

• When adding R4K1 to cell cultures or other experimental systems, continue to use appropriate PPE.

• Avoid cross-contamination by using fresh, sterile pipette tips and tubes for each handling step.

• Work on an absorbent bench liner to contain any small spills.

Emergency Procedures

• Skin Contact: Immediately wash the affected area with soap and plenty of water for at least 15 minutes. Remove contaminated clothing.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical attention.

• Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand). Place the contaminated material in a sealed container for hazardous waste disposal. Ventilate the area. For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan

Proper disposal of R4K1 and associated waste is crucial to prevent environmental contamination.[1][8]

• Waste Segregation: All waste containing R4K1, including unused solutions, contaminated labware (e.g., pipette tips, vials), and PPE, must be collected in a dedicated, clearly labeled hazardous waste container.[8][9] Do not mix with regular trash or other waste streams.

• Liquid Waste: Collect all liquid waste containing R4K1 in a sealed, leak-proof container labeled as "Hazardous Chemical Waste" with the full chemical name.

• Solid Waste: Collect all contaminated solid waste (gloves, pipette tips, etc.) in a designated hazardous waste bag or container.

• Final Disposal: All R4K1 waste must be disposed of through your institution's hazardous waste management program.[8][9] Contact your EHS department to arrange for pickup and proper disposal.

Visualizing Workflows

To further clarify the procedural steps, the following diagrams illustrate the key workflows for handling and disposing of R4K1.

Caption: Workflow for the safe handling of R4K1 from receipt to experimental use.

Caption: Step-by-step workflow for the compliant disposal of R4K1 waste.

References

• 1. Best Practices for Storing and Handling Research-Grade Peptides - IntelligentHQ [intelligenthq.com]
• 2. maxedoutcompounds.com [maxedoutcompounds.com]
• 3. Standard Operating Procedures for the Laboratory | Institutional Planning and Operations [ipo.rutgers.edu]
• 4. SOP for Safety in Laboratory | Pharmaguideline [pharmaguideline.com]
• 5. Lab Safety – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 6. pogo.ca [pogo.ca]
• 7. bachem.com [bachem.com]
• 8. peptide24.store [peptide24.store]
• 9. benchchem.com [benchchem.com]